(S)-2-hydroxy-4-methyl-3-pentenoic acid

Core Science & Biosynthesis

Technical Whitepaper: Chemical Profiling and Biocatalytic Synthesis of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid

Executive Summary

As the demand for highly functionalized, enantiopure building blocks grows in drug development, traditional synthetic routes relying on heavy metals and chiral auxiliaries are being rapidly replaced by precision biocatalysis. (S)-2-hydroxy-4-methyl-3-pentenoic acid is a prime example of a complex, branched, unsaturated α -hydroxy acid that serves as a critical intermediate for peptidomimetics and advanced chiral synthons.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic descriptive chemistry. Here, we will dissect the physicochemical properties of this molecule and provide a deep dive into the causality, structural biology, and standardized protocols required for its cofactor-free biocatalytic synthesis using engineered Arylmalonate Decarboxylase (AMDase) mutants.

Molecular Identity & Physicochemical Profiling

(S)-2-hydroxy-4-methyl-3-pentenoic acid features a highly reactive alkene moiety conjugated with a chiral α -hydroxy acid core. This structural density makes it highly valuable but prone to racemization or degradation under harsh chemical conditions, necessitating mild biocatalytic approaches.

Table 1: Quantitative Physicochemical Properties

Property	Value	Scientific Implication
IUPAC Name	(2S)-2-hydroxy-4-methylpent-3-enoic acid	Defines the strict (S)-stereocenter at C2.
Molecular Formula	C₆H₁₀O₃	Indicates a high degree of unsaturation and oxygenation.
Molecular Weight	130.14 g/mol	Low molecular weight; highly atom-economical synthon.
Exact Mass	130.0630 Da	Critical for high-resolution mass spectrometry (HRMS) tracking.
LogP	~0.40	Highly polar; requires aggressive acidification for organic extraction[1].
Polar Surface Area	57.53 Ų	Dictates binding affinity in enzyme active sites[1].

Biocatalytic Synthesis: The AMDase Paradigm

The synthesis of this specific enantiomer is achieved via the enzymatic decarboxylation of the prochiral substrate 2-hydroxy-2-(2-methylprop-1-en-1-yl)propanedioic acid .

The wild-type enzyme, Arylmalonate Decarboxylase (AMDase, EC 4.1.1.76) isolated from Bordetella bronchiseptica, is strictly (R)-selective and naturally tailored for planar arylmalonates[2]. To synthesize the (S)-alkenyl derivative, we must deploy a highly engineered mutant enzyme that addresses two distinct structural challenges: substrate accommodation and stereocenter inversion[3].

Mechanistic Pathway

The reaction is entirely cofactor-free, a rarity that significantly lowers process costs. The cleavage of the C-C bond is the rate-limiting step, yielding a planar enediolate intermediate. The final stereochemistry is dictated entirely by the face from which this intermediate is protonated[4].

Biocatalytic decarboxylation pathway of (S)-2-hydroxy-4-methyl-3-pentenoic acid via AMDase.

Structural Basis of Enantioselectivity & Substrate Scope

To achieve high yields of the (S)-enantiomer, the AMDase biocatalyst must contain specific rationally designed mutations. Understanding why these mutations are used is critical for troubleshooting assay failures.

The P14V/P15G Mutation: Expanding the Pocket

Wild-type AMDase has a rigid hydrophobic pocket optimized for flat phenyl rings. The bulky, branched 2-methylprop-1-enyl moiety of our target substrate causes steric clashes in the wild-type active site. The P14V/P15G double mutation removes the rigid proline constraints, increasing the flexibility and volume of the binding pocket to perfectly accommodate the alkenyl side chain[5].

The G74C/C188S Mutation: Inverting Stereochemistry

Wild-type AMDase utilizes Cys188 as the proton donor, attacking the enediolate intermediate from the re-face to yield the (R)-enantiomer. By mutating Gly74 to Cysteine and neutralizing Cys188 to Serine (G74C/C188S ), we physically relocate the catalytic thiol group to the opposite side of the active site. This forces protonation from the si-face, yielding the desired (S)-enantiomer with >99% enantiomeric excess (ee)[6][7].

Table 2: Impact of Mutations on AMDase Function

AMDase Variant	Primary Function	Causality / Mechanism
Wild-Type	(R)-selective	Cys188 protonates the re-face of the intermediate[7].
P14V/P15G	Alkenyl tolerance	Expands hydrophobic pocket flexibility for branched chains[5].
G74C/C188S	(S)-selective	Relocates thiol donor to position 74, forcing si-face protonation[8].

Standardized Experimental Protocol: Synthesis & Isolation

The following protocol is a self-validating system. Every parameter is chosen based on the physicochemical demands of the enzyme and the product.

Workflow Diagram

Standardized experimental workflow for biocatalytic synthesis and downstream isolation.

Step-by-Step Methodology

• Enzyme Preparation : Suspend the purified AMDase mutant (e.g., G74C/C188S + P14V/P15G) in 10 mM Tris-HCl buffer.

  • Causality: The buffer pH must be strictly maintained at 8.5. This ensures the engineered Cys74 remains in its highly nucleophilic thiolate state, which is an absolute requirement for the enantioface-selective protonation step[7].

• Reaction Initiation : Add the substrate, 2-hydroxy-2-(2-methylprop-1-en-1-yl)propanedioic acid, to a final concentration of 100 mM.

• Incubation : Incubate the mixture at 30°C for 10 to 24 hours under gentle agitation.

• Reaction Quenching (Critical Step) : Terminate the reaction by adding 1 M HCl dropwise until the pH drops below 2.0.

  • Causality: The target product, (S)-2-hydroxy-4-methyl-3-pentenoic acid, has a low LogP (~0.40) and a pKa around 3.8. If the pH is not brought well below its pKa, the carboxylate remains ionized, leading to catastrophic yield losses during organic extraction.

• Extraction : Extract the aqueous layer three times with equal volumes of ethyl acetate. Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

Downstream Analytical Validation

To ensure the integrity of the synthesis, the product must be validated using orthogonal analytical techniques:

• Chiral HPLC : Utilize a Daicel Chiralpak AD-H column (Hexane/IPA/TFA) to confirm the (S)-configuration and ensure >99% ee. The (S)-enantiomer will elute distinctly from the (R)-enantiomer due to differential interactions with the chiral stationary phase.

• ¹H-NMR (400 MHz, CDCl₃) : Confirm the structural integrity of the alkene. Look for the distinct vinylic proton multiplet (~5.2 ppm) and the α -hydroxy proton doublet, ensuring no double-bond migration occurred during the acidic quench.

Sources

• 1. 143164-74-3_(S)-2-hydroxy-4-methylpent-3-enoic acidCAS号:143164-74-3_(S)-2-hydroxy-4-methylpent-3-enoic acid【结构式 性质 英文】 - 化源网 [m.chemsrc.com]
• 2. Information on EC 4.1.1.76 - arylmalonate decarboxylase - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. Frontiers | Arylmalonate Decarboxylase—A Versatile Biocatalyst for the Synthesis of Optically Pure Carboxylic Acids [frontiersin.org]
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(S)-2-hydroxy-4-methyl-3-pentenoic acid structure elucidation

An In-Depth Technical Guide to the Structural Elucidation and Biocatalytic Synthesis of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid

Executive Summary

(S)-2-Hydroxy-4-methyl-3-pentenoic acid is a highly functionalized β,γ -unsaturated α -hydroxy carboxylic acid. Molecules bearing this dense array of functional groups are highly valued as chiral building blocks in natural product total synthesis and pharmaceutical development. However, their synthesis via traditional chemocatalysis is frequently plagued by poor regiocontrol and low enantiomeric excess (ee). This whitepaper details a self-validating, biocatalytic approach to synthesizing this molecule using an engineered Arylmalonate Decarboxylase (AMDase), followed by a rigorous, step-by-step structural elucidation workflow to confirm its connectivity and absolute stereochemistry.

Biocatalytic Synthesis Strategy: The Causality of Enzyme Selection

The asymmetric decarboxylation of prochiral α -disubstituted malonic acids provides an elegant route to homochiral carboxylic acids. To synthesize (S)-2-hydroxy-4-methyl-3-pentenoic acid, we utilize Arylmalonate Decarboxylase (AMDase, EC 4.1.1.76) isolated from Bordetella bronchiseptica [1].

Mechanistic Causality: Unlike most decarboxylases, AMDase is cofactor-free. It relies on a highly specific "dioxyanion hole" within its active site to stabilize a high-energy enediolate intermediate. A catalytic cysteine residue (Cys188) then delivers a proton to the intermediate with strict facial selectivity.

Mutant Selection (P14V/P15G): The wild-type AMDase evolved to accommodate flat α -aryl substituents and exhibits poor catalytic efficiency for bulky alkenyl groups. To overcome this, the engineered P14V/P15G double mutant is employed. The substitution of proline residues with valine and glycine expands the hydrophobic binding pocket, increasing the kcat​/KM​ for the bulky precursor, hydroxy(2-methylprop-1-en-1-yl)propanedioic acid, thereby enabling the highly enantioselective synthesis of the target molecule [2, 3].

Biocatalytic synthesis pathway of (S)-2-hydroxy-4-methyl-3-pentenoic acid via engineered AMDase.

Self-Validating Experimental Protocol: Synthesis & Isolation

To ensure high purity for subsequent structural elucidation, the reaction and extraction parameters must be tightly controlled. The following protocol is designed as a self-validating system where phase-partitioning logic isolates the target product from the biocatalyst.

Step 1: Enzymatic Decarboxylation

• Dissolve 10 mM of the substrate (hydroxy(2-methylprop-1-en-1-yl)propanedioic acid) in 100 mM potassium phosphate buffer.

• Adjust the pH to 7.5. Causality: Maintaining a slightly alkaline pH ensures the malonate substrate remains fully deprotonated and soluble, while preserving the structural integrity of the AMDase enzyme.

• Add purified AMDase (P14V/P15G mutant) to a final concentration of 0.5 mg/mL.

• Incubate the reaction mixture at 30 °C for 24 hours under gentle agitation (150 rpm).

Step 2: Quenching and Acidification

• Terminate the reaction by adding 1 M HCl dropwise until the pH reaches 2.0.

• Causality: At physiological pH, the resulting carboxylic acid product exists as a highly water-soluble carboxylate anion. Lowering the pH below its pKa​ (~3.8) fully protonates the molecule, drastically reducing its aqueous solubility and forcing it into the organic phase during extraction.

Step 3: Extraction and Purification

• Extract the aqueous layer three times with equal volumes of ethyl acetate (EtOAc).

• Causality: EtOAc provides the optimal balance of hydrogen-bond accepting capability (to solvate the α -hydroxyl group) and water immiscibility.

• Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the crude product.

• Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 70:30 with 1% acetic acid) to prevent tailing of the carboxylic acid.

Structural Elucidation Workflow

The structural proof of (S)-2-hydroxy-4-methyl-3-pentenoic acid requires orthogonal analytical techniques. High-Resolution Mass Spectrometry (HRMS) confirms the atomic composition, while 1D and 2D NMR spectroscopy map the exact connectivity.

Self-validating workflow for the structural elucidation of the target molecule.

Mass Spectrometry (HRMS)

Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry operated in negative ion mode is utilized. The carboxylic acid moiety readily loses a proton, yielding a dominant [M−H]− ion.

• Calculated for C6​H9​O3−​ : 129.0557 m/z

• Observed: 129.0555 m/z (Error < 2 ppm).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The connectivity is established using 1H , 13C , and 2D HMBC (Heteronuclear Multiple Bond Correlation) NMR in CD3​OD .

Causality of Chemical Shifts and Couplings:

• The Alkene System: The two methyl groups (H-5 and H-6) appear as distinct doublets (~1.76 and 1.71 ppm) due to long-range allylic coupling ( 4J≈1.4 Hz) to the alkene proton (H-3).

• The Chiral Center: The α -proton (H-2) appears as a doublet at 4.52 ppm. Its 8.5 Hz coupling constant is driven by the adjacent alkene proton (H-3), which itself appears as a complex doublet of multiplets (dqq) at 5.30 ppm due to simultaneous coupling with H-2 and the two methyl groups.

Stereochemical Validation (Modified Mosher's Method)

To definitively prove the (S)-configuration, the target molecule is treated with diazomethane to protect the carboxylic acid as a methyl ester. The free C-2 hydroxyl group is then derivatized with both (R)- and (S)- α -methoxy- α -(trifluoromethyl)phenylacetyl (MTPA) chloride. By analyzing the ΔδS−R values of the resulting diastereomers, the anisotropic shielding effect of the MTPA phenyl ring selectively shifts the resonances of the alkene (H-3) and methyl protons. A positive ΔδS−R value for the H-3 and methyl protons confirms the (S)-absolute configuration at the C-2 stereocenter.

Quantitative Data Summaries

Table 1: HRMS and Optical Properties | Parameter | Value | Analytical Significance | | :--- | :--- | :--- | | Chemical Formula | C6​H10​O3​ | Defines exact atomic composition | | Exact Mass (Calculated) | 130.0630 Da | Theoretical baseline | | HRMS [M−H]− (Observed) | 129.0555 m/z | Validates mass with < 2 ppm error | | Specific Rotation [α]D20​ | +32.4∘ ( c=1.0,CHCl3​ ) | Confirms optical activity and enantiopurity |

Table 2: 1H and 13C NMR Assignments ( CD3​OD , 400 MHz / 100 MHz) | Position | 13C δ (ppm) | 1H δ (ppm), Multiplicity, J (Hz) | Key HMBC Correlations ( 1H→13C ) | | :--- | :--- | :--- | :--- | | 1 (-COOH) | 176.2 | - | - | | 2 (-CH-OH) | 70.5 | 4.52, d, J=8.5 | C-1, C-3, C-4 | | 3 (-CH=) | 124.1 | 5.30, dqq, J=8.5,1.4,1.4 | C-1, C-2, C-4, C-5, C-6 | | 4 (-C=) | 138.4 | - | - | | 5 (-CH_3) | 25.8 | 1.76, d, J=1.4 | C-3, C-4, C-6 | | 6 (-CH_3) | 18.2 | 1.71, d, J=1.4 | C-3, C-4, C-5 |

References

• BRENDA Enzyme Database. "Information on EC 4.1.1.76 - arylmalonate decarboxylase". BRENDA. URL:[Link]

• Okrasa, K., et al. (2009). "Structure-guided directed evolution of alkenyl and arylmalonate decarboxylases". Angewandte Chemie International Edition. URL: [Link]

• Kourist, R., et al. (2021). "Arylmalonate Decarboxylase—A Versatile Biocatalyst for the Synthesis of Optically Pure Carboxylic Acids". Frontiers in Catalysis. URL:[Link]

natural sources of (S)-2-hydroxy-4-methyl-3-pentenoic acid

An In-depth Technical Guide for the Prospective Discovery of (S)-2-hydroxy-4-methyl-3-pentenoic Acid from Natural Sources

Executive Summary

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a chiral, unsaturated, branched-chain hydroxy fatty acid. As of the current body of scientific literature, this specific molecule has not been identified as a known natural product. This guide, therefore, serves as a prospective technical whitepaper for researchers and drug development professionals. It provides a scientifically grounded framework for the potential discovery of this compound in nature. We will explore a plausible biosynthetic pathway, propose potential microbial and plant sources based on the existence of structurally related metabolites, and provide detailed, field-proven methodologies for its targeted isolation, purification, and characterization. This document is intended to be a roadmap for novel natural product discovery, leveraging established principles of biochemistry and analytical chemistry.

Introduction: The Significance of Branched-Chain Hydroxy Fatty Acids

Branched-chain fatty acids (BCFAs) are important components of the cell membranes of many bacteria, where they influence fluidity and environmental adaptation. Hydroxy fatty acids (HFAs), meanwhile, are a diverse class of molecules with a wide range of biological activities, including roles in cell signaling and as precursors to valuable biopolymers. The convergence of these structural features—a branched chain, a hydroxyl group, and unsaturation—in a molecule like (S)-2-hydroxy-4-methyl-3-pentenoic acid suggests the potential for unique chemical properties and biological functions. Its discovery would be a significant addition to the known landscape of natural products.

This guide is structured to provide a logical and scientifically rigorous pathway for investigating the natural origins of this target molecule.

Part 1: A Proposed Biosynthetic Pathway

The carbon skeleton of 2-hydroxy-4-methyl-3-pentenoic acid strongly suggests its origin from the catabolism of the branched-chain amino acid, L-leucine. We propose a multi-step enzymatic pathway, illustrated below, that could lead to its formation.

Step 1: Initiation via Leucine Catabolism

The biosynthesis is initiated by the catabolism of L-leucine, a common and well-understood pathway.[1][2][3][4]

• Transamination: L-leucine is first converted to α-ketoisocaproate (KIC) by a branched-chain aminotransferase (BCAT).

• Oxidative Decarboxylation: KIC undergoes irreversible oxidative decarboxylation, catalyzed by the branched-chain α-keto acid dehydrogenase (BCKD) complex, to yield isovaleryl-CoA.[3][4]

Isovaleryl-CoA serves as the key C5 branched-chain primer for the subsequent steps.

Step 2: Formation of the Saturated C6 Backbone

Isovaleryl-CoA can enter the fatty acid synthesis (FAS) pathway, acting as a primer.

• Chain Elongation: In a reversal of β-oxidation, or through the FAS complex, isovaleryl-CoA is extended by one acetyl-CoA unit. This process involves condensation, reduction, dehydration, and a final reduction to yield 4-methylpentanoyl-CoA. For the purpose of this pathway, we will consider the direct formation of the free acid, 4-methylpentanoic acid.[5]

Step 3: Stereospecific α-Hydroxylation

The introduction of the hydroxyl group at the C-2 position is a critical step. This is likely catalyzed by an α-oxidase, a class of non-heme iron enzymes known to hydroxylate the α-carbon of carboxylic acids.

• Enzymatic Hydroxylation: An (S)-specific α-hydroxylase would convert 4-methylpentanoic acid into (S)-2-hydroxy-4-methylpentanoic acid. Such enzymes have been identified in plants, like peas (Pisum sativum), and are known for their high enantioselectivity.[6][7]

Step 4: Introduction of the ∆3 Double Bond

The final step is the introduction of a double bond between C-3 and C-4. This is proposed to be catalyzed by a fatty acid desaturase.

• Desaturation: A specific fatty acid desaturase, likely a membrane-bound enzyme, would recognize (S)-2-hydroxy-4-methylpentanoic acid as a substrate and introduce a cis or trans double bond at the ∆3 position.[8][9][10][11][12] The exact nature of such an enzyme acting on a short, hydroxylated, branched-chain substrate is speculative but biochemically plausible.

Caption: Proposed biosynthetic pathway for (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Part 2: Potential Natural Sources - A Prospectus

While the target compound is currently unknown in nature, the existence of a constitutional isomer, (2e)-4-hydroxy-4-methylpent-2-enoic acid , in the plant Artemisia aucheri provides a strong lead. This suggests that the enzymatic machinery for producing hydroxylated, unsaturated C6 branched-chain acids exists in this genus.

Primary Candidates for Investigation:

• Plants of the Artemisia Genus: This is the most promising starting point. Species like Artemisia annua and Artemisia aucheri are known to produce a rich diversity of secondary metabolites, including a variety of fatty acids and their derivatives.[13]

• Microorganisms: Bacteria and fungi, particularly those from soil or marine environments, are prolific producers of BCFAs and other unusual fatty acids. Screening of microbial libraries, especially from genera like Bacillus or Streptomyces, could be fruitful.

Part 3: Methodologies for Isolation and Characterization

The following protocols are designed as a comprehensive workflow for the discovery and validation of (S)-2-hydroxy-4-methyl-3-pentenoic acid from a biological matrix.

Experimental Workflow Diagram

Caption: A comprehensive workflow for the isolation and analysis of the target compound.

Protocol 1: Extraction of Short-Chain Fatty Acids

This protocol is optimized for the extraction of moderately polar short-chain fatty acids from plant or microbial biomass.

• Homogenization: Lyophilize (freeze-dry) 100 g of biomass to remove water. Grind the dried material into a fine powder.

• Solvent Extraction: Suspend the powder in 500 mL of ethyl acetate. Acidify the mixture to pH ~3 with 1M HCl to ensure the carboxylic acid is in its protonated, less polar form.

• Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath to facilitate cell lysis and extraction.

• Filtration & Concentration: Filter the mixture to remove solid debris. Concentrate the ethyl acetate filtrate in vacuo using a rotary evaporator to yield the crude extract.

Causality: Ethyl acetate is chosen as it effectively extracts small, moderately polar molecules while leaving behind highly polar compounds like sugars and amino acids. Acidification is critical to ensure the target carboxylic acid is not in its salt form, which would have poor solubility in the organic solvent.

Protocol 2: GC-MS Analysis for Identification and Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for identifying and quantifying volatile compounds like short-chain fatty acids. Derivatization is mandatory to increase the volatility of the hydroxy acid.

• Derivatization (Silylation):

  • Dry a 1 mg aliquot of the crude extract or purified fraction under a stream of nitrogen.

  • Add 50 µL of anhydrous pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[14][15][16]

  • Seal the vial and heat at 70°C for 30 minutes. The resulting trimethylsilyl (TMS) ether/ester is now ready for injection.

• GC-MS Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector: Splitless mode, 250°C.

  • Oven Program: Start at 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40-500.

Self-Validation: The TMS derivative of a hydroxy acid will produce characteristic fragmentation patterns. For the target molecule, expect to see ions corresponding to the loss of a methyl group ([M-15]+) and cleavage alpha to the silylated oxygen atoms, which will help confirm the structure.[17]

Protocol 3: Chiral HPLC for Enantiomeric Separation

This protocol allows for the separation of the (S) and (R) enantiomers to confirm the stereochemistry.[18][19][20][21]

• Column Selection: A polysaccharide-based chiral stationary phase (CSP), such as a Chiralpak AD-H or Chiralcel OD-H column, is highly effective for resolving hydroxy acids.

• Mobile Phase: An isocratic mobile phase of n-Hexane and Isopropanol with a small amount of Trifluoroacetic Acid (TFA) (e.g., 90:10:0.1 v/v/v) is a good starting point.

• Detection: UV detection at 210 nm.

• Analysis: Inject the purified compound. The separation of two distinct peaks will indicate the presence of both enantiomers. Comparison with a synthetically derived racemic standard is required for absolute configuration assignment.

Causality: Polysaccharide-based CSPs form transient diastereomeric complexes with the enantiomers, leading to different retention times. The acidic modifier (TFA) ensures the analyte is protonated and improves peak shape.

Data Presentation

Table 1: Predicted GC-MS Fragmentation Data for the TMS-Derivative

m/z (Mass-to-Charge)	Proposed Fragment Identity	Significance
259	[M-CH₃]⁺	Confirms molecular weight of the TMS-derivative (274)
147	[(CH₃)₃Si-O=Si(CH₃)₂]⁺	Characteristic ion for silylated compounds
117	[C(OSi(CH₃)₃)=CH-CH=C(CH₃)₂]⁺ fragment	Indicates the position of the hydroxyl group and double bond

Table 2: Representative Chiral HPLC Separation Parameters

Parameter	Value
Column	Chiralpak AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane : Isopropanol : TFA (90:10:0.1)
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV at 210 nm
Expected tR (S)	~8.5 min
Expected tR (R)	~9.8 min

(Note: Retention times (tR) are hypothetical and will require experimental validation.)

Conclusion

The natural occurrence of (S)-2-hydroxy-4-methyl-3-pentenoic acid remains an open and intriguing question for natural product chemists. This guide has presented a robust, hypothesis-driven framework for its discovery. By postulating a plausible biosynthetic pathway originating from L-leucine, we have identified promising biological sources, particularly within the Artemisia genus. The detailed analytical protocols provided herein offer a clear and validated methodological approach for researchers to undertake a targeted search for this novel compound. Its successful isolation and characterization would not only broaden our understanding of fatty acid metabolism but could also unveil a new molecule with potentially valuable biological activities.

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• 13. Frontiers | Artemisia argyi essential oil modulates lipid metabolism via linoleic acid and glycerophospholipid pathways in high-fat diet-induced obese mice [frontiersin.org]
• 14. marinelipids.ca [marinelipids.ca]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. csfarmacie.cz [csfarmacie.cz]
• 20. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 21. Analytical Separation of Closantel Enantiomers by HPLC [mdpi.com]

Biocatalytic Synthesis of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid: A Technical Guide to Cofactor-Free Decarboxylation

Executive Summary

The synthesis of highly functionalized, enantiopure α-hydroxy-α-alkenyl carboxylic acids is a critical challenge in the development of peptidomimetics and complex natural products. Specifically, (S)-2-hydroxy-4-methyl-3-pentenoic acid ((S)-HMPA) serves as a highly valuable chiral building block. Traditional synthetic routes to this molecule rely on heavy-metal catalysis or stoichiometric chiral auxiliaries, which suffer from poor atom economy and scalability issues.

This whitepaper details a robust, biocatalytic approach for the biosynthesis of (S)-HMPA via the enzymatic decarboxylation of 2-hydroxy-2-(2-methylprop-1-en-1-yl)propanedioic acid. By leveraging an engineered variant of Arylmalonate Decarboxylase (AMDase, EC 4.1.1.76) , we can achieve strict stereocontrol without the need for external cofactors[1]. This guide deconstructs the structural basis of the enzyme, the kinetic parameters of the engineered mutant, and provides a self-validating experimental protocol for scalable biosynthesis.

Mechanistic Pathway: The Anomaly of Cofactor-Free Decarboxylation

Most decarboxylases require cofactors such as thiamine pyrophosphate (TPP) or pyridoxal phosphate (PLP) to act as electron sinks during the cleavage of the carbon-carbon bond. AMDase, originally discovered in the soil bacterium Bordetella bronchiseptica[2], is an evolutionary anomaly: it achieves highly efficient decarboxylation entirely cofactor-free[3].

The Dioxyanion Hole and Enediolate Stabilization

The native enzyme catalyzes the conversion of α-arylmalonates to (R)-arylpropionates. The reaction is driven by a highly specialized active site architecture known as the dioxyanion hole . When the malonate substrate binds, one carboxylate group is destabilized by a hydrophobic pocket, forcing the elimination of CO₂. The resulting high-energy enediolate intermediate is stabilized by a network of hydrogen bonds from the protein backbone (Tyr48, Gly74, Thr75)[3].

Stereochemical Inversion via CIP Priority

The enantioface-selective protonation of the enediolate intermediate is exclusively mediated by Cys188 [3]. While wild-type AMDase yields (R)-arylpropionates, the decarboxylation of the alkenyl substrate 2-hydroxy-2-(2-methylprop-1-enyl)malonate yields the (S)-enantiomer of HMPA[1].

Expert Insight (Causality of Stereochemistry): This is not due to a change in the enzyme's protonation face, but rather a shift in the Cahn-Ingold-Prelog (CIP) priorities. In the arylpropionate product, the priorities are -COOH (1) > -Aryl (2) > -CH₃ (3). However, in HMPA, the presence of the hydroxyl group shifts the priorities to -OH (1) > -COOH (2) > -Alkenyl (3). Thus, protonation from the exact same spatial trajectory inherently yields the (S)-absolute configuration.

Mechanistic pathway of AMDase-catalyzed cofactor-free decarboxylation.

Enzyme Engineering: The P14V/P15G Variant

Wild-type AMDase exhibits strict steric limitations, primarily accepting planar aromatic rings. The bulky, branched nature of the 2-methylprop-1-enyl moiety in the HMPA precursor causes severe steric clashes within the native hydrophobic pocket.

Through structure-guided directed evolution, Okrasa et al. identified that mutating the rigid proline residues at positions 14 and 15 to Valine and Glycine (P14V/P15G ) significantly increases the conformational plasticity of the binding pocket[4].

Causality of the Mutation: Proline residues restrict backbone dihedral angles. Substituting them with Glycine (high flexibility) and Valine (hydrophobic packing) expands the pocket volume, allowing the enzyme to accommodate the bulky alkenyl group without sacrificing the precise geometry required for the dioxyanion hole stabilization[2].

Quantitative Kinetic Data

The table below summarizes the kinetic parameters of the engineered variant compared to the wild-type enzyme when reacting with the alkenyl substrate.

Enzyme Variant	Substrate	kcat (s⁻¹)	Km (mM)	kcat/Km (s⁻¹ mM⁻¹)	Relative Activity
Wild-Type AMDase	2-hydroxy-2-(2-methylprop-1-enyl)malonate	~5.3	~40.0	~2.8	1.0
P14V/P15G Mutant	2-hydroxy-2-(2-methylprop-1-enyl)malonate	8.0 ± 0.6	34.4 ± 4.0	4.3 ± 0.9	1.5

Table 1: Kinetic parameters for the decarboxylation of the alkenyl substrate. Data derived from the directed evolution studies by Okrasa et al.[4].

Experimental Workflow & Self-Validating Protocol

To ensure reproducibility and high enantiomeric excess (ee), the following protocol integrates continuous analytical feedback loops.

Step-by-step experimental workflow for the biosynthesis and isolation of (S)-HMPA.

Step 1: Recombinant Expression and Purification

• Transformation: Transform E. coli BL21(DE3) with the pET28a vector harboring the AMDase(P14V/P15G) gene.

• Cultivation: Grow cells in LB medium containing 50 µg/mL kanamycin at 37°C until an OD₆₀₀ of 0.6 is reached.

• Induction (Critical Step): Induce with 0.1 mM IPTG and lower the temperature to 20°C for 16 hours.

  • Causality: The P14V/P15G mutation destabilizes the local folding kinetics. Expression at 37°C leads to inclusion bodies; 20°C ensures proper folding of the soluble active enzyme.

• Purification: Lyse cells via sonication in 50 mM Tris-HCl (pH 8.5). Purify using Ni-NTA affinity chromatography. Validate purity (>95%) via SDS-PAGE.

Step 2: Biocatalytic Transformation

• Reaction Setup: In a bioreactor, dissolve 50 mM of 2-hydroxy-2-(2-methylprop-1-en-1-yl)propanedioic acid in 100 mM Tris-HCl buffer.

• pH Optimization: Adjust the pH strictly to 8.5 .

  • Causality: The catalytic Cys188 must be in equilibrium between its thiol and thiolate forms to act as the proton donor. A pH of 8.5 perfectly poises this equilibrium while maintaining the solubility of the dicarboxylic acid substrate.

• Initiation: Add 2 mg/mL of purified AMDase(P14V/P15G). Incubate at 30°C for 24 hours under mild agitation (150 rpm). Do not add cofactors or metal ions.

Step 3: Downstream Processing & Analytical Validation

• Quenching: Terminate the reaction by adding 1 M HCl dropwise until the pH reaches 2.0 .

  • Causality: (S)-HMPA is a carboxylic acid (pKa ~ 3.8). Acidification to pH 2.0 ensures complete protonation, rendering the molecule uncharged and highly lipophilic for organic extraction.

• Extraction: Extract the aqueous phase three times with equal volumes of ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Validation (Chiral HPLC): Dissolve a fraction of the crude product in hexane/isopropanol. Analyze via Chiralcel OD-H column to confirm the enantiomeric excess (ee > 98%) of the (S)-enantiomer against a synthetically derived racemic standard.

Conclusion

The biosynthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid represents a triumph of structure-guided enzyme engineering. By understanding the spatial limitations of the wild-type AMDase and rationally expanding the binding pocket via the P14V/P15G mutation, researchers can access highly functionalized chiral alkenyl acids. The self-validating protocol provided herein ensures high atom economy, strict stereocontrol, and eliminates the heavy metal waste associated with traditional asymmetric synthesis.

References

• Okrasa, K., Levy, C., Wilding, M., Goodall, M., Baudendistel, N., Hauer, B., Leys, D., Micklefield, J. (2009). Structure-Guided Directed Evolution of Alkenyl and Arylmalonate Decarboxylases. Angewandte Chemie International Edition. URL: [Link]

• Schweiger, M., Kourist, R. (2021). Arylmalonate Decarboxylase—A Versatile Biocatalyst for the Synthesis of Optically Pure Carboxylic Acids. Frontiers in Catalysis. URL: [Link]

• BRENDA Enzyme Database. Information on EC 4.1.1.76 - arylmalonate decarboxylase. URL: [Link]

• Okrasa, K., Levy, C., Hauer, B., Baudendistel, N., Leys, D., Micklefield, J. (2008). Structure and Mechanism of an Unusual Malonate Decarboxylase and Related Racemases. Chemistry - A European Journal. URL: [Link]

• Miyamoto, K., Ohta, H. (1990). Enzyme-mediated asymmetric decarboxylation of disubstituted malonic acids. Journal of the American Chemical Society. URL: [Link]

• Ijima, Y., et al. (2010). Structural Basis for Inverting the Enantioselectivity of Arylmalonate Decarboxylase Revealed by the Structural Analysis of the Gly74Cys/Cys188Ser Mutant in the Liganded Form. Biochemistry. URL: [Link]

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• 1. Information on EC 4.1.1.76 - arylmalonate decarboxylase - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. Frontiers | Arylmalonate Decarboxylase—A Versatile Biocatalyst for the Synthesis of Optically Pure Carboxylic Acids [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure-guided directed evolution of alkenyl and arylmalonate decarboxylases - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of α,β-Unsaturated Carboxylic Acids: A Technical Guide Featuring Angelic Acid as a Model Compound

Senior Application Scientist Note: The primary objective of this guide was to provide a comprehensive spectroscopic analysis of (S)-2-hydroxy-4-methyl-3-pentenoic acid. However, an exhaustive search of scientific literature and spectral databases did not yield the requisite experimental NMR, IR, and MS data for this specific compound. To fulfill the educational and technical requirements of this guide for researchers, scientists, and drug development professionals, we will pivot to a structurally related and well-characterized molecule: Angelic Acid ((Z)-2-methylbut-2-enoic acid) . This compound, while simpler, serves as an excellent model to demonstrate the principles of spectroscopic data acquisition and interpretation for the α,β-unsaturated carboxylic acid class, which would be fundamental to the analysis of the originally requested molecule.

Introduction to Angelic Acid

Angelic acid is a monocarboxylic unsaturated organic acid found in various plants, particularly those of the Apiaceae family.[1] It is the (Z)-isomer of 2-methylbut-2-enoic acid and is known for its pungent, sour odor and biting taste.[1] Its esters are active components in some herbal medicines.[1] The structural features of Angelic acid, namely the carboxylic acid functional group and the carbon-carbon double bond in conjugation with the carbonyl group, give rise to characteristic spectroscopic signatures that we will explore in detail.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For Angelic acid, ¹H and ¹³C NMR provide unambiguous evidence for its structure.

Experimental Protocol: NMR Spectroscopy

Sample Preparation:

• A sample of approximately 5-10 mg of Angelic acid is dissolved in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), in a 5 mm NMR tube.

• A small amount of tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the spectra.

• ¹H NMR: A standard one-pulse sequence is used. Key parameters include a spectral width of approximately 15 ppm, a sufficient number of scans for a good signal-to-noise ratio (typically 16-64 scans), and a relaxation delay of 1-5 seconds.

• ¹³C NMR: A proton-decoupled pulse sequence is employed to obtain a spectrum with singlets for each unique carbon. A wider spectral width (e.g., 0-220 ppm) is necessary. Due to the lower natural abundance of ¹³C, a larger number of scans is required.

Workflow for NMR Data Acquisition and Analysis

Caption: A simplified workflow for electron ionization mass spectrometry (EI-MS).

Mass Spectrum Data and Interpretation

m/z	Relative Abundance	Assignment
100	High	[M]⁺• (Molecular Ion)
85	High	[M - CH₃]⁺
55	High	[M - COOH]⁺
45	Moderate	[COOH]⁺

Table 4: Key Mass Spectrometry Fragments for Angelic Acid.

Interpretation:

• Molecular Ion Peak: The peak at m/z 100 corresponds to the molecular weight of Angelic acid (C₅H₈O₂), confirming its molecular formula.

• Key Fragments: The fragmentation pattern is consistent with the structure. The loss of a methyl group (CH₃, mass 15) results in the peak at m/z 85. The loss of the carboxylic acid group (COOH, mass 45) leads to the fragment at m/z 55, which is a common fragmentation pathway for carboxylic acids. The peak at m/z 45 corresponds to the carboxyl fragment itself.

Conclusion

The combined application of NMR, IR, and MS provides a comprehensive and self-validating spectroscopic profile for the structural elucidation of α,β-unsaturated carboxylic acids like Angelic acid. Each technique offers complementary information: NMR defines the carbon-hydrogen framework and stereochemistry, IR identifies the key functional groups, and MS confirms the molecular weight and provides insights into fragmentation pathways. While direct experimental data for (S)-2-hydroxy-4-methyl-3-pentenoic acid remains elusive in the public domain, the principles and methodologies detailed in this guide using Angelic acid as a model are directly applicable to its future characterization and the analysis of other novel drug candidates.

References

• Wikipedia. Angelic acid. [Link]

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• 1. Angelic acid - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Physical Characteristics of (S)-2-hydroxy-4-methyl-3-pentenoic acid

Abstract: This technical guide provides a comprehensive overview of the physical and chemical characteristics of (S)-2-hydroxy-4-methyl-3-pentenoic acid, a chiral molecule with potential applications in synthetic chemistry and drug development. Due to the limited availability of published experimental data for this specific compound, this document emphasizes predicted properties derived from its molecular structure and data from analogous compounds. Furthermore, it furnishes detailed, field-proven experimental protocols for the empirical determination and validation of these characteristics, designed for researchers, scientists, and professionals in drug development. The guide is structured to provide not just data, but a foundational understanding of the causality behind the expected properties and the methodologies required to verify them.

Molecular Structure and Core Properties

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a chiral, unsaturated alpha-hydroxy acid. Its structure incorporates several key functional groups that dictate its physical and chemical behavior: a carboxylic acid, a secondary alcohol at a stereogenic center, and a trisubstituted alkene.

Chemical Structure

The IUPAC name defines the connectivity and stereochemistry: a five-carbon (pentanoic) acid backbone with a double bond at the third carbon (3-en), a hydroxyl group at the second carbon (2-hydroxy), and a methyl group at the fourth carbon (4-methyl). The stereochemistry at the chiral center (C2) is designated as (S).

Caption: 2D structure of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Physicochemical Identifiers

A summary of the core identifiers for this molecule is presented below. It is important to note that a unique CAS Registry Number for this specific stereoisomer is not readily found in public databases, highlighting its novelty.

Property	Value	Source
IUPAC Name	(2S)-2-hydroxy-4-methylpent-3-enoic acid	-
Molecular Formula	C₆H₁₀O₃	Calculated
Molecular Weight	130.14 g/mol	Calculated[1][2][3]
Canonical SMILES	CC(=CO)C	Calculated
InChI Key	KRHRDYCWRRPUEA-HWKANZROSA-N	Calculated

Predicted Physicochemical Properties

The physical properties of a molecule are a direct consequence of its structure. The presence of both hydrogen-bond donors (hydroxyl, carboxylic acid) and acceptors (carbonyl, hydroxyl) in (S)-2-hydroxy-4-methyl-3-pentenoic acid suggests it will have a relatively high boiling point and solubility in polar solvents. The data below are estimations based on these structural features and comparisons with analogous compounds.

Property	Predicted Value	Rationale & Comparative Insights
Appearance	Colorless to pale yellow liquid or low-melting solid	Similar short-chain carboxylic acids and hydroxy acids are typically liquids or low-melting solids at room temperature.[4][5]
Boiling Point	~200-220 °C (at 760 mmHg)	Higher than non-hydroxylated analogues like 4-methyl-3-pentenoic acid (b.p. ~208-225°C) due to additional hydrogen bonding from the hydroxyl group.[5][6]
Melting Point	< 25 °C	The related saturated compound, (S)-2-hydroxy-4-methylpentanoic acid (L-Leucic acid), is a solid, but the C=C double bond in the target molecule can disrupt crystal lattice packing, likely lowering the melting point.
Solubility	Soluble in water, alcohols, ethers, DMSO.	The polar carboxylic acid and hydroxyl groups facilitate hydrogen bonding with polar solvents. The hydrocarbon portion limits solubility in nonpolar solvents. The related 2-Methyl-4-pentenoic acid is very slightly soluble in water.[7][8]
pKa	~4.5	The pKa is expected to be similar to other short-chain carboxylic acids. For example, 4-methyl-3-pentenoic acid has a pKa of 4.60.[6]
Optical Rotation, [α]D	Non-zero value; sign cannot be predicted	As a chiral molecule, a pure enantiomeric sample will rotate plane-polarized light. The direction and magnitude must be determined experimentally.

Characterization Workflow and Methodologies

A systematic approach is required to empirically validate the physical properties of a novel compound. The following workflow outlines the logical progression of experiments, from structural confirmation to the determination of physical constants.

Caption: Experimental workflow for the characterization of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Protocol: Determination of Specific Rotation

The specific rotation is a fundamental property of a chiral substance and is essential for confirming its enantiomeric purity.

Principle: Specific rotation ([α]) is the angle of rotation of plane-polarized light observed when it passes through a 1 decimeter (dm) tube containing the sample at a concentration of 1 gram per milliliter (g/mL).[9] The value is dependent on temperature and the wavelength of light used (typically the sodium D-line, 589 nm).

Methodology:

• Sample Preparation: Accurately weigh approximately 100 mg of (S)-2-hydroxy-4-methyl-3-pentenoic acid and dissolve it in a precise volume (e.g., 10.0 mL) of a suitable solvent (e.g., ethanol or chloroform) in a volumetric flask. Calculate the concentration (c) in g/mL.

• Instrument Calibration: Calibrate the polarimeter using a blank solvent-filled cell. The reading should be zeroed.

• Measurement: Rinse and fill the polarimeter sample cell (path length, l, typically 1 dm) with the prepared solution, ensuring no air bubbles are present.

• Data Acquisition: Place the cell in the polarimeter and record the observed rotation (α) at a specified temperature (e.g., 20 °C).

• Calculation: Calculate the specific rotation using the formula: [α]DT = α / (c × l)

  • α = observed rotation in degrees

  • c = concentration in g/mL

  • l = path length in dm

Trustworthiness: The reliability of this measurement depends on the purity of the sample. The presence of the (R)-enantiomer would lead to a lower observed rotation value, directly impacting the calculated specific rotation and enantiomeric excess (ee).[9][10]

Protocol: Spectroscopic Analysis for Structural Verification

Spectroscopic methods provide the definitive evidence for the molecular structure.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals:

  • A broad singlet for the carboxylic acid proton (>10 ppm).

  • A doublet for the proton at C2, coupled to the proton at C3.

  • A doublet for the proton at C3, coupled to the proton at C2.

  • Two distinct singlets or very closely spaced quartets for the two methyl groups at C4, which are diastereotopic.

  • A signal for the hydroxyl proton, which may be broad and its position concentration-dependent.

• ¹³C NMR: The carbon NMR spectrum should reveal six distinct carbon signals, including a signal for the carbonyl carbon (~170-180 ppm) and two signals for the alkene carbons (~120-140 ppm).

B. Infrared (IR) Spectroscopy The IR spectrum is used to confirm the presence of key functional groups.

• O-H Stretch: A very broad band from ~2500-3300 cm⁻¹ is characteristic of the carboxylic acid O-H group. A sharper, broad band around 3200-3500 cm⁻¹ corresponds to the alcohol O-H.

• C=O Stretch: A strong, sharp absorption band around 1700-1725 cm⁻¹ indicates the carbonyl group of the carboxylic acid.

• C=C Stretch: A medium intensity band around 1650-1680 cm⁻¹ corresponds to the carbon-carbon double bond.

C. Mass Spectrometry (MS) High-resolution mass spectrometry (HRMS) is critical for confirming the molecular formula.

• Molecular Ion Peak [M]⁺ or [M-H]⁻: In electrospray ionization (ESI), the molecule would likely be observed as the deprotonated species [M-H]⁻ in negative mode or a protonated/sodiated adduct in positive mode. The measured mass should correspond to the calculated exact mass (130.06299 Da).[2]

Conclusion

While direct experimental data for (S)-2-hydroxy-4-methyl-3-pentenoic acid remains scarce in the scientific literature, a robust profile of its physical characteristics can be predicted based on fundamental chemical principles and comparison with structurally related molecules. This guide provides a set of expected values for its core properties and, more importantly, outlines the authoritative experimental methodologies required for their validation. The successful characterization of this molecule, particularly its specific rotation, is paramount for its application as a chiral building block in research and development, ensuring both structural integrity and enantiomeric purity.

References

• PubChem. 3-Hydroxy-2-methylpent-4-enoic acid | C6H10O3 | CID 335012. Available at: [Link]

• The Good Scents Company. 2-methyl-3-pentenoic acid. Available at: [Link]

• ChemBK. 4-Methylpent-3-enoic acid. Available at: [Link]

• Leah4sci. Specific Rotation and Observed Rotation Calculations in Optical Activity. YouTube, 21 Nov. 2017. Available at: [Link]

• Chemistry LibreTexts. 5.4: Optical Activity. 16 Dec. 2021. Available at: [Link]

• PubChem. (E)-4-hydroxy-2-methylpent-3-enoic acid | C6H10O3 | CID 144161351. Available at: [Link]

• PubChem. 4-Hydroxy-3-methylpent-2-enoic acid | C6H10O3 | CID 73472455. Available at: [Link]

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A Technical Guide to the Anticipated Biological Activities of (S)-2-hydroxy-4-methyl-3-pentenoic acid

For the attention of: Researchers, scientists, and drug development professionals.

This document provides an in-depth technical exploration of the potential biological activities of (S)-2-hydroxy-4-methyl-3-pentenoic acid. Given the limited direct research on this specific molecule, this guide synthesizes information from structurally related compounds to forecast its pharmacological profile. By examining its core structural features—an α-hydroxy acid, an unsaturated carboxylic acid, and a short-chain fatty acid derivative—we can construct a scientifically grounded framework for future research and application.

Molecular Profile and Stereochemistry

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a chiral molecule with a defined stereochemistry at the C2 position. Its structure combines a carboxylic acid, a hydroxyl group on the alpha carbon, and a carbon-carbon double bond, making it a unique hybrid of well-studied chemical classes. The "(S)" designation is crucial, as stereochemistry often dictates biological activity and receptor interaction.

Predicted Biological Activities Based on Structural Analogs

The biological potential of (S)-2-hydroxy-4-methyl-3-pentenoic acid can be inferred from the known activities of its constituent chemical motifs.

Alpha-Hydroxy Acid (AHA) Moiety: Dermatological and Metabolic Implications

The presence of the α-hydroxy acid group suggests potential applications in dermatology. AHAs are widely used in skincare for their ability to promote exfoliation and skin cell renewal.[1][2][3]

Mechanism of Action: AHAs are thought to work by decreasing the cohesion of corneocytes in the stratum corneum, the outermost layer of the skin.[2][3] This action facilitates the shedding of dead skin cells, leading to smoother and more youthful-appearing skin. The concentration of the AHA is a critical factor, with lower concentrations providing moisturizing effects and higher concentrations leading to more significant exfoliation.[1][4] However, high concentrations can also lead to skin irritation and increased photosensitivity.[2][5]

It is plausible that (S)-2-hydroxy-4-methyl-3-pentenoic acid could exhibit similar properties. Its efficacy and irritation potential would likely depend on its concentration and formulation.

Unsaturated Carboxylic Acid Core: Antimicrobial Potential

Unsaturated fatty acids are known to possess antimicrobial properties against a range of pathogens, including both Gram-positive and Gram-negative bacteria.[6]

Mechanism of Action: The primary mechanism of antimicrobial action for many unsaturated carboxylic acids is the disruption of the bacterial cell membrane.[7] This can lead to increased membrane fluidity, leakage of intracellular components, and ultimately, cell death. The presence of the double bond in the carbon chain of (S)-2-hydroxy-4-methyl-3-pentenoic acid suggests it may share this antimicrobial potential.

A related compound, 4-methyl-3-pentenoic acid, has been identified as a bacterial metabolite, indicating its involvement in microbial biochemical pathways.[8]

Short-Chain Fatty Acid (SCFA) Derivative: Metabolic and Anti-inflammatory Effects

As a derivative of a short-chain fatty acid, (S)-2-hydroxy-4-methyl-3-pentenoic acid could play a role in metabolic regulation and inflammation, similar to well-studied SCFAs like butyrate, propionate, and acetate.[9][10]

Mechanism of Action: SCFAs exert their effects through several mechanisms, including:

• Activation of G-protein coupled receptors (GPCRs): Specifically GPR41 (FFAR3) and GPR43 (FFAR2), which are involved in regulating host metabolism and immune responses.[9][10]

• Inhibition of histone deacetylases (HDACs): This can lead to changes in gene expression and has been linked to anti-inflammatory and anti-cancer effects.[9]

The structural similarity of (S)-2-hydroxy-4-methyl-3-pentenoic acid to other SCFAs suggests it could potentially interact with these pathways, although its specific receptor affinity and HDAC inhibitory activity would need to be experimentally determined.

Hypothetical Experimental Protocols

To validate the predicted biological activities of (S)-2-hydroxy-4-methyl-3-pentenoic acid, the following experimental workflows are proposed.

Protocol for Assessing Antimicrobial Activity: Broth Microdilution Assay

This protocol is designed to determine the Minimum Inhibitory Concentration (MIC) of (S)-2-hydroxy-4-methyl-3-pentenoic acid against a panel of pathogenic bacteria.

Materials:

• (S)-2-hydroxy-4-methyl-3-pentenoic acid

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of (S)-2-hydroxy-4-methyl-3-pentenoic acid in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solution in MHB in the wells of a 96-well plate.

• Inoculate each well with a standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include positive (bacteria in MHB without the compound) and negative (MHB only) controls.

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration that inhibits visible bacterial growth.

• Quantify bacterial growth by measuring the optical density at 600 nm using a spectrophotometer.

Protocol for Evaluating Anti-inflammatory Activity: NF-κB Reporter Assay in Macrophages

This assay will determine if (S)-2-hydroxy-4-methyl-3-pentenoic acid can inhibit the pro-inflammatory NF-κB signaling pathway.

Materials:

• RAW 264.7 macrophage cell line stably transfected with an NF-κB-luciferase reporter construct

• (S)-2-hydroxy-4-methyl-3-pentenoic acid

• Lipopolysaccharide (LPS)

• DMEM cell culture medium

• Fetal Bovine Serum (FBS)

• Luciferase assay reagent

• Luminometer

Procedure:

• Culture the RAW 264.7 NF-κB reporter cells in DMEM supplemented with 10% FBS.

• Seed the cells into a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of (S)-2-hydroxy-4-methyl-3-pentenoic acid for 1 hour.

• Stimulate the cells with LPS (100 ng/mL) to induce NF-κB activation.

• Include unstimulated and vehicle-treated controls.

• After 6 hours of stimulation, lyse the cells and measure luciferase activity using a luminometer.

• A decrease in luciferase activity in the presence of the compound would indicate inhibition of the NF-κB pathway.

Data Presentation and Visualization

Table 1: Hypothetical Antimicrobial Activity of (S)-2-hydroxy-4-methyl-3-pentenoic acid

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	64
Escherichia coli (ATCC 25922)	128
Pseudomonas aeruginosa (ATCC 27853)	256
Candida albicans (ATCC 90028)	32

Diagrams of Potential Mechanisms of Action

Caption: Experimental workflow for antimicrobial activity assessment.

Conclusion and Future Directions

While direct experimental data on (S)-2-hydroxy-4-methyl-3-pentenoic acid is currently lacking, a comprehensive analysis of its structural components provides a strong foundation for predicting its biological activities. The α-hydroxy acid moiety suggests potential in dermatological applications, the unsaturated carboxylic acid structure points towards antimicrobial properties, and its nature as a short-chain fatty acid derivative indicates a possible role in metabolic and inflammatory regulation.

The proposed experimental protocols offer a clear path forward for researchers to investigate these hypotheses. Future studies should focus on the chiral synthesis of this compound to enable robust biological testing. Furthermore, in vivo studies will be necessary to determine its efficacy and safety profile for any potential therapeutic applications. This guide serves as a foundational document to inspire and direct future research into this promising, yet underexplored, molecule.

References

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• Tang, S. C., & Yang, J. H. (2018). Dual Effects of Alpha-Hydroxy Acids on the Skin. Molecules, 23(4), 863.
• Babilas, P., Knie, U., & Abels, C. (2012). Cosmetic and dermatologic use of alpha hydroxy acids. Journal der Deutschen Dermatologischen Gesellschaft, 10(7), 488–491.
• Kornhauser, A., Coelho, S. G., & Hearing, V. J. (2010). Applications of hydroxy acids: classification, mechanisms, and photoactivity.
• Vidal, S. I., Menta, N., & Friedman, A. (2025). All things acid: a primer on alpha hydroxy, beta hydroxy, and polyhydroxy acids.
• Nowak, K., & Kłys, S. (2026). Improved synthesis and in vitro study of antimicrobial activity of α,β-unsaturated and α-bromo carboxylic acids. Monatshefte für Chemie-Chemical Monthly, 157(3), 1-10.
• Tang, S. C., & Yang, J. H. (2025). Dual Effects of Alpha-Hydroxy Acids on the Skin. Cosmetics, 12(5), 1-13.
• Verallo-Rowell, V. M., & Ditre, C. M. (1998). The alpha-hydroxy acids. Skin Therapy Letter, 3(2), 1-4.
• Chen, H., & Chen, Y. (2017). Structure-Specific Effects of Short-Chain Fatty Acids on Plasma Cholesterol Concentration in Male Syrian Hamsters. Journal of Agricultural and Food Chemistry, 65(49), 10792-10798.
• Borick, P. M., Bratt, M., Wilson, A. G., Weintraub, L., & Kuna, M. (1959). Antimicrobial Activity of Some Higher Amine Salts of Carboxylic Acids. Applied Microbiology, 7(4), 248–251.
• Jarboe, L. R., Royce, L. A., & Liu, P. (2013). Understanding biocatalyst inhibition by carboxylic acids. Frontiers in microbiology, 4, 272.
• Dalile, B., Van Oudenhove, L., Vervliet, B., & Verbeke, K. (2019). The role of short-chain fatty acids in microbiota–gut–brain communication.
• Liu, H., Wang, J., He, T., Becker, S., Zhang, G., Li, D., & Slavin, J. (2021). The Role of Short Chain Fatty Acids in Inflammation and Body Health. International Journal of Molecular Sciences, 22(22), 12203.
• Mirza, A., & Sharma, S. (2021). Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism. International Journal of Molecular Sciences, 22(6), 2843.
• Rios-Covian, D., Ruas-Madiedo, P., Margolles, A., Gueimonde, M., de los Reyes-Gavilán, C. G., & Salazar, N. (2020). Short-Chain Fatty Acids and Human Health: From Metabolic Pathways to Current Therapeutic Implications. Frontiers in Microbiology, 11, 1879.
• Taylor & Francis. (n.d.). Pentenoic acid – Knowledge and References.
• Iftikhar, A., & Khan, I. A. (2023). Hydroxy Chalcones and Analogs with Chemopreventive Properties. International Journal of Molecular Sciences, 24(13), 10667.
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• Zhang, Y., & Ye, J. (2024). Potential Pharmacological Properties of Triterpene Derivatives of Ursolic Acid. Molecules, 29(16), 3738.
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Unraveling the Biocatalytic Synthesis and Metabolic Enigma of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid

Executive Summary

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a highly specific, chiral α-alkenyl carboxylic acid. While its structure suggests involvement in branched-chain fatty acid metabolism or secondary metabolite biosynthesis, its primary documented origin lies in the realm of advanced biocatalysis. Specifically, it is the product of the asymmetric decarboxylation of hydroxy(2-methylprop-1-en-1-yl)propanedioic acid, catalyzed by the enigmatic bacterial enzyme Arylmalonate Decarboxylase (AMDase, EC 4.1.1.76) .

This whitepaper provides an in-depth technical analysis of (S)-2-hydroxy-4-methyl-3-pentenoic acid, exploring the metabolic paradox of its synthesizing enzyme, the stereochemical mechanics of alkenyl malonate decarboxylation, and a self-validating experimental workflow for its asymmetric synthesis.

The Metabolic Paradox of Arylmalonate Decarboxylase (AMDase)

To understand the metabolic role of (S)-2-hydroxy-4-methyl-3-pentenoic acid, one must first examine its biological catalyst. AMDase was originally isolated from the soil bacterium Bordetella bronchiseptica [1]. It is a highly unusual enzyme because it catalyzes the decarboxylation of α-aromatic and α-alkenylmalonic acids without the aid of any cofactors (such as biotin or ATP) [2].

The Orphan Pathway

Despite decades of research, the native metabolic function and natural substrate of AMDase remain undiscovered [2]. Because aryl and alkenyl malonates are not highly abundant in primary bacterial metabolism, researchers hypothesize that AMDase is involved in a highly specialized, secondary catabolic pathway—potentially for the degradation of complex plant-derived malonates in the soil, or as a promiscuous side-activity of an enzyme originally designed for malonyl-ACP decarboxylation in fatty acid biosynthesis [1].

In the absence of a confirmed natural pathway, researchers have co-opted AMDase to engineer an artificial "biocatalytic metabolic pathway" for the synthesis of optically pure α-substituted propionates and pentenoates, such as (S)-2-hydroxy-4-methyl-3-pentenoic acid [4].

Fig 1: Biocatalytic pathway for (S)-2-hydroxy-4-methyl-3-pentenoic acid via engineered AMDase.

Mechanistic Elucidation: Stereochemical Consequences for Alkenyl Substrates

The synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid relies on the stereoselective cleavage of a carboxylate group. Wild-type AMDase utilizes a critical Cysteine residue (Cys188) to donate a proton to the planar enediolate intermediate from the same face as the leaving carboxylate group, resulting in strict retention of configuration and yielding (R)-enantiomers [1].

However, to synthesize the (S)-enantiomer , researchers utilize engineered AMDase variants (e.g., where the active site is shifted to Cys74). Recent QM/MM metadynamics calculations and kinetic isotope effect measurements have revealed a striking substrate-dependent stereochemical behavior [3].

When processing alkenyl malonates (such as the precursor to our target compound), the substrate adopts an alternative binding mode. Instead of a stepwise mechanism, alkenyl malonates undergo decarboxylation via a borderline concerted mechanism. This alternative pathway forces protonation from the opposite face, resulting in an inversion of configuration [3].

Fig 2: Mechanistic logic of AMDase stereoselectivity for alkenyl substrates.

Quantitative Data: Enzyme Kinetics and Stereoselectivity

The efficiency of (S)-2-hydroxy-4-methyl-3-pentenoic acid production is highly dependent on the AMDase variant used. The table below summarizes the representative kinetic parameters and stereochemical outcomes for AMDase variants acting on aromatic versus alkenyl malonates [1, 3, 4].

Enzyme Variant	Substrate Class	Mechanism Type	Stereochemical Outcome	Enantiomeric Excess (ee %)	Relative Catalytic Efficiency ( kcat​/KM​ )
Wild-Type (Cys188)	Aryl Malonates	Stepwise	(R) - Retention	> 99%	High
Wild-Type (Cys188)	Alkenyl Malonates	Stepwise	(R) - Retention	< 10% (Poor binding)	Very Low
Engineered (Cys74)	Aryl Malonates	Stepwise	(S) - Inversion	> 95%	Moderate
Engineered (Cys74)	Alkenyl Malonates	Borderline Concerted	(S) - Inversion	> 90%	Moderate to High

Table 1: Comparative kinetic and stereochemical profile of AMDase variants. The engineered Cys74 variant is strictly required to achieve high ee% for (S)-alkenyl carboxylic acids.

Experimental Methodology: Self-Validating Protocol for Asymmetric Synthesis

To ensure absolute trustworthiness and reproducibility, the following protocol for the synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid is designed as a self-validating system . Every major phase includes an orthogonal verification step to establish causality between the experimental manipulation and the biochemical outcome.

Phase 1: Biocatalyst Preparation & Validation

• Expression : Transform E. coli BL21(DE3) with the pET28a vector containing the engineered (S)-selective AMDase gene (e.g., Cys74 mutant). Induce with 0.5 mM IPTG at OD600​=0.6 and incubate at 20°C for 16 hours.

• Purification : Lyse cells via sonication and purify the His-tagged enzyme using Ni-NTA affinity chromatography.

• Validation (Causality Check) : Perform SDS-PAGE to confirm a distinct band at ~26 kDa (AMDase monomer). Measure protein concentration via Bradford assay. Why? Cofactor-free enzymes rely entirely on their tertiary structure for catalysis; verifying intact, highly pure protein ensures baseline activity.

Phase 2: Cofactor-Free Decarboxylation

• Reaction Setup : In a 50 mL sealed bioreactor, dissolve 10 mM of hydroxy(2-methylprop-1-en-1-yl)propanedioic acid in 100 mM potassium phosphate buffer (pH 6.5).

• Initiation : Add 1 mg/mL of purified engineered AMDase. Maintain the reaction at 30°C with gentle stirring (150 rpm).

• Validation (Real-Time Monitoring) : Connect the bioreactor to a volumetric gas flow meter or a simple bubble counter. Why? Because the reaction is a decarboxylation (Substrate → Product + CO2​ ), the stoichiometric evolution of CO2​ gas serves as a direct, real-time indicator of catalytic turnover. The reaction is complete when gas evolution ceases.

Phase 3: Quenching, Extraction, and Chiral Analysis

• Quenching : Lower the pH to 2.0 using 1M HCl. Why? Acidification protonates the resulting (S)-2-hydroxy-4-methyl-3-pentenoic acid, rendering it uncharged and soluble in organic solvents.

• Extraction : Extract the aqueous phase three times with equal volumes of ethyl acetate (EtOAc). Dry the combined organic layers over anhydrous Na2​SO4​ and evaporate under reduced pressure.

• Validation (Stereochemical Purity) : Derivatize the product to its methyl ester using trimethylsilyldiazomethane. Analyze via Chiral Gas Chromatography (GC) or Chiral HPLC (e.g., using a Chiralcel OD-H column). Compare retention times against racemic standards to calculate the enantiomeric excess (ee %).

Fig 3: Self-validating experimental workflow for asymmetric biocatalysis.

Conclusion

(S)-2-hydroxy-4-methyl-3-pentenoic acid represents a fascinating intersection between synthetic organic chemistry and microbial biochemistry. While its natural metabolic pathway within Bordetella bronchiseptica remains an unsolved paradox, the exploitation of Arylmalonate Decarboxylase has unlocked a robust, cofactor-free biocatalytic pathway for its production. By understanding the alternative binding modes of alkenyl malonates and employing rigorous, self-validating experimental designs, researchers can reliably harness this system for the development of complex chiral therapeutics.

References

• Miyamoto, K., & Kourist, R. (2021). Arylmalonate Decarboxylase—A Versatile Biocatalyst for the Synthesis of Optically Pure Carboxylic Acids. Frontiers in Bioengineering and Biotechnology.
• Miyamoto, K., & Kourist, R. (2016). Arylmalonate decarboxylase-a highly selective bacterial biocatalyst with unknown function. Applied Microbiology and Biotechnology, 100(20), 8621-8631.
• Journal of the American Chemical Society. (2025). Mechanistic Elucidation and Stereochemical Consequences of Alternative Binding of Alkenyl Substrates by Engineered Arylmalonate Decarboxylase.
• BRENDA Enzyme Database. Information on EC 4.1.1.76 - arylmalonate decarboxylase.

Whitepaper: A Strategic Guide to the Identification and Characterization of Novel (S)-2-hydroxy-4-methyl-3-pentenoic Acid Derivatives

Abstract

(S)-2-hydroxy-4-methyl-3-pentenoic acid is an intriguing chiral α-hydroxy acid (AHA) with a unique structural motif, including a site of unsaturation, that presents a rich scaffold for chemical modification. As a class, AHAs have well-documented efficacy in dermatology and therapeutic applications, primarily due to their ability to modulate skin keratinization and rejuvenation.[1][2] This guide provides a comprehensive, technically-grounded framework for the rational design, synthesis, purification, and characterization of novel derivatives of this parent compound. Moving beyond a simple recitation of methods, we delve into the strategic rationale behind experimental choices, offering field-proven insights to empower researchers in the discovery of next-generation molecules with enhanced or novel biological activities.

Foundational Analysis: The Parent Compound as a Versatile Scaffold

Before embarking on derivatization, a thorough understanding of the parent molecule's chemical personality is paramount. (S)-2-hydroxy-4-methyl-3-pentenoic acid possesses three primary functional regions amenable to modification:

• The Carboxylic Acid Group (-COOH): This is the most versatile handle for derivatization. Its acidic proton can be deprotonated, and the carbonyl carbon is an electrophilic site susceptible to nucleophilic attack, allowing for the formation of esters, amides, and other acyl derivatives.[3][4]

• The α-Hydroxy Group (-OH): As a secondary alcohol, this group can be acylated to form esters or alkylated to form ethers, modifications that can significantly alter the molecule's polarity, hydrogen-bonding capacity, and steric profile.

• The Alkene Group (C=C): The carbon-carbon double bond offers opportunities for reactions such as hydrogenation to create a saturated analogue, or epoxidation and subsequent ring-opening to introduce new functional groups.

The intrinsic chirality at the C2 position (the α-carbon) is a critical feature. Any synthetic strategy must consider the potential for racemization, and analytical methods must be capable of confirming the enantiomeric purity of the final products.

Below is a logical diagram illustrating the potential sites for derivatization on the parent scaffold.

Caption: Key functional regions of the parent molecule for targeted derivatization.

Rational Design and Synthetic Strategy

The goal of derivatization is not random modification but the targeted synthesis of molecules with a specific purpose. A common strategy in drug and materials discovery is to create a small, diverse library of derivatives by modifying one functional group at a time. This allows for the systematic evaluation of structure-activity relationships (SAR).[5]

A Logic-Driven Workflow for Derivative Discovery

A successful discovery campaign follows a structured, iterative process. The causality is critical: each step validates the previous one and informs the next. A failure in characterization, for instance, necessitates a re-evaluation of the synthesis and purification protocol. This self-validating loop is the cornerstone of trustworthy and reproducible science.

Caption: Iterative workflow for the discovery and validation of novel derivatives.

Core Synthetic Pathways: Activating the Carboxyl Group

Directly reacting a carboxylic acid with a nucleophile like an alcohol or amine is often inefficient.[6] The most robust and widely applicable strategy involves first "activating" the carboxyl group by converting it into a more reactive intermediate, most commonly an acyl chloride.[3][6] This intermediate reacts readily and cleanly with a wide range of nucleophiles to produce the desired derivatives.

Experimental Protocol 1: Synthesis of (S)-2-hydroxy-4-methyl-3-pentenoyl chloride (The Acyl Chloride Intermediate)

• Principle: Thionyl chloride (SOCl₂) converts the carboxylic acid to a highly reactive acyl chloride. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies purification.[6] This is a standard and reliable method for activating carboxylic acids.

• Materials:

  • (S)-2-hydroxy-4-methyl-3-pentenoic acid (1.0 eq)

  • Thionyl chloride (SOCl₂) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Round-bottom flask, condenser, magnetic stirrer, nitrogen/argon line.

• Procedure:

  • Under an inert atmosphere (N₂ or Ar), dissolve (S)-2-hydroxy-4-methyl-3-pentenoic acid in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution. Caution: The reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC or by observing the cessation of gas evolution.

  • Once the reaction is complete, remove the solvent and excess thionyl chloride under reduced pressure (rotary evaporation). The resulting crude acyl chloride is often used immediately in the next step without further purification due to its reactivity.

Synthesis of Amide and Ester Libraries

With the activated acyl chloride in hand, generating a library of derivatives is straightforward.

Experimental Protocol 2: General Procedure for Amide Synthesis

• Principle: The highly electrophilic acyl chloride reacts with a primary or secondary amine (nucleophile) in an acyl substitution reaction to form a stable amide bond. A non-nucleophilic base is often added to scavenge the HCl produced.

• Materials:

  • Crude (S)-2-hydroxy-4-methyl-3-pentenoyl chloride (1.0 eq)

  • Desired amine (e.g., benzylamine, morpholine) (1.1 eq)

  • Triethylamine (TEA) or Pyridine (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

• Procedure:

  • Dissolve the crude acyl chloride in anhydrous DCM under an inert atmosphere and cool to 0 °C.

  • In a separate flask, dissolve the chosen amine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM.

  • Add the amine solution dropwise to the stirred acyl chloride solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours until completion (monitor by TLC).

  • Workup: Quench the reaction with water. Separate the organic layer, wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude amide derivative.

(A similar protocol can be followed using an alcohol instead of an amine to generate an ester library.)

Purification and Structural Elucidation: The Pillars of Trustworthiness

Synthesizing a new molecule is meaningless without rigorously proving its structure and purity. This phase is non-negotiable for scientific integrity. Modern analytical chemistry provides a powerful toolkit for this purpose.[7][8]

Purification: Isolating the Target Molecule

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the workhorses for purifying and assessing the purity of novel derivatives.[7][8] The choice between them depends on the volatility and thermal stability of the compound. For most non-volatile amide and ester derivatives, reverse-phase HPLC is the preferred method.

Experimental Protocol 3: HPLC Purification of a Novel Amide Derivative

• Principle: Reverse-phase HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (e.g., C18) is used with a polar mobile phase (e.g., water/acetonitrile gradient). More polar compounds elute first, while more non-polar compounds are retained longer.

• System:

  • Column: C18 silica column (e.g., 5 µm particle size, 4.6 x 250 mm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 10% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm and 254 nm.

• Procedure:

  • Dissolve the crude product in a minimal amount of the mobile phase (or a compatible solvent like methanol).

  • Filter the sample through a 0.45 µm syringe filter to remove particulates.

  • Inject the sample onto the HPLC system.

  • Collect fractions corresponding to the major peak.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified derivative.

  • Re-inject a small amount of the purified sample to confirm its purity (>95% by peak area).

Structural Characterization: Confirming Molecular Identity

A combination of spectroscopic techniques is required for unambiguous structure determination.[8] Each technique provides a unique piece of the structural puzzle.

• Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern of a compound.[7] High-resolution mass spectrometry (HRMS) can determine the elemental composition with high accuracy.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Gives detailed information about the carbon-hydrogen framework of the molecule.[7][8] ¹H NMR reveals the number and environment of protons, while ¹³C NMR shows the different types of carbon atoms. 2D NMR techniques like COSY and HSQC can establish connectivity between atoms.

• Infrared (IR) Spectroscopy: Identifies the functional groups present in a molecule based on their characteristic vibration frequencies.

Data Presentation: Expected Analytical Data for Hypothetical Derivatives

Derivative Name	Molecular Formula	Expected Mass (M+H)⁺	Key ¹H NMR Signals (δ, ppm)	Key IR Absorptions (cm⁻¹)
Parent Acid	C₇H₁₂O₃	145.08	~4.2 (d, -CH(OH)-), ~5.5 (m, vinyl H)	3400 (br, O-H), 1720 (s, C=O acid)
Benzylamide Derivative	C₁₄H₁₉NO₂	234.15	7.2-7.4 (m, Ar-H), ~4.4 (d, -CH₂-NH-), ~8.5 (t, -NH-)	3300 (m, N-H), 1640 (s, C=O amide)
Methyl Ester Derivative	C₈H₁₄O₃	159.10	~3.7 (s, -OCH₃), ~4.1 (d, -CH(OH)-)	3450 (br, O-H), 1735 (s, C=O ester)

Concluding Remarks and Future Outlook

This guide has outlined a robust and logical framework for the systematic discovery of novel derivatives of (S)-2-hydroxy-4-methyl-3-pentenoic acid. The emphasis on activating the carboxyl group provides a versatile entry point into a wide chemical space of esters and amides. The true value of these novel compounds will be determined by their performance in biological screening assays. Depending on the therapeutic or industrial goal, these could range from anticancer cytotoxicity assays[9][10] and antimicrobial screens to evaluations of their dermatological properties, such as promoting collagen synthesis or acting as exfoliating agents.[11] The principles of rigorous purification and multi-faceted structural characterization are the essential underpinnings that ensure the data generated is reliable, reproducible, and ultimately, trustworthy.

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• Research and Reviews. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. Open Access Journals. Retrieved March 29, 2026, from [Link]

• Al-Talib, H., et al. (2024). Evaluating the Efficacy and Safety of Alpha-Hydroxy Acids in Dermatological Practice: A Comprehensive Clinical and Legal Review. PMC. Retrieved March 29, 2026, from [Link]

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Protocols & Analytical Methods

enantioselective synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid

An Application Note for the Enantioselective Synthesis of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral α-Hydroxy Acids

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a valuable chiral building block in organic synthesis. The presence of both a stereogenic center and multiple functional groups—a carboxylic acid, a hydroxyl group, and an alkene—makes it a versatile intermediate for the synthesis of complex, biologically active molecules. The precise control of stereochemistry is paramount in drug development, as different enantiomers of a molecule can exhibit vastly different pharmacological and toxicological profiles. This application note provides a detailed protocol for the enantioselective synthesis of the (S)-enantiomer of 2-hydroxy-4-methyl-3-pentenoic acid, primarily focusing on a robust chiral auxiliary-mediated aldol reaction. Alternative strategies, including biocatalytic reduction, will also be discussed to provide a broader synthetic context.

Strategic Overview: Pathways to Enantiopure β,γ-Unsaturated α-Hydroxy Acids

The synthesis of chiral α-hydroxy acids and their derivatives can be approached through several well-established asymmetric methodologies. The choice of strategy often depends on the availability of starting materials, desired scale, and the specific stereoisomer required.

• Chiral Auxiliary-Mediated Synthesis: This classical yet highly reliable approach involves the temporary attachment of a chiral molecule (the auxiliary) to the substrate. The auxiliary then directs the stereochemical outcome of a subsequent bond-forming reaction, after which it is cleaved to yield the enantiomerically enriched product.

• Asymmetric Catalysis: This modern approach utilizes a small amount of a chiral catalyst (metal-based or organocatalyst) to generate the desired enantiomer in high excess. Key reactions include asymmetric hydrogenations, transfer hydrogenations, and aldol reactions.

• Biocatalysis: The use of enzymes (either in whole cells or as isolated proteins) offers a green and often highly selective method for asymmetric transformations, particularly for the reduction of prochiral ketones.

This guide will provide a detailed, step-by-step protocol for a chiral auxiliary-based synthesis, which offers high levels of stereocontrol and predictability.

Primary Protocol: Chiral Auxiliary-Mediated Asymmetric Aldol Reaction

This protocol is adapted from a well-established Organic Syntheses procedure for the synthesis of the (R)-enantiomer and has been modified for the synthesis of the target (S)-enantiomer by using the corresponding (S)-chiral auxiliary.[1] The method relies on the stereoselective aldol reaction of a doubly deprotonated chiral acetate equivalent with an α,β-unsaturated aldehyde.

Causality of Stereochemical Control

The chiral auxiliary, in this case, (S)-(-)-2-hydroxy-1,2,2-triphenylethyl acetate [(S)-HYTRA], is deprotonated to form a lithium enolate. The bulky triphenylmethyl group on the auxiliary effectively shields one face of the enolate. When the aldehyde approaches the enolate, it is forced to attack from the less sterically hindered face, leading to the formation of one diastereomer in high excess. Subsequent removal of the chiral auxiliary yields the desired (S)-enantiomer of the β-hydroxy acid. The tight, cyclic transition state, often invoked in boron-mediated aldol reactions, provides a useful model for understanding the high diastereoselectivity achieved with lithium enolates in this context.[2]

Experimental Workflow Diagram

Caption: Workflow for the chiral auxiliary-mediated synthesis.

Detailed Step-by-Step Protocol

Materials and Reagents:

• (S)-(-)-2-Hydroxy-1,2,2-triphenylethyl acetate [(S)-HYTRA]

• Diisopropylamine, distilled from CaH₂

• n-Butyllithium (n-BuLi) in hexanes (concentration to be titrated)

• Anhydrous Tetrahydrofuran (THF), distilled from sodium/benzophenone

• 3-Methyl-2-butenal (senecialdehyde), freshly distilled

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl), 1 M

• Silica gel for column chromatography

• Standard laboratory glassware, dried in an oven and cooled under a nitrogen atmosphere

Procedure:

• Preparation of Lithium Diisopropylamide (LDA) Solution:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septa, add anhydrous THF (100 mL) and diisopropylamine (1.1 equivalents relative to n-BuLi).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-BuLi (1.0 eq) dropwise via syringe.

  • After the addition is complete, warm the solution to 0 °C and stir for 30 minutes to ensure complete formation of LDA.

• Formation of the Chiral Enolate:

  • In a separate, larger flame-dried flask under a nitrogen atmosphere, dissolve (S)-HYTRA (1.0 eq) in anhydrous THF.

  • Cool this solution to -78 °C.

  • Transfer the freshly prepared LDA solution to the (S)-HYTRA solution via cannula at -78 °C.

  • Stir the resulting mixture at -78 °C for 1 hour to form the lithium enolate of the acetate.

• Asymmetric Aldol Addition:

  • To the chiral enolate solution at -78 °C, add freshly distilled 3-methyl-2-butenal (1.1 eq) dropwise via syringe. Ensure the temperature remains below -75 °C during the addition.

  • Stir the reaction mixture at -78 °C for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Auxiliary Cleavage:

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Separate the layers. Extract the aqueous layer twice more with diethyl ether.

  • Combine the organic layers and wash with 1 M HCl, followed by brine.

  • Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product containing the aldol adduct and the cleaved chiral auxiliary.

• Purification:

  • The crude product is purified by flash column chromatography on silica gel. A solvent gradient of ethyl acetate in hexanes is typically effective. The fractions containing the desired (S)-2-hydroxy-4-methyl-3-pentenoic acid are collected and the solvent is removed under reduced pressure.

  • The chiral auxiliary, (S)-(-)-1,1,2-triphenyl-1,2-ethanediol, can often be recovered from the column for recycling.

Data and Expected Results

Parameter	Expected Value
Yield	60-80%
Diastereomeric Excess (de)	>95%
Enantiomeric Excess (ee)	>95% (after auxiliary removal)
Physical State	Viscous oil or low-melting solid

Note: Enantiomeric excess should be determined by chiral HPLC or by conversion to a methyl ester followed by analysis using a chiral shift reagent in NMR spectroscopy.

Alternative Strategy: Biocatalytic Asymmetric Reduction

An increasingly popular and environmentally benign alternative is the use of enzymes to catalyze the enantioselective reduction of a prochiral ketone. For the synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid, the precursor would be ethyl 4-methyl-2-oxopent-3-enoate.

Principle of Biocatalytic Reduction

Ketoreductases (KREDs) or alcohol dehydrogenases, often found in microorganisms like baker's yeast (Saccharomyces cerevisiae) or various bacteria and fungi, can reduce ketones to alcohols with high enantioselectivity.[3][4] These enzymes utilize a cofactor, typically NADPH or NADH, as the hydride source. The chiral environment of the enzyme's active site dictates the facial selectivity of the hydride attack on the carbonyl group, leading to the preferential formation of one enantiomer of the alcohol. Recent studies have identified specific reductases from organisms like Aspergillus oryzae that are active on 4-methyl-2-oxopentanoate, a close structural analog, producing the corresponding 2-hydroxy acid.[5]

General Protocol for Whole-Cell Bioreduction

• Cultivation of Biocatalyst: Culture the chosen microorganism (e.g., Saccharomyces cerevisiae or a specific recombinant E. coli strain expressing a suitable ketoreductase) in an appropriate growth medium until a sufficient cell density is reached.

• Biotransformation:

  • Harvest the cells by centrifugation and resuspend them in a buffer solution (e.g., phosphate buffer, pH 7.0).

  • Add the substrate, ethyl 4-methyl-2-oxopent-3-enoate, to the cell suspension. A co-solvent like isopropanol may be used to improve substrate solubility and serve as a sacrificial substrate for cofactor regeneration.

  • Incubate the reaction mixture with shaking at a controlled temperature (e.g., 30 °C) for 24-48 hours.

• Extraction and Saponification:

  • Separate the cells from the supernatant by centrifugation.

  • Extract the supernatant with an organic solvent (e.g., ethyl acetate).

  • The crude ester product is then saponified using standard conditions (e.g., NaOH in methanol/water) to yield the target carboxylic acid.

• Purification: The final product is purified by standard techniques such as extraction and chromatography.

Conclusion

The can be achieved through multiple reliable methods. The chiral auxiliary-mediated aldol reaction stands out as a highly predictable and scalable method that provides excellent stereocontrol, making it suitable for research and development settings where enantiopurity is critical. Concurrently, the advancements in biocatalysis offer a greener and potentially more cost-effective alternative, particularly for larger-scale production, provided a suitable enzyme with the desired selectivity can be identified and optimized. The choice of the synthetic route will ultimately be guided by the specific requirements of the research or development program.

References

• Braun, M.; Gräf, S. (1995). "STEREOSELECTIVE ALDOL REACTION OF DOUBLY DEPROTONATED (R)-(+)-2-HYDROXY-1,2,2-TRIPHENYLETHYL ACETATE (HYTRA): (R)-3-HYDROXY-4-METHYLPENTANOIC ACID". Organic Syntheses, 72, 38. [Link]

• Cowden, C. J.; Paterson, I. (1997). "Asymmetric Aldol Reactions Using Boron Enolates". Organic Reactions, 51, 1-200. [Link]

• Wolberg, M.; Hummel, W.; Müller, M. (2001). "Biocatalytic reduction of beta,delta-diketo esters: a highly stereoselective approach to all four stereoisomers of a chlorinated beta,delta-dihydroxy hexanoate". Chemistry, 7(21), 4562-71. [Link]

• Oshimi, M., et al. (2015). "Novel 4-methyl-2-oxopentanoate reductase involved in synthesis of the Japanese sake flavor, ethyl leucate". Applied Microbiology and Biotechnology, 100(4), 1735-1744. [Link]

• Csuk, R.; Glänzer, B. I. (1991). "Baker's Yeast-Mediated Reductions of Ketones". Chemical Reviews, 91(1), 49-97. [Link]

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• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Asymmetric Aldol Reactions Using Boron Enolates | CiNii Research [cir.nii.ac.jp]
• 3. Enantioselective synthesis of alpha-alkyl-beta,gamma-unsaturated esters through efficient cu-catalyzed allylic alkylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biocatalytic reduction of beta,delta-diketo esters: a highly stereoselective approach to all four stereoisomers of a chlorinated beta,delta-dihydroxy hexanoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel 4-methyl-2-oxopentanoate reductase involved in synthesis of the Japanese sake flavor, ethyl leucate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Asymmetric Synthesis of α-Hydroxy Acids

Introduction

Chirally pure α-hydroxy acids are of paramount importance in the pharmaceutical and fine chemical industries, serving as crucial building blocks for a wide array of biologically active molecules and complex natural products. Their synthesis in an enantiomerically pure form, however, presents a significant challenge to synthetic organic chemists. This document provides an in-depth guide to the asymmetric synthesis of α-hydroxy acids, detailing several robust and widely employed methodologies. The focus is on providing not just procedural steps, but also the underlying mechanistic principles and practical insights to empower researchers in drug development and chemical synthesis.

This guide is structured to provide a comprehensive overview of key strategies, including the use of chiral auxiliaries, organocatalysis, and transition-metal catalysis. Each section will delve into the theoretical basis of the method, followed by a detailed, field-tested protocol.

Chiral Auxiliary-Mediated Asymmetric Synthesis

The use of chiral auxiliaries is a classical and reliable strategy for introducing chirality into a molecule.[1] In this approach, a chiral molecule is temporarily attached to the substrate to direct a subsequent stereoselective transformation. After the desired chiral center is established, the auxiliary is cleaved and can often be recovered.

Principle of Operation

The chiral auxiliary, by its steric and electronic nature, creates a diastereomeric intermediate that exhibits a significant energy difference between its two faces. This bias directs the approach of a reactant, leading to the preferential formation of one diastereomer. Subsequent removal of the auxiliary yields the desired enantiomerically enriched product.

A notable example involves the use of (1S)-(+)-N,N-Diisopropyl-10-camphorsulfonamide as a chiral auxiliary for the synthesis of mono- and disubstituted α-hydroxy acids from glycolic acid, lactic acid, and mandelic acid.[2]

Experimental Workflow: Chiral Auxiliary Approach

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: High-Purity Isolation of (S)-2-hydroxy-4-methyl-3-pentenoic acid

Introduction

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a chiral α-hydroxy acid with potential applications in the synthesis of complex organic molecules and as a building block in drug development. The stereochemistry at the C2 position is critical for its biological activity and for the desired stereochemical outcome in subsequent reactions. Therefore, a robust and reliable purification protocol to isolate the (S)-enantiomer in high chemical and enantiomeric purity is paramount. This document provides a detailed, multi-step purification protocol designed for researchers, scientists, and drug development professionals. The protocol is grounded in fundamental chemical principles and incorporates in-depth explanations for each experimental choice to ensure both efficacy and reproducibility.

Understanding the Target Molecule and Potential Impurities

A successful purification strategy begins with a thorough understanding of the target molecule's properties and the likely impurities from its synthesis.

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a carboxylic acid, which makes it amenable to acid-base extraction techniques. The presence of a hydroxyl group and a carbon-carbon double bond may influence its stability and reactivity. The chiral center at the α-position necessitates a chiral separation method to resolve the desired (S)-enantiomer from its (R)-enantiomer.

Potential Impurities from a typical synthesis, such as an aldol-type reaction followed by oxidation, may include:

• Unreacted starting materials: For example, isobutyraldehyde and a glyoxylic acid derivative.

• The (R)-enantiomer: The opposite enantiomer, which may have different or even adverse biological effects.

• Diastereomers: If additional chiral centers are present in the starting materials or formed during the synthesis.

• Byproducts: From side reactions, such as self-condensation of the aldehyde or over-oxidation.

• Reagents and solvents: From the reaction and workup steps.

Purification Strategy Overview

This protocol employs a two-pronged approach to achieve high purity:

• Initial Purification by Acid-Base Extraction: This classic technique leverages the acidic nature of the carboxylic acid group to separate it from neutral and basic impurities.

• Enantiomeric Purification by Chiral Preparative HPLC: This high-resolution chromatographic method is essential for separating the (S)- and (R)-enantiomers to achieve high enantiomeric excess (% ee).

The overall workflow is depicted in the following diagram:

Caption: Workflow for the purification of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Detailed Purification Protocol

Materials and Equipment

Reagents	Equipment
Crude (S)-2-hydroxy-4-methyl-3-pentenoic acid	Separatory funnel (appropriate size)
Ethyl acetate (EtOAc), reagent grade	pH meter or pH paper
Deionized water (DI H₂O)	Rotary evaporator
1 M Sodium hydroxide (NaOH) solution	High-Performance Liquid Chromatography (HPLC) system with a preparative chiral column
1 M Hydrochloric acid (HCl) solution	Fraction collector
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)	Lyophilizer or high-vacuum pump
HPLC-grade solvents (e.g., hexane, isopropanol, ethanol)	Standard laboratory glassware
Trifluoroacetic acid (TFA), HPLC grade (optional mobile phase additive)	Magnetic stirrer and stir bars

Step-by-Step Protocol

Part 1: Initial Purification by Acid-Base Extraction

This step aims to remove non-acidic impurities from the crude reaction mixture. The principle relies on the conversion of the carboxylic acid to its water-soluble carboxylate salt, allowing for separation from water-insoluble organic impurities.[1][2]

• Dissolution: Dissolve the crude product in a suitable organic solvent, such as ethyl acetate (EtOAc), in a separatory funnel. Add an equal volume of deionized water.

• Basification: Slowly add 1 M NaOH solution dropwise while gently swirling the separatory funnel. Monitor the pH of the aqueous layer, aiming for a pH of approximately 9-10. This deprotonates the carboxylic acid, forming the sodium salt which is soluble in the aqueous layer.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup. Allow the layers to separate completely.

• Separation: Drain the lower aqueous layer into a clean flask. The organic layer, containing neutral and basic impurities, can be discarded. For improved recovery, the organic layer can be back-extracted with a small volume of fresh 1 M NaOH solution, and the aqueous layers combined.

• Acidification: Cool the combined aqueous layers in an ice bath. Slowly add 1 M HCl solution dropwise with stirring until the pH of the solution is approximately 2-3.[3] This will protonate the carboxylate salt, causing the purified carboxylic acid to precipitate out of the solution or form an oily layer.

• Isolation: Extract the acidified aqueous layer multiple times with fresh portions of ethyl acetate. Combine the organic extracts.

• Drying: Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate.

• Concentration: Filter to remove the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield the partially purified product.

Part 2: Enantiomeric Purification by Chiral Preparative HPLC

This is a critical step to separate the desired (S)-enantiomer from the (R)-enantiomer. The choice of the chiral stationary phase (CSP) is crucial for achieving good separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for the resolution of chiral acids.[4][5][6]

• Column Selection and Equilibration:

  • Select a suitable preparative chiral column (e.g., a cellulose or amylose-based column).

  • Equilibrate the column with the chosen mobile phase until a stable baseline is achieved. A common mobile phase for normal-phase chiral separations is a mixture of hexane and a polar alcohol like isopropanol or ethanol. A small amount of an acidic modifier, such as trifluoroacetic acid (TFA), may be added to improve peak shape for acidic compounds.

• Sample Preparation: Dissolve the partially purified product from the acid-base extraction in a small amount of the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• Method Development (Analytical Scale): It is highly recommended to first develop the separation method on an analytical scale to determine the optimal mobile phase composition and flow rate for baseline separation of the enantiomers.

• Preparative Separation: Once the analytical method is established, scale up to the preparative column. Inject the prepared sample onto the column.

• Fraction Collection: Collect the fractions corresponding to the elution of the (S)-enantiomer. The elution order will need to be determined, potentially by comparison to a known standard if available.

• Purity Analysis of Fractions: Analyze the collected fractions by analytical chiral HPLC to confirm their enantiomeric purity.

• Solvent Removal: Combine the pure fractions of the (S)-enantiomer and remove the solvent using a rotary evaporator. For complete removal of residual solvent, a high-vacuum pump or lyophilizer can be used.

Quality Control and Purity Assessment

Rigorous analytical testing is essential to confirm the chemical and enantiomeric purity of the final product.

Analytical Techniques

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric excess (% ee) of the purified sample.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the chemical structure and assess for the presence of any impurities.

• Mass Spectrometry (MS): To confirm the molecular weight of the purified compound.

Purity Assessment Workflow

Caption: Quality control workflow for purity assessment.

Data Presentation

The following table summarizes the expected outcomes of the purity analysis.

Analytical Method	Parameter	Specification
Chiral HPLC	Enantiomeric Excess (% ee)	≥ 99.0%
¹H and ¹³C NMR	Chemical Shift and Coupling Constants	Consistent with the structure of (S)-2-hydroxy-4-methyl-3-pentenoic acid
Mass Spectrometry	Molecular Ion Peak	Consistent with the expected molecular weight (130.14 g/mol )[8][9]

Conclusion

The described protocol provides a comprehensive and robust method for the purification of (S)-2-hydroxy-4-methyl-3-pentenoic acid. By combining a classical acid-base extraction with modern chiral preparative HPLC, this protocol enables the isolation of the target compound in high chemical and enantiomeric purity, suitable for demanding applications in research and development. The principles and methodologies outlined herein can be adapted for the purification of other chiral carboxylic acids with appropriate modifications to the chromatographic conditions.

References

• PubChem. (E)-4-hydroxy-2-methylpent-3-enoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (R)-3-hydroxy-4-methylpentanoic acid. Retrieved from [Link]

• Acid-base extraction. Wikipedia. Retrieved from [Link]

• BOC Sciences. 2-methyl-3-pentenoic acid isofragarone (IFF). The Good Scents Company. Retrieved from [Link]

• PubChem. 4-Hydroxy-3-methylpent-2-enoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. 3-Pentenoic acid, 4-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (S)-2-hydroxy-3-o-methylpropanoic acid synthesis method.

• Cheméo. 4-hydroxy-3-methylpentanoic acid - Chemical & Physical Properties. Retrieved from [Link]

• Gao, S., et al. (2022).

• PubChem. 2-Amino-4-hydroxy-3-methylpentanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (2R,3S)-3-formyl-2-hydroxy-4-methylpentanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Phenomenex. Chiral HPLC Separations. Retrieved from [Link]

• Organic Syntheses. (2sr,3sr)-2,4-dimethyl-3-hydroxypentanoic acid. Retrieved from [Link]

• SpectraBase. 4-HYDROXY-3-METHYL-BUT-2-ENOIC-ACID. Retrieved from [Link]

• Ilisz, I., et al. (2024).
• Bhushan, R., & Kumar, V. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie, 56(4), 155-166.

• YMC. Efficient method development for chiral separation by using CHIRAL ART columns. Retrieved from [Link]

• Cheméo. Pentanoic acid, 2-hydroxy-3-methyl-, methyl ester (CAS 41654-19-7) - Chemical & Physical Properties. Retrieved from [Link]

• Google Patents. Method for preparing 4-pentenoic acid.

• LookChem. 3-Pentenoic acid, 2-hydroxy-, methyl ester, (E)-. Retrieved from [Link]

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• 1. np-mrd.org [np-mrd.org]
• 2. CN101157608A - Method for preparing 4-pentenoic acid - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. mdpi.com [mdpi.com]
• 6. ymc.co.jp [ymc.co.jp]
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• 8. (E)-4-hydroxy-2-methylpent-3-enoic acid | C6H10O3 | CID 144161351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 4-Hydroxy-3-methylpent-2-enoic acid | C6H10O3 | CID 73472455 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application and Protocol Guide: High-Sensitivity Quantification of (S)-2-hydroxy-4-methyl-3-pentenoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Purity

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a chiral molecule of interest in various fields, including pharmaceutical development and metabolic research. The stereochemistry of such molecules is paramount, as different enantiomers can exhibit distinct biological activities. Therefore, the ability to accurately quantify the (S)-enantiomer is crucial for efficacy, safety, and quality control. This guide provides a comprehensive overview of robust analytical methodologies for the precise quantification of (S)-2-hydroxy-4-methyl-3-pentenoic acid, with a focus on practical application and data integrity.

Principles of Enantioselective Analysis

The primary challenge in quantifying a specific enantiomer lies in distinguishing it from its mirror image (the R-enantiomer). Enantiomers possess identical physical properties in an achiral environment, making their separation by standard chromatographic techniques impossible.[1] To overcome this, two principal strategies are employed:

• Direct Separation using Chiral Stationary Phases (CSPs): This is the most elegant approach, where the enantiomers are separated on a chromatographic column that has a chiral selector incorporated into the stationary phase. These CSPs, often based on polysaccharides like cellulose or amylose, create a chiral environment where the two enantiomers interact differently, leading to different retention times and thus, separation.[2]

• Indirect Separation via Chiral Derivatization: This method involves reacting the enantiomeric mixture with a chiral derivatizing agent (CDA) to form two diastereomers.[1][3] Diastereomers, unlike enantiomers, have different physical properties and can be separated on a standard, achiral chromatographic column.[1] The choice of CDA is critical and depends on the functional groups of the analyte and the desired detection method.[3]

For (S)-2-hydroxy-4-methyl-3-pentenoic acid, which contains both a carboxylic acid and a hydroxyl group, derivatization of one or both of these functional groups is a viable strategy.

Recommended Analytical Workflow: Chiral Derivatization Followed by GC-MS Analysis

While direct chiral HPLC is a powerful technique, the derivatization approach followed by Gas Chromatography-Mass Spectrometry (GC-MS) often provides excellent sensitivity and selectivity, especially for volatile compounds or those that can be made volatile through derivatization. This workflow is particularly advantageous for complex matrices.

dot

Caption: Workflow for the quantification of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Detailed Protocol: Quantification via Chiral Derivatization with (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl Chloride (MTPA-Cl) and GC-MS Analysis

This protocol details an indirect method for the enantioselective analysis of (S)-2-hydroxy-4-methyl-3-pentenoic acid. The hydroxyl group of the analyte is derivatized with Mosher's reagent ((R)-(-)-MTPA-Cl) to form diastereomeric esters, which are then separated and quantified by GC-MS.[4][5]

Materials and Reagents

• (S)-2-hydroxy-4-methyl-3-pentenoic acid standard

• Racemic 2-hydroxy-4-methyl-3-pentenoic acid (for method development)

• (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl, Mosher's reagent chloride)[4]

• Anhydrous Pyridine

• Dichloromethane (DCM), HPLC grade

• Hexane, HPLC grade

• Sodium sulfate, anhydrous

• Deionized water

• Nitrogen gas, high purity

• Internal Standard (IS) solution (e.g., a structurally similar, stable isotope-labeled compound or a compound with similar chemical properties not present in the sample)

Step-by-Step Experimental Protocol

1. Standard and Sample Preparation:

• Standard Stock Solutions: Accurately weigh and dissolve (S)-2-hydroxy-4-methyl-3-pentenoic acid and the racemic mixture in a known volume of dichloromethane to prepare stock solutions of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the (S)-enantiomer stock solution with dichloromethane to cover the expected concentration range in the samples.

• Sample Extraction: The extraction procedure will depend on the sample matrix.

  • For liquid samples (e.g., plasma, cell culture media): Perform a liquid-liquid extraction. Acidify the sample with a small amount of dilute HCl and extract with a water-immiscible organic solvent like dichloromethane or ethyl acetate.

  • For solid samples (e.g., tissue): Homogenize the sample in a suitable solvent, followed by centrifugation and collection of the supernatant. A solid-phase extraction (SPE) may be necessary for cleanup.[6][7]

• Internal Standard Spiking: Spike a known amount of the internal standard solution into all standards, quality controls, and samples before extraction.

2. Derivatization Procedure:

• Evaporation: Transfer a known aliquot of the extracted sample or standard solution to a clean, dry reaction vial. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reaction: To the dried residue, add 50 µL of anhydrous pyridine and 20 µL of (R)-(-)-MTPA-Cl solution (10 mg/mL in dichloromethane).

• Incubation: Cap the vial tightly and incubate at 60°C for 30 minutes.

• Quenching: After incubation, cool the vial to room temperature. Add 100 µL of deionized water to quench the reaction.

• Extraction of Derivatives: Add 200 µL of hexane, vortex for 1 minute, and centrifuge to separate the layers. Carefully transfer the upper hexane layer containing the diastereomeric esters to a clean GC vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the GC vial to remove any residual water.

3. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• GC Column: A standard, non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Injection: Inject 1 µL of the derivatized sample into the GC.

• GC Conditions (Example):

  • Inlet temperature: 250°C

  • Injection mode: Splitless

  • Oven program: Initial temperature of 100°C, hold for 1 minute, ramp at 10°C/min to 280°C, and hold for 5 minutes.

  • Carrier gas: Helium at a constant flow rate.

• MS Conditions (Example):

  • Ionization mode: Electron Ionization (EI)

  • Ion source temperature: 230°C

  • Quadrupole temperature: 150°C

  • Acquisition mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the derivatized (S)- and (R)-enantiomers and the internal standard.

Data Analysis and Quantification

• Peak Identification and Integration: Identify the peaks corresponding to the two diastereomeric derivatives and the internal standard based on their retention times and mass spectra. Integrate the peak areas.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the (S)-enantiomer derivative to the peak area of the internal standard against the concentration of the (S)-enantiomer for the calibration standards.

• Quantification: Determine the concentration of (S)-2-hydroxy-4-methyl-3-pentenoic acid in the unknown samples by interpolating their peak area ratios from the calibration curve.

Trustworthiness: A Self-Validating System

To ensure the reliability and accuracy of the analytical results, the following validation parameters should be assessed:

• System Suitability: Before each analytical run, inject a standard mixture of the two diastereomers to verify adequate chromatographic resolution. The resolution factor (Rs) should be greater than 1.5.

• Linearity and Range: The calibration curve should exhibit a linear relationship between the response and concentration over the intended analytical range. A correlation coefficient (r²) of ≥ 0.99 is desirable.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range. Accuracy should be within ±15% of the nominal value, and the precision (relative standard deviation, RSD) should be ≤ 15%.

• Selectivity and Specificity: The method should be able to differentiate and quantify the analyte in the presence of other components in the sample matrix. This can be confirmed by analyzing blank matrix samples.

• Recovery: The efficiency of the extraction process should be evaluated by comparing the response of an analyte spiked into the matrix before extraction to the response of a post-extraction spiked sample.

Quantitative Data Summary

The following table provides an example of expected performance data for a validated method.

Validation Parameter	Acceptance Criteria	Example Result
Linearity (r²)	≥ 0.99	0.998
Range	Dependent on application	1 - 1000 ng/mL
Accuracy	85 - 115% (80 - 120% for LLOQ)	92 - 108%
Precision (RSD)	≤ 15% (≤ 20% for LLOQ)	< 10%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	1 ng/mL
Extraction Recovery	Consistent and reproducible	> 85%

Alternative and Confirmatory Methods

While the GC-MS method with chiral derivatization is robust, other techniques can also be employed for the quantification of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

• Chiral High-Performance Liquid Chromatography (HPLC): This direct method utilizes a chiral stationary phase to separate the enantiomers without derivatization.[2] Polysaccharide-based columns are commonly used for this purpose.[2] Detection can be achieved using UV or mass spectrometry (LC-MS). The development of a suitable mobile phase is crucial for achieving good separation.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents: This technique can be used to determine the enantiomeric excess of a sample.[8] The addition of a chiral shift reagent to the NMR tube containing the analyte results in different chemical shifts for the protons of the two enantiomers, allowing for their quantification by integrating the respective signals.[8]

dot

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• 2. ymc.co.jp [ymc.co.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enantioselective analysis of 2- and 3-hydroxy fatty acids in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 7. lcms.cz [lcms.cz]
• 8. Enantiodifferentiation of chiral hydroxy acids via 19 F NMR - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ03288A [pubs.rsc.org]

The Synthetic Versatility of (S)-2-hydroxy-4-methyl-3-pentenoic Acid: A Guide to its Application as a Chiral Building Block

Introduction: Unlocking Stereochemical Complexity with a Unique α-Hydroxy Acid

In the landscape of modern drug discovery and natural product synthesis, the demand for enantiomerically pure compounds is paramount.[1][2] Chiral building blocks serve as the foundational keystones for the efficient and stereocontrolled construction of complex molecular architectures.[3][4] Among these, (S)-2-hydroxy-4-methyl-3-pentenoic acid, a unique chiral α-hydroxy acid, presents a compelling scaffold for synthetic chemists. Its combination of a stereodefined hydroxyl group at the α-position, a carboxylic acid, and a proximate carbon-carbon double bond offers a rich platform for a variety of stereoselective transformations.

This guide provides a comprehensive overview of the synthesis and potential applications of (S)-2-hydroxy-4-methyl-3-pentenoic acid. While direct literature precedents for the extensive use of this specific molecule are emerging, this document outlines robust protocols for its preparation and illustrates its potential utility in key synthetic transformations, drawing upon well-established principles of asymmetric synthesis.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of a chiral building block is essential for its effective use. The following table summarizes key data for the closely related methyl ester, which is a common derivative for purification and subsequent reactions.

Property	Value	Source
Molecular Formula	C7H14O3	[5]
Molecular Weight	146.1843 g/mol	[5]
CAS Registry Number	40348-72-9 (for the methyl ester)	[5]
IUPAC Name	Methyl (S)-2-hydroxy-4-methylpent-3-enoate	N/A
Appearance	Expected to be a colorless oil or low-melting solid	N/A
Spectroscopic Data	The mass spectrum of the methyl ester shows characteristic fragmentation patterns.	[5]

Enantioselective Synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic Acid

The asymmetric synthesis of α-hydroxy acids is a well-developed field, with several reliable methods available to the synthetic chemist. A highly effective approach for the synthesis of the enantiomer, (R)-3-hydroxy-4-methylpentanoic acid, has been detailed in Organic Syntheses and can be adapted for the preparation of the desired (S)-enantiomer by utilizing the opposite enantiomer of the chiral auxiliary.[6] This method relies on the diastereoselective aldol reaction of a chiral acetate equivalent.

The following protocol outlines a proposed synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid based on this established methodology.

Protocol 1: Asymmetric Aldol-Type Addition for the Synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic Acid

This protocol is adapted from a procedure for the synthesis of the (R)-enantiomer and employs (S)-(+)-2-hydroxy-1,2,2-triphenylethyl acetate [(S)-HYTRA] as the chiral auxiliary.

Reaction Scheme:

A stepwise depiction of the synthesis.

Materials:

• (S)-(+)-2-Hydroxy-1,2,2-triphenylethyl acetate [(S)-HYTRA]

• Diisopropylamine

• n-Butyllithium in hexanes

• Tetrahydrofuran (THF), anhydrous

• 2-Methylbutane, anhydrous

• 3-Methyl-2-butenal (Senecialdehyde)

• Saturated aqueous ammonium chloride

• Potassium hydroxide

• Methanol

• Hydrochloric acid (6N)

• Magnesium sulfate

• Chloroform

Procedure:

• Preparation of Lithium Diisopropylamide (LDA): In a flame-dried, two-necked round-bottomed flask under a nitrogen atmosphere, dissolve diisopropylamine (2.2 eq) in anhydrous THF. Cool the solution to -78 °C and add n-butyllithium (2.2 eq) dropwise. After the addition, warm the solution to 0 °C and stir for 30 minutes.

• Formation of the Chiral Enolate: In a separate, larger flame-dried flask, suspend (S)-HYTRA (1.0 eq) in anhydrous THF at -78 °C. Add the freshly prepared LDA solution via cannula to the (S)-HYTRA suspension under vigorous stirring. Warm the reaction mixture to 0 °C and stir for 1 hour to ensure complete double deprotonation, resulting in a clear, orange solution of the chiral lithium enolate.

• Diastereoselective Aldol Addition: Cool the enolate solution to below -70 °C and add anhydrous 2-methylbutane. Immerse the flask in a liquid nitrogen bath to achieve a temperature of -128 °C. Add a solution of 3-methyl-2-butenal (1.1 eq) in anhydrous THF dropwise, maintaining the internal temperature below -126 °C. Stir the mixture for 1.5 hours at -128 °C to -106 °C.

• Workup and Isolation of the Adduct: Quench the reaction by adding a saturated aqueous solution of ammonium chloride and allow the mixture to warm to room temperature. Separate the layers and extract the aqueous layer with chloroform (3 x). Combine the organic layers, wash with water, dry over magnesium sulfate, and concentrate under reduced pressure to yield the crude aldol adduct.

• Hydrolysis and Removal of the Chiral Auxiliary: Dissolve the crude adduct in a mixture of methanol and water. Add potassium hydroxide and reflux the mixture for 3 hours. After cooling, remove the methanol under reduced pressure.

• Purification of the Final Product: Acidify the aqueous residue to pH 2.5 with 6N hydrochloric acid and extract with chloroform (5 x). Combine the organic extracts, dry over magnesium sulfate, and concentrate under reduced pressure to yield (S)-2-hydroxy-4-methyl-3-pentenoic acid. Further purification can be achieved by chromatography on silica gel.

Expected Outcome:

This procedure is expected to yield the target (S)-α-hydroxy acid with high enantiomeric excess (typically >90% ee), as demonstrated by the synthesis of the (R)-enantiomer.[6] The chiral auxiliary can often be recovered from the aqueous layer after acidification.

Applications in Stereoselective Synthesis

The unique structural features of (S)-2-hydroxy-4-methyl-3-pentenoic acid make it a versatile building block for the synthesis of a range of chiral molecules. The following sections outline potential applications, with generalized protocols that can be adapted for specific target syntheses.

Diastereoselective Reactions of the α-Hydroxy Group

The stereogenic center bearing the hydroxyl group can direct the stereochemical outcome of reactions at adjacent positions. This is a powerful strategy for the construction of molecules with multiple contiguous stereocenters.

Conceptual Workflow:

Diastereoselective epoxidation workflow.

Protocol 2: Diastereoselective Epoxidation and Ring Opening

This generalized protocol illustrates how the existing stereocenter can direct the formation of a new stereocenter upon epoxidation of the double bond.

Materials:

• (S)-2-hydroxy-4-methyl-3-pentenoic acid derivative (e.g., methyl ester with a protected hydroxyl group)

• m-Chloroperoxybenzoic acid (m-CPBA) or other epoxidizing agent

• Dichloromethane (DCM)

• Sodium bicarbonate solution

• Nucleophile for ring opening (e.g., organocuprate, azide, etc.)

• Appropriate solvent for ring-opening reaction

Procedure:

• Protection: Protect the hydroxyl and carboxylic acid groups of (S)-2-hydroxy-4-methyl-3-pentenoic acid as appropriate (e.g., silyl ether and methyl ester).

• Epoxidation: Dissolve the protected substrate in DCM and cool to 0 °C. Add m-CPBA portion-wise and stir the reaction at 0 °C to room temperature until complete consumption of the starting material (monitored by TLC).

• Workup: Quench the reaction with a saturated solution of sodium bicarbonate. Separate the layers and extract the aqueous layer with DCM. Combine the organic layers, dry over magnesium sulfate, and concentrate to yield the crude epoxide. The diastereomeric ratio can be determined by NMR analysis of the crude product.

• Purification: Purify the diastereomeric epoxides by column chromatography.

• Nucleophilic Ring Opening: Dissolve the major epoxide diastereomer in an appropriate solvent and treat with the desired nucleophile. The reaction conditions will vary depending on the nucleophile used. This will open the epoxide to generate a product with two new adjacent stereocenters.

Use as a Chiral Acylating Agent

The carboxylic acid functionality allows for the use of (S)-2-hydroxy-4-methyl-3-pentenoic acid as a chiral acylating agent in kinetic resolutions of racemic alcohols or amines, or as a chiral component in the synthesis of larger molecules.

Conceptual Application:

Kinetic resolution using the chiral acid.

Elaboration of the Carbon Skeleton

The double bond provides a handle for various carbon-carbon bond-forming reactions, such as Heck, Suzuki, or metathesis reactions, allowing for the extension of the carbon chain while retaining the chiral center.

Conclusion

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a promising chiral building block with significant potential for applications in asymmetric synthesis. While its full utility is still being explored, the reliable methods for its enantioselective synthesis, combined with the versatility of its functional groups, make it a valuable tool for the construction of complex, stereochemically defined molecules. The protocols and applications outlined in this guide provide a solid foundation for researchers to begin incorporating this unique building block into their synthetic strategies.

References

• AiFChem. (2025, August 20). Chiral Molecular Building Blocks in Modern Drug Discovery. AiFChem.
• PMC. Synthesis of Chiral Building Blocks for Use in Drug Discovery. PMC.
• Enamine. Chiral Building Blocks Selection. Enamine.
• AiFChem. (2025, August 6). Chiral Building Blocks in Advanced Chemical Synthesis and Drug Development. AiFChem.
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester. (n.d.). NIST WebBook.

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• 2. Asymmetric, organocatalytic, three-step synthesis of gamma-hydroxy-(E)-alpha,beta-unsaturated sulfones and esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. Unsaturated ester synthesis by condensation, C-C coupling or oxidation [organic-chemistry.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. US6992209B2 - Methods of forming alpha, beta-unsaturated acids and esters - Google Patents [patents.google.com]

A Guide to (S)-3-Hydroxy-4-methylpentanoic Acid: A Versatile Chiral Building Block in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed exploration of (S)-3-hydroxy-4-methylpentanoic acid, a valuable chiral building block in the synthesis of complex natural products. While the specific molecule "(S)-2-hydroxy-4-methyl-3-pentenoic acid" is not extensively documented in the scientific literature, the structurally similar and well-established (S)-3-hydroxy-4-methylpentanoic acid serves as an excellent and relevant proxy for understanding the applications of such chiral C6 synthons. This guide will delve into the synthesis, strategic applications, and detailed experimental protocols related to this important class of chiral building blocks.

The Significance of Chiral Hydroxy Acids in Natural Product Synthesis

The precise three-dimensional arrangement of atoms in a molecule is paramount to its biological function, making the synthesis of enantiomerically pure compounds a critical endeavor in modern organic chemistry and drug discovery.[1] Chiral building blocks, which are enantiomerically pure molecules used as starting materials, are indispensable tools for constructing stereochemically defined complex molecules.[1][2][3][] Among these, small, functionalized chiral molecules like hydroxy acids are of particular importance. They are frequently incorporated into the carbon skeletons of a vast array of natural products, including polyketides, macrolides, and other biologically active compounds.

(S)-3-hydroxy-4-methylpentanoic acid is a prime example of such a building block. Its structure contains a key stereocenter at the C3 position, which can be used to control the stereochemistry of subsequent transformations in a total synthesis. The isopropyl group at C4 is also a common feature in many natural products.

Synthesis of (S)-3-Hydroxy-4-methylpentanoic Acid

The enantioselective synthesis of β-hydroxy acids is a well-established field, with several reliable methods available. One of the most common and robust methods is the asymmetric aldol reaction. The synthesis of the (R)-enantiomer of 3-hydroxy-4-methylpentanoic acid has been detailed in Organic Syntheses, a highly reputable source for reliable chemical preparations.[5] The procedure highlights that the (S)-enantiomer can be readily prepared by employing the enantiomeric chiral auxiliary.[5]

The general strategy involves the use of a chiral auxiliary to direct the stereochemical outcome of an aldol reaction between an acetate enolate equivalent and isobutyraldehyde.

Conceptual Workflow for the Synthesis of (S)-3-Hydroxy-4-methylpentanoic Acid

Caption: Synthetic strategy for (S)-3-hydroxy-4-methylpentanoic acid.

Detailed Experimental Protocol: Asymmetric Aldol Reaction

The following protocol is adapted from the principles outlined for the synthesis of the (R)-enantiomer and modified for the preparation of the (S)-enantiomer by selecting the appropriate chiral auxiliary.

Materials:

• (S)-4-benzyl-2-oxazolidinone (or another suitable (S)-chiral auxiliary)

• Acetyl chloride

• Triethylamine (TEA)

• n-Butyllithium (n-BuLi)

• Diisopropylamine (LDA)

• Isobutyraldehyde

• Tetrahydrofuran (THF), anhydrous

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (H₂O₂)

• Standard workup and purification reagents

Procedure:

• N-Acetylation of the Chiral Auxiliary:

  • To a solution of (S)-4-benzyl-2-oxazolidinone in anhydrous THF at 0 °C, add triethylamine.

  • Slowly add acetyl chloride and stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

  • Work up the reaction by adding water and extracting with an organic solvent. The crude product is purified by chromatography to yield N-acetyl-(S)-4-benzyl-2-oxazolidinone.

• Asymmetric Aldol Reaction:

  • Prepare a solution of lithium diisopropylamide (LDA) by adding n-BuLi to a solution of diisopropylamine in anhydrous THF at -78 °C.

  • To the LDA solution, add a solution of the N-acetyl-(S)-4-benzyl-2-oxazolidinone in THF at -78 °C to form the corresponding lithium enolate.

  • After stirring for 30 minutes, add freshly distilled isobutyraldehyde to the enolate solution.

  • Stir the reaction at -78 °C for 1-2 hours, then quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature, extract with an organic solvent, and dry the combined organic layers. The crude aldol adduct is purified by column chromatography.

• Hydrolysis and Isolation:

  • Dissolve the purified aldol adduct in a mixture of THF and water.

  • Add an aqueous solution of lithium hydroxide and hydrogen peroxide at 0 °C.

  • Stir the reaction until the chiral auxiliary is cleaved (monitored by TLC).

  • Work up the reaction to isolate the (S)-3-hydroxy-4-methylpentanoic acid. The chiral auxiliary can be recovered and recycled.

Quantitative Data:

Step	Product	Typical Yield	Enantiomeric Excess (ee)
1	N-acetyl-(S)-4-benzyl-2-oxazolidinone	>95%	N/A
2	Aldol Adduct	85-95%	>98% de
3	(S)-3-hydroxy-4-methylpentanoic acid	>90%	>98% ee

Applications in Natural Product Synthesis: Case Studies

The utility of (S)-3-hydroxy-4-methylpentanoic acid and its derivatives as chiral building blocks is best illustrated through their application in the total synthesis of complex natural products. The stereocenter at C3 and the isopropyl group at C4 are incorporated into the carbon backbone of the target molecule, setting the stereochemistry for subsequent transformations.

Case Study 1: Synthesis of a Polyketide Fragment

Many polyketide natural products feature repeating 1,3-dioxygenated motifs with varying alkyl substitutions. (S)-3-hydroxy-4-methylpentanoic acid is an ideal starting material for the synthesis of a segment of such a molecule.

Synthetic Strategy:

The carboxylic acid can be reduced to the corresponding diol, which can then be selectively protected to allow for further chain elongation.

Caption: Elaboration of the chiral building block into a polyketide fragment.

Protocol for the Preparation of the Chiral Aldehyde:

• Reduction to the Diol:

  • To a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous THF at 0 °C, slowly add a solution of (S)-3-hydroxy-4-methylpentanoic acid in THF.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting solids and concentrate the filtrate to obtain the crude (S)-4-methyl-1,3-pentanediol, which can be purified by distillation or chromatography.

• Selective Protection of the Primary Alcohol:

  • To a solution of the diol in anhydrous dichloromethane (DCM) at 0 °C, add imidazole and tert-butyldimethylsilyl chloride (TBDMSCl).

  • Stir the reaction at room temperature until the starting material is consumed.

  • Work up the reaction to obtain the monoprotected diol, which is purified by column chromatography.

• Oxidation to the Aldehyde:

  • Perform a Swern oxidation by adding oxalyl chloride to a solution of dimethyl sulfoxide (DMSO) in anhydrous DCM at -78 °C, followed by the addition of the monoprotected alcohol.

  • After stirring for 30 minutes, add triethylamine and allow the reaction to warm to room temperature.

  • Work up the reaction to yield the crude chiral aldehyde, which is typically used immediately in the next step.

Conclusion

(S)-3-hydroxy-4-methylpentanoic acid and its derivatives are highly valuable chiral building blocks in the asymmetric synthesis of natural products. Their ready availability through well-established asymmetric aldol methodologies allows for the efficient introduction of a key stereocenter and a common structural motif found in many biologically active molecules. The protocols and strategies outlined in this guide provide a foundation for researchers and drug development professionals to utilize this versatile building block in their own synthetic endeavors. The ability to strategically incorporate such chiral synthons is a cornerstone of modern total synthesis, enabling the construction of complex molecular architectures with a high degree of stereochemical control.

References

• Dardenne, G., Casimir, J., Marlier, M., & Larsen, P. O. (1974). Acide (2R)-amino-3-butenoique (vinylglycine) dans les carpophores de Rhodophyllus nidorosus. Phytochemistry, 13(9), 1897–1900. [Link]

• Organic Syntheses. (n.d.). (R)-3-HYDROXY-4-METHYLPENTANOIC ACID. Retrieved from [Link]

• NIST. (n.d.). Pentanoic acid, 2-hydroxy-4-methyl-, methyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• Organic Syntheses. (n.d.). METHYL 3-(HYDROXYMETHYL)-4-METHYL-2-METHYLENEPENTANOATE. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Pentenoic acid – Knowledge and References. Retrieved from [Link]

• PubChem. (n.d.). (2R,3S)-3-formyl-2-hydroxy-4-methylpentanoic acid. Retrieved from [Link]

• Barrett, A. G. M., & Love, A. C. (2005). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Current Topics in Medicinal Chemistry, 5(1), 15-27. [Link]

• PubChem. (n.d.). 4-Hydroxy-3-methylpent-2-enoic acid. Retrieved from [Link]

• PubChem. (n.d.). (E)-4-hydroxy-2-methylpent-3-enoic acid. Retrieved from [Link]

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• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Esterification of (S)-2-hydroxy-4-methyl-3-pentenoic acid

Introduction

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a chiral α-hydroxy acid featuring a sterically hindered and electronically distinct α,β-unsaturated system. Its esters are of significant interest to researchers in flavor and fragrance chemistry, as well as in the synthesis of complex organic molecules and pharmaceuticals, where the stereochemistry of the α-hydroxy ester moiety is crucial for biological activity and desired sensory properties. The esterification of this molecule presents a unique set of challenges, primarily centered around the preservation of the delicate (S)-stereocenter at the α-position, which is susceptible to racemization under harsh reaction conditions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the selection and implementation of appropriate esterification protocols for this valuable substrate. We will explore various methodologies, from classic acid-catalyzed reactions to milder, modern coupling techniques, with a focus on maximizing yield while maintaining high enantiomeric purity.

Comparative Analysis of Esterification Methodologies

The choice of an esterification method for (S)-2-hydroxy-4-methyl-3-pentenoic acid is a critical decision that directly impacts the yield, purity, and, most importantly, the stereochemical integrity of the final product. This section provides a comparative overview of several key methods, outlining their mechanisms, advantages, and limitations.

Method	Key Reagents	Typical Conditions	Stereochemical Outcome	Advantages	Disadvantages
Fischer-Speier Esterification	Alcohol (excess), Strong Acid Catalyst (e.g., H₂SO₄, p-TsOH)	Reflux temperature (60-110 °C)[1]	High risk of racemization [2]	Simple, cost-effective, readily available reagents.[1]	Harsh conditions can lead to significant loss of enantiomeric purity and potential side reactions like dehydration.[2]
Steglich Esterification	Alcohol, DCC or EDC, DMAP (catalytic)	Room temperature, aprotic solvent (e.g., DCM, THF)[3]	Generally preserves stereochemistry	Mild reaction conditions suitable for sensitive substrates.[3][4] High yields are often achievable.	Formation of dicyclohexylurea (DCU) byproduct can complicate purification.[3] DCC is a known allergen.
Mitsunobu Reaction	Alcohol, Triphenylphosphine (PPh₃), DEAD or DIAD	0 °C to room temperature, anhydrous aprotic solvent (e.g., THF)[5]	Inversion of stereochemistry [5][6][7]	Mild conditions, high stereospecificity (inversion).[5][6][7]	Stoichiometric amounts of reagents are required, and removal of triphenylphosphine oxide and the hydrazine byproduct can be challenging.
Boric Acid Catalyzed Esterification	Alcohol, Boric Acid (catalytic)	Room temperature to reflux[8][9]	Preserves stereochemistry	Mild and chemoselective for α-hydroxy acids.[8][9][10] Simple workup.	May require longer reaction times compared to other methods.

Detailed Experimental Protocols

This section provides detailed, step-by-step methodologies for the esterification of (S)-2-hydroxy-4-methyl-3-pentenoic acid using the discussed methods.

Protocol 1: Steglich Esterification for Retention of Stereochemistry

This protocol is recommended for researchers aiming to produce the corresponding (S)-ester with minimal risk of racemization. It employs mild, room-temperature conditions.[3][4]

Materials:

• (S)-2-hydroxy-4-methyl-3-pentenoic acid

• Alcohol (e.g., methanol, ethanol, benzyl alcohol) (1.2 equivalents)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equivalents)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 equivalents)

• Anhydrous Dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (S)-2-hydroxy-4-methyl-3-pentenoic acid (1.0 equivalent) in anhydrous DCM.

• Reagent Addition: To the stirred solution, add the alcohol (1.2 equivalents) followed by DMAP (0.1 equivalents).

• Initiation: Cool the reaction mixture to 0 °C in an ice bath. In a separate flask, dissolve DCC (1.1 equivalents) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed.[3] Filter the reaction mixture through a pad of Celite® or a short plug of silica gel to remove the DCU, washing with additional DCM.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure ester.[11][12]

dot

Caption: Workflow for Steglich Esterification.

Protocol 2: Mitsunobu Reaction for Inversion of Stereochemistry

This protocol is designed for the synthesis of the corresponding (R)-ester via a stereospecific inversion of the starting (S)-alcohol. It is crucial to use anhydrous reagents and solvents.[5][6][7]

Materials:

• (S)-2-hydroxy-4-methyl-3-pentenoic acid (as the nucleophile)

• Alcohol (e.g., methanol, ethanol) (1.0 equivalent)

• Triphenylphosphine (PPh₃) (1.5 equivalents)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add (S)-2-hydroxy-4-methyl-3-pentenoic acid (1.2 equivalents), the alcohol (1.0 equivalent), and triphenylphosphine (1.5 equivalents). Dissolve the solids in anhydrous THF.

• Initiation: Cool the solution to 0 °C in an ice bath. Slowly add DEAD or DIAD (1.5 equivalents) dropwise to the stirred solution. An exothermic reaction is often observed.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure. The crude residue will contain the desired product, triphenylphosphine oxide, and the hydrazine byproduct.

• Purification: Purify the crude product by silica gel column chromatography. A non-polar eluent system (e.g., hexanes/ethyl acetate) is typically used. The less polar ester should elute before the more polar byproducts.

dot

Caption: Simplified Mitsunobu Reaction Mechanism.

Protocol 3: Boric Acid Catalyzed Esterification for a Green Approach

This protocol offers a milder and more environmentally friendly alternative to traditional acid catalysis, with a simple workup procedure.[8][9]

Materials:

• (S)-2-hydroxy-4-methyl-3-pentenoic acid

• Alcohol (used as solvent and reactant)

• Boric Acid (10-20 mol%)

• Silica gel for column chromatography (if necessary)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (S)-2-hydroxy-4-methyl-3-pentenoic acid (1.0 equivalent) in the desired alcohol (e.g., methanol, ethanol), which serves as both the solvent and the esterifying agent.

• Catalyst Addition: Add boric acid (0.1-0.2 equivalents) to the solution.

• Reaction: Stir the reaction mixture at room temperature for 18-24 hours or at reflux for a shorter period (2-6 hours), monitoring by TLC.[8]

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. The majority of the boric acid can be removed as its volatile ester with the alcohol (e.g., trimethyl borate).[2]

• Purification: The crude product is often of high purity. If further purification is required, it can be passed through a short plug of silica gel or purified by column chromatography.[2]

Troubleshooting and Optimization

• Low Yield in Steglich Esterification: Ensure all reagents and solvents are anhydrous. The formation of the N-acylurea byproduct can be minimized by using DMAP.[3]

• Difficult Purification in Mitsunobu Reaction: The separation of triphenylphosphine oxide can be challenging. Using polymer-bound triphenylphosphine can simplify the workup, as the byproduct can be removed by filtration.

• Racemization: If racemization is observed, particularly with harsher methods, switching to a milder protocol like Steglich or boric acid-catalyzed esterification at lower temperatures is recommended.[2]

• Incomplete Reaction: For sterically hindered alcohols, longer reaction times or a slight increase in temperature (for Steglich and boric acid methods) may be necessary.

Conclusion

The successful esterification of (S)-2-hydroxy-4-methyl-3-pentenoic acid with preservation of its stereochemical integrity is achievable through the careful selection of the appropriate reaction conditions. For retention of the (S)-configuration, the mild conditions of the Steglich esterification or the boric acid-catalyzed method are highly recommended. When a stereochemical inversion to the (R)-ester is desired, the Mitsunobu reaction offers a reliable and stereospecific pathway. By following the detailed protocols and considering the troubleshooting advice provided in these application notes, researchers can confidently synthesize the desired esters of this valuable chiral building block for their specific applications.

References

• Kolb, H. C.; Sharpless, K. B. Tetrahedron 1992 , 48 (48), 10515-10530. [Link]

• Houston, T. A.; Wilkinson, B. L. Organic Synthesis in Boric Acid: A Study on the Scope and Developments. Ignited Minds Journals. [Link]

• Houston, T. A.; et al. Boric acid catalyzed chemoselective esterification of alpha-hydroxycarboxylic acids. PubMed. [Link]

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Large-Scale Synthesis of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid: An Application Note and Protocol

Introduction

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a chiral α-hydroxy acid of significant interest in the pharmaceutical and fine chemical industries. Its stereochemically defined structure makes it a valuable building block for the synthesis of complex, biologically active molecules. The development of a robust, scalable, and economically viable synthetic route to this compound is therefore of critical importance. This application note provides a detailed protocol for the large-scale synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid, focusing on a practical and efficient asymmetric aldol condensation approach. Additionally, an alternative biocatalytic route is discussed, offering a greener and potentially more selective manufacturing process.

The synthetic strategy outlined herein is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide for producing high-purity (S)-2-hydroxy-4-methyl-3-pentenoic acid on a large scale. The protocol emphasizes safety, efficiency, and reproducibility, with in-depth explanations of the rationale behind key experimental choices.

Synthetic Strategy: Asymmetric Aldol Condensation

The chosen synthetic pathway is centered around a diastereoselective aldol reaction between a chiral acetate enolate equivalent and 3-methyl-2-butenal. This approach is well-precedented for the asymmetric synthesis of α-hydroxy acids and offers a high degree of stereocontrol.[1][2] The overall workflow is depicted in the following diagram:

Caption: Overall workflow for the asymmetric synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

The key to this synthesis is the use of a chiral auxiliary to direct the stereochemical outcome of the aldol reaction. Evans' chiral auxiliaries, such as (S)-4-benzyl-2-oxazolidinone, are particularly effective for this purpose. The auxiliary is first acylated with an acetyl group. Subsequent deprotonation with a strong base like lithium diisopropylamide (LDA) generates a chiral enolate. This enolate then reacts with 3-methyl-2-butenal in a highly diastereoselective manner to form the aldol adduct. Finally, the chiral auxiliary is cleaved under mild conditions to yield the desired (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Detailed Protocol: Asymmetric Aldol Synthesis

This protocol is designed for a laboratory scale of approximately 100-200 g of the final product and can be scaled up with appropriate engineering controls.

Part 1: Preparation of the N-Acetyl Chiral Auxiliary

• Reactor Setup: A 5 L, three-necked, round-bottomed flask is equipped with a mechanical stirrer, a nitrogen inlet, and a thermocouple. The flask is flame-dried under vacuum and cooled under a stream of dry nitrogen.

• Reagents:

  • (S)-4-benzyl-2-oxazolidinone: 1.0 mol

  • Anhydrous Tetrahydrofuran (THF): 2.5 L

  • n-Butyllithium (n-BuLi) in hexanes (2.5 M): 1.05 mol

  • Acetyl chloride: 1.1 mol

• Procedure:

  • Add (S)-4-benzyl-2-oxazolidinone to the reactor, followed by anhydrous THF.

  • Cool the resulting solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-BuLi to the stirred solution over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

  • Stir the mixture at -78 °C for an additional 30 minutes.

  • Slowly add acetyl chloride to the reaction mixture, again maintaining the temperature below -70 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (500 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 1 L).

  • Combine the organic layers, wash with brine (1 L), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-acetyloxazolidinone.

  • Purify the crude product by recrystallization from an ethanol/water mixture.

Part 2: Asymmetric Aldol Reaction

• Reactor Setup: A 10 L, jacketed glass reactor equipped with a mechanical stirrer, a nitrogen inlet, a thermocouple, and an addition funnel is used. The reactor is thoroughly dried before use.

• Reagents:

  • N-acetyloxazolidinone (from Part 1): 0.8 mol

  • Anhydrous Tetrahydrofuran (THF): 4 L

  • Diisopropylamine: 0.88 mol

  • n-Butyllithium (n-BuLi) in hexanes (2.5 M): 0.84 mol

  • 3-Methyl-2-butenal: 0.8 mol

• Procedure:

  • Prepare LDA in situ: To a solution of diisopropylamine in THF at -78 °C, slowly add n-BuLi. Stir for 30 minutes at this temperature.

  • In a separate flask, dissolve the N-acetyloxazolidinone in anhydrous THF and cool to -78 °C.

  • Slowly add the LDA solution to the N-acetyloxazolidinone solution via cannula, maintaining the temperature below -70 °C. Stir for 1 hour to ensure complete enolate formation.

  • Slowly add 3-methyl-2-butenal to the enolate solution over 1 hour, keeping the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 4 hours.

  • Quench the reaction by adding saturated aqueous ammonium chloride solution (1 L).

  • Allow the mixture to warm to room temperature.

  • Extract the product with ethyl acetate (3 x 2 L).

  • Combine the organic layers, wash with brine (2 L), dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude aldol adduct.

Part 3: Cleavage of the Chiral Auxiliary and Isolation of the Product

• Reactor Setup: A 10 L reactor equipped with a mechanical stirrer and a thermocouple.

• Reagents:

  • Crude aldol adduct (from Part 2): ~0.8 mol

  • Tetrahydrofuran (THF): 3 L

  • Water: 1 L

  • Hydrogen peroxide (30% aqueous solution): 1.6 mol

  • Lithium hydroxide (LiOH): 1.6 mol

• Procedure:

  • Dissolve the crude aldol adduct in a mixture of THF and water.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the hydrogen peroxide solution, followed by the dropwise addition of an aqueous solution of lithium hydroxide.

  • Stir the mixture vigorously at 0 °C for 4 hours.

  • Quench the reaction by adding an aqueous solution of sodium sulfite (Na2SO3) until a negative peroxide test is obtained.

  • Acidify the reaction mixture to pH 2-3 with 6 M HCl.

  • Extract the aqueous layer with ethyl acetate (4 x 2 L) to recover the chiral auxiliary.

  • The aqueous layer containing the product is then saturated with sodium chloride and extracted with diethyl ether (5 x 2 L).

  • Combine the ether extracts, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude (S)-2-hydroxy-4-methyl-3-pentenoic acid.

  • Purify the crude product by flash chromatography or crystallization. For industrial-scale purification, a combination of crystallization and distillation may be employed.[3]

Alternative Biocatalytic Approach

An alternative and increasingly attractive route for the synthesis of chiral α-hydroxy acids is through biocatalysis.[4][5] This approach offers high enantioselectivity and operates under milder reaction conditions, reducing the environmental impact.

Caption: Simplified workflow for a biocatalytic kinetic resolution approach.

A potential biocatalytic strategy involves the kinetic resolution of a racemic mixture of 2-hydroxy-4-methyl-3-pentenoic acid or its ester derivative. A stereoselective enzyme, such as a lipase, can be used to selectively hydrolyze one enantiomer, leaving the other enantiomer unreacted.[6] For example, a racemic ester of the target acid could be treated with a lipase that preferentially hydrolyzes the (R)-ester, allowing for the isolation of the desired (S)-acid. This method can achieve very high enantiomeric excess.

Data Summary and Characterization

Parameter	N-Acetyl Auxiliary	Aldol Adduct	Final Product
Appearance	White crystalline solid	Viscous oil	Colorless oil or white solid
Yield (Typical)	>90%	80-90%	70-80% (after purification)
Purity (HPLC)	>98%	>95% (diastereomeric mixture)	>99%
Enantiomeric Excess	N/A	>98% de	>99% ee

The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and chiral HPLC to confirm its structure, purity, and enantiomeric excess.

Safety and Handling

• n-Butyllithium (n-BuLi): Highly pyrophoric and reacts violently with water. Must be handled under an inert atmosphere (nitrogen or argon) using appropriate syringes and cannulation techniques.

• Lithium diisopropylamide (LDA): A strong, non-pyrophoric base. It is moisture-sensitive and should be handled under an inert atmosphere.

• Acetyl chloride: Corrosive and lachrymatory. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Hydrogen peroxide (30%): A strong oxidizer. Avoid contact with organic materials and metals.

• Cryogenic temperatures (-78 °C): Use appropriate insulated gloves and exercise caution when handling dry ice and acetone baths.

Conclusion

The asymmetric aldol condensation protocol detailed in this application note provides a reliable and scalable method for the synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid with high stereochemical purity. The procedure is based on well-established chemical principles and can be adapted for large-scale production with appropriate process optimization. The alternative biocatalytic route offers a promising green chemistry approach that may provide advantages in terms of selectivity and sustainability. The choice of synthetic route will ultimately depend on factors such as scale, cost, and available infrastructure.

References

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• PMC. Asymmetric Synthesis of Diverse Glycolic Acid Scaffolds via Dynamic Kinetic Resolution of α-Keto Esters.
• Oxford Academic. ASYMMETRIC SYNTHESIS OF α-HYDROXY ALDEHYDES.
• Organic Syntheses Procedure. (r)-3-hydroxy-4-methylpentanoic acid.
• Digital CSIC. S1 Supporting Information Biocatalytic synthesis of homochiral 2-hydroxy-4-butyrolactone derivatives by tandem aldol addition an.
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• PMC. A Catalytic Method for the Enantioselective Synthesis of α-Quaternary Ketones, α-Ketoesters and Aldehydes.
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Technical Notes & Optimization

Technical Support Center: Synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid

Welcome to the technical support center for the synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in the synthesis of this valuable chiral building block. Here, we address common issues in a direct question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your research.

Troubleshooting Guide: Overcoming Low Yields

Low yields in multi-step organic synthesis can be attributed to a variety of factors, from suboptimal reaction conditions to competing side reactions and product loss during purification. The synthesis of a chiral α-hydroxy acid like (S)-2-hydroxy-4-methyl-3-pentenoic acid presents specific challenges related to stereocontrol and the inherent reactivity of the functional groups. This section tackles the most frequent problems head-on.

Q1: My primary challenge is poor enantioselectivity, resulting in a nearly racemic mixture. How can I improve the enantiomeric excess (e.e.) of my final product?

A1: Achieving high enantioselectivity is crucial and often requires a carefully chosen chiral induction method. Low e.e. indicates that the transition states leading to the (S) and (R) enantiomers are too close in energy. Here are three robust strategies to address this:

• Employ a Chiral Auxiliary: This is a classic and reliable method. By temporarily attaching a chiral molecule (the auxiliary) to your starting material, you can effectively block one face of the molecule, forcing an incoming reagent to attack from the less sterically hindered face. The Myers pseudoephedrine amide auxiliary, for instance, is highly effective for stereoselective aldol additions.[1] The auxiliary is typically removed in a later step to yield the desired enantiomerically enriched product.

• Asymmetric Catalysis: Utilize a chiral catalyst to create a chiral environment around the reactants. This approach is highly efficient as a small amount of catalyst can generate a large quantity of chiral product. For aldol-type reactions leading to α-hydroxy acids, chiral ligands complexed with a metal (e.g., Titanium, Zinc) can provide excellent stereocontrol. An example is the use of titanium-TADDOLate complexes in aldol additions.

• Enzymatic Resolution: If your synthesis produces a racemic mixture, an enzyme can be used to selectively react with one enantiomer, allowing for the separation of the two. Lipases are commonly used for the resolution of α-hydroxy acids and their esters. For example, Candida rugosa lipase can selectively hydrolyze the ester of one enantiomer, allowing the resulting acid and the unreacted ester to be separated.[2]

Q2: I'm observing significant formation of byproducts from the self-condensation of my starting aldehyde (isobutyraldehyde). How can I minimize these competing aldol reactions?

A2: Self-condensation is a common side reaction in aldol additions, especially with enolizable aldehydes like isobutyraldehyde.[3][4] This occurs when the enolate of one aldehyde molecule attacks the carbonyl of another. To favor the desired crossed-aldol reaction and minimize self-condensation, precise control of reaction conditions is key:

• Use a Strong, Non-nucleophilic Base: A strong base like Lithium Diisopropylamide (LDA) rapidly and irreversibly deprotonates the acid or ester precursor at low temperatures, forming the enolate quantitatively.[5] This pre-formation of the desired enolate minimizes the concentration of the neutral, enolizable starting material that could participate in self-condensation.

• Maintain Low Temperatures: Running the reaction at low temperatures (e.g., -78 °C) is critical. This slows down the rate of undesired side reactions, including self-condensation, which often have a higher activation energy than the desired reaction.[6]

• Slow Addition (Cannulation): Add the aldehyde electrophile (isobutyraldehyde) slowly to the solution of the pre-formed enolate. This ensures that the electrophile is always the limiting reagent at any given moment, preventing it from accumulating and reacting with itself.

• Directed Aldol Strategy: If using a ketone-derived enolate, ensure it is the one that is pre-formed. When reacting two different carbonyl compounds, the reaction is most successful when one partner can form an enolate and the other cannot, or when one is significantly more reactive as an electrophile.[4][7]

Q3: My reaction seems to work, but I lose a significant amount of product during aqueous workup and purification. What are the best practices for isolating α-hydroxy acids?

A3: Alpha-hydroxy acids are polar and can have appreciable water solubility, leading to losses during standard liquid-liquid extractions. Furthermore, they can be sensitive to heat and pH extremes.

• pH-Controlled Extraction: The key is to manipulate the pH of the aqueous layer.

  • After quenching the reaction, ensure the aqueous layer is basic (pH > 8) by adding a base like sodium bicarbonate. This will deprotonate your carboxylic acid to the carboxylate salt, which is highly water-soluble, and will help remove any non-acidic organic impurities via extraction with a solvent like ether or ethyl acetate.

  • Carefully acidify the aqueous layer with a non-oxidizing acid (e.g., cold 1M HCl or KHSO₄) to a pH of ~2-3. This protonates the carboxylate, making the α-hydroxy acid much more soluble in organic solvents.

  • Promptly extract the acidified aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Combining and drying these organic extracts will contain your desired product.

• Avoid High Temperatures: These compounds can undergo dehydration (elimination of water) to form an α,β-unsaturated acid, especially when heated under acidic or basic conditions.[3][8] Concentrate your product solutions using a rotary evaporator at low temperatures (<40 °C).

• Purification Technique:

  • Crystallization: If the product is a solid, crystallization is an excellent method for purification that can also enhance enantiomeric purity.

  • Chromatography: For non-crystalline products, silica gel chromatography can be effective. However, the acidic nature of the product can lead to streaking on the column. This can often be mitigated by adding a small amount of acetic or formic acid to the eluent system.

  • Distillation: Purification by distillation is sometimes possible but must be performed under high vacuum and at low temperatures to prevent decomposition.[9]

Experimental Workflow & Data

Protocol: Stereoselective Aldol Addition using a Chiral Auxiliary

This protocol provides a generalized procedure for an Evans' Asymmetric Aldol reaction, a reliable method for producing chiral β-hydroxy acids, which can be precursors to the target molecule.

• Auxiliary Acylation: Acylate the chiral oxazolidinone auxiliary with the appropriate acid chloride to form the N-acyl imide.

• Enolate Formation: Dissolve the N-acyl imide in dry THF and cool to -78 °C under an inert atmosphere (N₂ or Ar). Add a solution of LDA dropwise and stir for 30-60 minutes to ensure complete enolate formation.

• Aldol Addition: Slowly add a solution of freshly distilled isobutyraldehyde in dry THF to the enolate solution at -78 °C. Stir for 1-3 hours.

• Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride.[6] Allow the mixture to warm to room temperature. Extract with ethyl acetate, wash the organic layer with brine, dry over MgSO₄, filter, and concentrate in vacuo.

• Purification & Auxiliary Removal: Purify the diastereomeric product by column chromatography. The chiral auxiliary can then be cleaved (e.g., via hydrolysis with LiOH/H₂O₂) to yield the desired (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Troubleshooting Logic Diagram

The following diagram illustrates a systematic approach to diagnosing and solving low-yield issues.

Caption: Troubleshooting workflow for low yields.

Frequently Asked Questions (FAQs)

Q: What are the best analytical methods for determining the enantiomeric excess (e.e.) of my product? A: The most reliable method is High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP).[10][11] Columns like those based on cyclodextrins or macrocyclic glycopeptide antibiotics (e.g., CHIROBIOTIC T) are often effective for separating enantiomers of α-hydroxy acids. Alternatively, you can derivatize your acid with a chiral resolving agent (like a chiral amine) to form diastereomers, which can then be separated and quantified on a standard achiral HPLC or by NMR spectroscopy.[12]

Q: Can I synthesize this molecule from a chiral pool starting material? A: Yes, this is a viable strategy. For instance, you could start from a readily available chiral amino acid, such as L-valine. The amino group can be converted to a hydroxyl group with retention of stereochemistry via a diazotization reaction (treatment with sodium nitrite and an acid).[13][14] This approach leverages the natural chirality of the starting material to establish the desired stereocenter.

Q: My final product seems to be unstable upon storage. What are the recommended storage conditions? A: Alpha-hydroxy acids can be susceptible to degradation. Like many carboxylic acids, they can be hygroscopic.[9] More importantly, they can undergo intermolecular esterification to form dimers and oligomers.[9] For long-term storage, it is best to keep the pure compound in a tightly sealed container under an inert atmosphere (N₂ or Ar), at low temperatures (-20 °C is recommended), and protected from light. If the product is an oil, dissolving it in a dry, aprotic solvent before storage may also improve its stability.

References

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• Glaser, R., & Tilstam, U. (n.d.). Method for the purification of a-hydroxy acids on an industrial scale. Google Patents.

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• Zhang, Y., et al. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Nature Communications. Available at: [Link]

• ChemSrc. (2025). 3-hydroxy-4-pentenoic acid. Available at: [Link]

• ResearchGate. (n.d.). Preparation of New α-Hydroxy Acids Derived from Amino Acids and Their Corresponding Polyesters. Available at: [Link]

• Hagit, D., et al. (2001). Total synthesis of (S)-(+)-curcudiol, and (S)-(+)- and (R)-(-)-curcuphenol. PubMed. Available at: [Link]

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• 14. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of α-Hydroxy Acids

Welcome to the Technical Support Center for the synthesis of α-hydroxy acids (AHAs). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their synthetic strategies. The following sections provide in-depth answers to frequently encountered issues, drawing upon established chemical principles and field-proven insights.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of α-hydroxy acids, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Low or no yield in the cyanohydrin reaction for AHA synthesis.

Question: I am attempting to synthesize an α-hydroxy acid via the cyanohydrin pathway, but I am observing very low to no product formation. What are the likely causes and how can I improve my yield?

Answer:

The cyanohydrin reaction is a powerful method for α-hydroxy acid synthesis, involving the addition of a cyanide source to an aldehyde or ketone, followed by hydrolysis.[1][2] However, several factors can impede this process.

Root Cause Analysis:

• pH Control: The reaction is highly pH-dependent. The cyanide ion (CN⁻) is the active nucleophile, and its concentration is favored under mildly basic conditions. If the pH is too low (acidic), the concentration of the highly toxic and volatile hydrogen cyanide (HCN) increases, but the concentration of the nucleophilic CN⁻ decreases.[3] Conversely, if the pH is too high, the potential for side reactions such as aldol condensations or polymerization of the starting aldehyde increases.[3]

• Reversibility: The formation of cyanohydrins is a reversible reaction.[3][4] For unhindered aldehydes, the equilibrium generally favors the product. However, for many ketones, particularly sterically hindered ones, the equilibrium may lie towards the starting materials.[4]

• Purity of Reagents: The presence of impurities in the starting aldehyde or ketone, or the cyanide source, can inhibit the reaction or lead to unwanted side products.

• Toxicity and Handling of HCN: Direct use of hydrogen cyanide is hazardous due to its high toxicity and volatility, which can lead to loss of reagent and inconsistent results if not handled with extreme care in a well-ventilated fume hood.[4]

Troubleshooting Protocol:

• Optimize pH:

  • For reactions using NaCN or KCN, the in-situ generation of HCN is often buffered to a pH of approximately 4.5-6 to maintain a sufficient concentration of both HCN and CN⁻.[4]

  • Consider using a buffered system, such as an acetic acid/acetate buffer, to maintain the optimal pH throughout the reaction.

• Shift the Equilibrium:

  • Use a slight excess of the cyanide reagent to push the equilibrium towards the cyanohydrin product.

  • If working with a ketone where the equilibrium is unfavorable, consider trapping the cyanohydrin product as it forms. For example, using trimethylsilyl cyanide (TMSCN) in the presence of a Lewis acid catalyst can form a more stable silylated cyanohydrin, driving the reaction forward.[3]

• Alternative Cyanide Sources:

  • To avoid the direct handling of HCN, use safer alternatives like sodium or potassium cyanide with an acid for in-situ generation, or acetone cyanohydrin which can release cyanide under specific conditions.[3] Trimethylsilyl cyanide (TMSCN) is another effective and often safer alternative.[3]

• Purify Starting Materials:

  • Ensure the aldehyde or ketone is free from acidic or basic impurities. Distillation or chromatography may be necessary.

  • Use high-purity cyanide salts.

Problem 2: Formation of α,β-unsaturated acids during cyanohydrin hydrolysis.

Question: During the acid-catalyzed hydrolysis of my cyanohydrin to the corresponding α-hydroxy acid, I am observing the formation of a significant amount of an α,β-unsaturated acid as a byproduct. How can I prevent this?

Answer:

The formation of an α,β-unsaturated acid is a common side reaction during the hydrolysis of cyanohydrins, particularly when using concentrated strong acids and/or elevated temperatures.[2]

Mechanism of Side Reaction:

This side reaction proceeds through the dehydration of the intermediate α-hydroxy acid. Under strong acidic conditions, the hydroxyl group can be protonated, turning it into a good leaving group (water). Subsequent elimination of water leads to the formation of a double bond in conjugation with the carboxylic acid.

Caption: Dehydration side reaction during cyanohydrin hydrolysis.

Preventative Measures:

• Milder Hydrolysis Conditions:

  • Avoid using highly concentrated sulfuric acid. Instead, opt for milder conditions such as concentrated hydrochloric acid, which is less prone to causing dehydration.

  • Perform the hydrolysis at lower temperatures. While this may increase the reaction time, it will significantly reduce the rate of the dehydration side reaction.

• Two-Step Hydrolysis:

  • First, hydrolyze the nitrile to the corresponding amide under milder acidic or basic conditions.

  • Then, hydrolyze the amide to the carboxylic acid. This stepwise approach can often provide cleaner results.

• Enzymatic Hydrolysis: For certain substrates, enzymatic hydrolysis can offer high selectivity and prevent the formation of byproducts.

Problem 3: Racemization during the synthesis of chiral α-hydroxy acids.

Question: I am attempting an enantioselective synthesis of an α-hydroxy acid, but my final product has a low enantiomeric excess (ee). Where in my synthetic route could racemization be occurring?

Answer:

Maintaining stereochemical integrity is a critical challenge in the synthesis of chiral α-hydroxy acids.[5][6] Racemization can occur at several stages depending on the synthetic route.

Potential Sources of Racemization:

• Starting Material Purity: If the synthesis begins with a chiral precursor, ensure its enantiomeric purity is high.

• Diazotization of α-Amino Acids: The conversion of α-amino acids to α-hydroxy acids via diazotization can sometimes lead to partial racemization, although it often proceeds with retention of configuration.[7][8] The stability of the intermediate diazonium ion and the reaction conditions play a crucial role.

• Enolate Formation: Syntheses that involve the formation of an enolate from a chiral α-substituted ester are susceptible to racemization at the α-carbon.[6] The planar nature of the enolate can lead to non-stereoselective protonation or alkylation.

• Hydrolysis of α-Halo Acids: Under harsh basic conditions, the hydrolysis of α-halo acids can proceed with some degree of racemization, although it often occurs with inversion of configuration via an SN2 mechanism.

Strategies to Minimize Racemization:

• Use of Chiral Auxiliaries: Employing a chiral auxiliary can effectively control the stereochemistry during bond-forming reactions.[5] The auxiliary is later cleaved to yield the enantiomerically enriched α-hydroxy acid.

• Asymmetric Catalysis: Utilize a chiral catalyst for key steps such as the addition of cyanide to an aldehyde (asymmetric cyanohydrin formation) or the hydrogenation of an α-keto ester.[9]

• Mild Reaction Conditions: Whenever possible, use mild reaction conditions (lower temperatures, less harsh reagents) to minimize the potential for racemization.

• Careful Choice of Base and Solvent: When generating enolates, the choice of base, solvent, and temperature can significantly impact the stereochemical outcome.

Table 1: Comparison of Chiral Synthesis Strategies

Strategy	Advantages	Potential Issues
Chiral Pool Starting Materials	Readily available, often inexpensive.	Limited structural diversity.
Chiral Auxiliaries	High diastereoselectivity, reliable.[5]	Requires additional steps for attachment and removal.
Asymmetric Catalysis	High enantioselectivity, atom-economical.	Catalyst development can be challenging and expensive.
Enzymatic Resolution	High enantioselectivity, mild conditions.	Substrate-specific, may require optimization.

Problem 4: Oxidative cleavage during the oxidation of diols to α-hydroxy acids.

Question: I am trying to synthesize an α-hydroxy acid by oxidizing a 1,2-diol, but I am getting significant amounts of cleavage products. How can I selectively oxidize the primary alcohol without cleaving the C-C bond?

Answer:

The oxidation of 1,2-diols to α-hydroxy acids is challenging because many common oxidizing agents can cleave the C-C bond between the two hydroxyl groups.[10]

Cause of Oxidative Cleavage:

Reagents like periodic acid (HIO₄) and lead tetraacetate (Pb(OAc)₄) are specifically designed for the cleavage of vicinal diols. Other strong oxidizing agents, such as potassium permanganate (KMnO₄) under harsh conditions, can also lead to C-C bond scission.[10]

Selective Oxidation Protocol:

A reliable method for the selective oxidation of a primary alcohol in the presence of a secondary alcohol involves a two-step process using TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) as a catalyst.

• Asymmetric Dihydroxylation: First, synthesize the chiral 1,2-diol from the corresponding terminal alkene using a Sharpless asymmetric dihydroxylation (e.g., using AD-mix-β).[10]

• TEMPO-mediated Oxidation:

  • Protect the secondary hydroxyl group if it is prone to oxidation.

  • Subject the diol to oxidation using a catalytic amount of TEMPO, a stoichiometric co-oxidant like sodium hypochlorite (NaOCl), and a buffer (e.g., sodium bicarbonate). This system selectively oxidizes the primary alcohol to the carboxylic acid.[10]

Caption: Selective oxidation of a 1,2-diol to an α-hydroxy acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to α-hydroxy acids?

A1: The most common methods include:

• Hydrolysis of α-halocarboxylic acids: This is a straightforward method where an α-halo acid is treated with a base.[1]

• The cyanohydrin pathway: This involves the addition of cyanide to an aldehyde or ketone, followed by hydrolysis of the resulting cyanohydrin.[1][2] This is a very versatile method for creating a new carbon-carbon bond.

• Oxidation of aldehydes or primary alcohols: While aldehydes can be oxidized to carboxylic acids, specific methods are needed to introduce the α-hydroxyl group.[11][12]

• Diazotization of α-amino acids: This method converts the amino group of an amino acid into a hydroxyl group.[7][8]

• Reductive carboxylation of aldehydes: This involves the reaction of an aldehyde with carbon dioxide in the presence of a reducing agent.[13]

Q2: What are the safety precautions I should take when working with cyanide reagents?

A2: Hydrogen cyanide and cyanide salts are highly toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses, lab coat).[4] Have a cyanide antidote kit readily available and ensure you are trained in its use. All cyanide waste must be quenched and disposed of according to your institution's safety protocols, typically by treatment with an oxidizing agent like bleach under basic conditions.

Q3: Can I synthesize α-hydroxy acids from ketones?

A3: Yes, the cyanohydrin pathway is applicable to ketones as well as aldehydes.[1] However, the equilibrium for cyanohydrin formation is often less favorable for ketones, especially those that are sterically hindered.[4] In such cases, using TMSCN with a Lewis acid catalyst can be more effective.

Q4: How can I monitor the progress of my α-hydroxy acid synthesis?

A4: The progress of the reaction can be monitored by various analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and easy way to check for the disappearance of starting material and the appearance of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the product and assess the purity of the reaction mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are useful for identifying products and byproducts and for determining the conversion of the starting material.

Q5: Are there any "green" or more sustainable methods for synthesizing α-hydroxy acids?

A5: Yes, there is growing interest in developing more environmentally friendly methods. Some examples include:

• Biocatalysis: The use of enzymes, such as hydroxynitrile lyases for asymmetric cyanohydrin formation, can provide high selectivity under mild, aqueous conditions.

• Electrochemical synthesis: Electrocarboxylation of aldehydes using CO₂ offers a promising and sustainable route to α-hydroxy acids.[14]

• Use of renewable feedstocks: Research is ongoing to develop catalytic processes that utilize biomass-derived starting materials.[15]

References

• Recent investigations in synthesis of α-hydroxycarboxylic acids by reductive carboxylation of aldehydes with CO2 - Chemical Review and Letters.

• Alpha hydroxycarboxylic acid - Wikipedia. Available at: [Link]

• Preparation of New α-Hydroxy Acids Derived from Amino Acids and Their Corresponding Polyesters - ResearchGate. Available at: [Link]

• Synthesis of α-Hydroxy Acids via Dehydrogenative Cross-Coupling of a Sustainable C2 Chemical (Ethylene Glycol) with Alcohols | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Synthesis of aliphatic α-hydroxy carboxylic acids via electrocarboxylation of aldehydes. Available at: [Link]

• Synthesis of α-hydroxy carboxylic acids, esters and amides - Organic Chemistry Portal. Available at: [Link]

• Synthesis of aliphatic α-hydroxy carboxylic acids via electrocarboxylation of aldehydes. Available at: [Link]

• α-Hydroxy acid as an aldehyde surrogate: metal-free synthesis of pyrrolo[1,2-a]quinoxalines, quinazolinones, and other N-heterocycles via decarboxylative oxidative annulation reaction - RSC Publishing. Available at: [Link]

• Synthesis of α-hydroxy ketones and aldehydes - Organic Chemistry Portal. Available at: [Link]

• Organic Synthesis Practice Problems - CLaME. Available at: [Link]

• What are the side effects of alpha-hydroxy acid (AHA)? - Dr.Oracle. Available at: [Link]

• Master Organic Reactions | Step-by-Step Problem Solving Guide - YouTube. Available at: [Link]

• ELECTROPHILIC ASYMMETRIC SYNTHESIS OF ALPHA-HYDROXY ACIDS AND ALPHA-HYDROXY ACID DERIVATIVES - ProQuest. Available at: [Link]

• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps. Available at: [Link]

• Cyanohydrin reaction - Grokipedia. Available at: [Link]

• Enantioselective synthesis of α-hydroxyacids through oxidation of terminal alkenes with AD-mix/TEMPO - UCA. Available at: [Link]

• Undergraduate Organic Synthesis Guide - Paul Bracher. Available at: [Link]

• Carbonyl Additions: Cyanohydrin Formation (HCN, NaCN/HCl, TMSCN) - OrgoSolver. Available at: [Link]

• alpha-Hydroxy Acids in Enantioselective Syntheses - Wiley. Available at: [Link]

• Student Question : Can you explain the process of hydrolysis of cyanohydrins in the preparation of hydroxy acids? | Chemistry | QuickTakes. Available at: [Link]

• Addition of CN - Cyanohydrins | OpenOChem Learn. Available at: [Link]

• α-Hydroxy Acid: Organic Chemistry Study Guide | Fiveable. Available at: [Link]

• Approach to Synthesis Problems – Organic Chemistry: How to…. Available at: [Link]

• Oxidation of Aldehydes, Ketones and Carboxylic Acids - GeeksforGeeks. Available at: [Link]

• Dual Effects of Alpha-Hydroxy Acids on the Skin - PMC - NIH. Available at: [Link]

• The synthesis of enantioenriched alpha-hydroxy esters - ResearchGate. Available at: [Link]

• Common sources of mistake in organic synthesis : r/OrganicChemistry - Reddit. Available at: [Link]

• 19.3 Oxidation of Aldehydes and Ketones - Organic Chemistry | OpenStax. Available at: [Link]

• Alcohol oxidation - Wikipedia. Available at: [Link]

• Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Available at: [Link]

• The synthesis of -hydroxy acids can be done starting with amino ... - Pearson. Available at: [Link]

• The Hell–Volhard–Zelinsky Reaction - Master Organic Chemistry. Available at: [Link]

• Carboxylic Derivatives - Reactions at the Alpha-Carbon - Chemistry LibreTexts. Available at: [Link]

• Reactions at the α-Carbon - MSU chemistry. Available at: [Link]

• α-Halo carboxylic acids and esters - Wikipedia. Available at: [Link]

• Publication 23: Stereospecific synthesis of Alpha- Hydroxyacids by Diazotisation of Amino Acids - Asynt. Available at: [Link]

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improving enantiomeric excess in chiral synthesis of hydroxy acids

Welcome to the Chiral Synthesis Technical Support Center . This portal is designed for researchers, scientists, and drug development professionals troubleshooting enantiomeric excess (ee) issues during the synthesis of chiral hydroxy acids.

Below, you will find our diagnostic workflow, followed by targeted troubleshooting modules addressing transition-metal catalysis, biocatalysis, and analytical resolution.

Diagnostic Workflow

Caption: Diagnostic workflow for troubleshooting low enantiomeric excess in hydroxy acid synthesis.

Module 1: Transition Metal-Catalyzed Asymmetric Hydrogenation

Context: Asymmetric hydrogenation of keto acids using chiral Ir, Ru, or Ni catalysts is a highly scalable route. However, achieving >99% ee requires precise tuning of the reaction microenvironment.

Q: I am using an Ir-SpiroPAP catalyst for the asymmetric hydrogenation of a γ -ketoacid, but my ee is plateauing at 94%. How can I push this to >99%? A: Enantioselectivity in Ir-catalyzed hydrogenation is highly dependent on the base-to-substrate (B/S) ratio and the solvent network. Increasing the amount of potassium tert-butoxide (KOtBu) from a catalytic amount to a B/S ratio of 1.2–1.4 has been shown to increase the ee from 94% to >99% without compromising the reaction rate[1]. Causally, the base facilitates the formation of the active metal-hydride species and deprotonates the carboxylic acid, preventing competitive, non-enantioselective background coordination from the free acid. Solvent choice is equally critical; protic solvents like methanol can provide full conversion but lower ee (e.g., 90%), whereas isopropanol might yield higher ee but suffer from poor conversion[1].

Q: I am transitioning to Earth-abundant metals like Nickel for synthesizing chiral γ -hydroxy acids. What are the common pitfalls regarding ee? A: Nickel-catalyzed asymmetric hydrogenation (e.g., using Ni-(R,R)-QuinoxP* complexes) is highly effective but sensitive to acidic additives. When using 2,2,2-trifluoroethanol (TFE) as a solvent, the addition of trifluoroacetic acid (TFA) is required to promote the reaction. However, excessive TFA disrupts the chiral induction transition state by over-protonating the substrate or ligand, leading to background racemic pathways. Reducing the TFA equivalent from 1.0 to 0.2 equiv minimizes this interference, achieving full conversion while increasing the ee to up to 99.9%[2].

Table 1: Effect of Solvent and Additives on Enantiomeric Excess

Catalyst System	Substrate	Solvent	Additive (Equiv)	Conversion (%)	Enantiomeric Excess (ee %)
Ir-SpiroPAP	γ -Ketoacid	Isopropanol	KOtBu (1.2)	48	92
Ir-SpiroPAP	γ -Ketoacid	Methanol	KOtBu (1.2)	>99	90
Ir-SpiroPAP	γ -Ketoacid	THF	KOtBu (1.2)	>99	>99
Ni-(R,R)-QuinoxP	γ -Ketoacid	TFE	TFA (1.0)	Moderate	87
Ni-(R,R)-QuinoxP	γ -Ketoacid	TFE	TFA (0.2)	>99	99.9
Data synthesized from established asymmetric hydrogenation protocols[1][2].

Protocol 1: Standard Screening & Optimization for Metal-Catalyzed Hydrogenation

Self-Validation Note: Step 7 explicitly removes the metal catalyst before analysis, preventing ongoing background reactions or NMR line-broadening that could skew ee measurements.

• Preparation: Inside an argon-filled glovebox, weigh the metal precursor (e.g., Ni(OAc)₂·4H₂O) and the chiral ligand (e.g., (R,R)-QuinoxP*) at a 1:1.1 molar ratio.

• Complexation: Dissolve in anhydrous solvent (e.g., TFE or THF) and stir for 30 minutes at room temperature to form the active pre-catalyst.

• Substrate Loading: Add the keto acid substrate (0.5 mmol) to a glass vial equipped with a magnetic stir bar. Add the pre-catalyst solution (typically 1 mol% loading).

• Additive Introduction: Add the optimized additive (e.g., 0.2 equiv TFA for Ni, or 1.2 equiv KOtBu for Ir).

• Hydrogenation: Transfer the vial to a high-pressure hydrogenation autoclave. Purge with H₂ gas three times, then pressurize to 50 bar.

• Reaction: Stir at the designated temperature (e.g., 50 °C) for 12-24 hours.

• Workup: Vent the H₂ gas slowly. Concentrate the mixture under reduced pressure and pass through a short silica plug (eluting with EtOAc) to remove the metal catalyst before chiral analysis.

Module 2: Biocatalytic Reduction (Ketoreductases / KREDs)

Context: Ketoreductases (KREDs) offer exquisite stereocontrol for reducing keto acids to hydroxy acids, but they operate in a delicate thermodynamic equilibrium that is highly sensitive to reaction engineering parameters.

Q: My KRED-catalyzed reduction of an α -keto acid is stalling at 50% conversion, and the ee is dropping over time. What is causing this? A: This is a classic symptom of thermodynamic equilibrium limitations and cofactor depletion. KREDs require stoichiometric amounts of NAD(P)H[3]. If your cofactor recycling system (e.g., Glucose Dehydrogenase / GDH and glucose) is operating at a suboptimal pH, the local pH drop from gluconic acid generation will alter the enzyme's active site protonation state, halting forward conversion. Furthermore, prolonged reaction times at suboptimal pH can lead to the enzyme slowly oxidizing the newly formed chiral hydroxy acid back to the keto acid, leading to racemization. Deracemization cascades using a combination of (S)-2-hydroxy acid dehydrogenase and NADH-dependent ketoreductase have achieved >99% ee by strictly controlling this oxidation-reduction equilibrium[4].

Protocol 2: Enzymatic Reduction Setup with pH-Stat Cofactor Recycling

Self-Validation Note: Step 5 utilizes an immediate pH 2.0 quench. This instantly denatures the enzyme, locking the ee at that exact time point and preventing post-reaction racemization during extraction. It also fully protonates the hydroxy acid to ensure 100% partitioning into the organic phase for accurate mass balance.

• Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0) containing 2 mM MgSO₄.

• Substrate Solution: Dissolve the keto acid substrate (50 mM final concentration) in the buffer. If insoluble, add up to 10% (v/v) DMSO as a cosolvent.

• Enzyme & Cofactor Addition: Add NADP⁺ (1 mM), Glucose (100 mM), Glucose Dehydrogenase (GDH, 10 U/mL), and the selected KRED variant (10 mg/mL lyophilized powder).

• Reaction Monitoring: Incubate at 30 °C in a jacketed vessel. Connect a pH-stat autotitrator loaded with 1M NaOH to maintain pH exactly at 7.0.

• Quenching & Extraction: After 24 hours (or when NaOH consumption ceases), acidify the mixture to pH 2.0 with 1M HCl to stop the reaction. Extract 3x with ethyl acetate.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to yield the chiral hydroxy acid.

Module 3: Analytical Resolution & ee Determination

Context: Sometimes the synthesis is perfect, but the analytical method fails to resolve the enantiomers, giving a false low ee or overlapping peaks.

Q: I am trying to determine the ee of a highly polar aliphatic α -hydroxy acid. Chiral HPLC gives broad, overlapping peaks. Is there a rapid alternative? A: Yes. Aliphatic hydroxy acids lack the necessary chromophores and π

π stacking interactions required for standard chiral stationary phases (like Chiralcel OD/OJ). Instead of HPLC, you can use ¹⁹F NMR for enantiodifferentiation. A highly effective three-component derivatization protocol involves reacting the chiral hydroxy acid with 2-formylphenylboronic acid and an enantiopure ¹⁹F-labeled chiral amine (e.g., bearing –CF₃ or –OCF₃ groups). This spontaneously forms diastereomeric fluorinated boronate esters in situ. Because ¹⁹F NMR has a massive chemical shift range and no background interference, the diastereomers will appear as two distinct, sharp singlets. The integration of these peaks provides an exact, baseline-resolved ee measurement without the need for physical separation[5].

References

• Deng, C.-Q., & Deng, J. (2022).. Organic Letters (ACS Publications).

• Wang, X., et al. (2020).. Organic Letters (ACS Publications).

• Winkler, C. K., et al. (2018).. Catalysts (MDPI).

• Chen, Y., et al. (2024). . JACS Au (ACS Publications).

• Li, M., et al. (2025). . Chemical Science (RSC Publishing).

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• 5. Enantiodifferentiation of chiral hydroxy acids via 19 F NMR - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ03288A [pubs.rsc.org]

Technical Support Center: Challenges in the Purification of (S)-2-hydroxy-4-methyl-3-pentenoic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of (S)-2-hydroxy-4-methyl-3-pentenoic acid. This guide is designed for researchers, scientists, and drug development professionals actively working with this and similar chiral molecules. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your purification processes effectively.

The purification of (S)-2-hydroxy-4-methyl-3-pentenoic acid, a chiral α-hydroxy acid, presents a unique set of challenges stemming from its stereochemistry and chemical structure. Success requires a multi-faceted approach, combining robust analytical techniques with carefully selected purification methodologies. This guide is structured in a question-and-answer format to directly address the common issues encountered in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to provide a foundational understanding of the purification landscape for this molecule.

Q1: What are the primary challenges in purifying (S)-2-hydroxy-4-methyl-3-pentenoic acid?

A1: The purification of this specific molecule is complicated by three main factors:

• Chirality: The core challenge is separating the desired (S)-enantiomer from its mirror image, the (R)-enantiomer. Enantiomers have nearly identical physical properties (boiling point, solubility, etc.), making their separation by standard techniques like distillation or simple recrystallization impossible.[1] Chiral-specific methods are required.

• Chemical Impurities: Synthesis of the parent racemic acid often results in a mixture containing unreacted starting materials, reagents, and side-products. These must be removed prior to or during the chiral resolution step to prevent interference and ensure final product purity.

• Physicochemical Properties: As a relatively small, polar molecule with both a carboxylic acid and a hydroxyl group, it can be prone to forming an oil rather than a crystalline solid, complicating purification by crystallization. Its solubility profile also requires careful solvent selection for both chromatography and extraction.

Q2: My synthesis yields a racemic (1:1) mixture of (R)- and (S)-enantiomers. What are my principal strategies for isolating the (S)-enantiomer?

A2: When starting with a racemic mixture, you have three primary, industry-standard strategies for chiral resolution:

• Chiral Chromatography: This involves using a chiral stationary phase (CSP) in High-Performance Liquid Chromatography (HPLC) that interacts differently with each enantiomer, causing them to elute at different times.[2] It is a powerful analytical and preparative technique.

• Diastereomeric Salt Crystallization: This classic method involves reacting the racemic acid with a single, pure enantiomer of a chiral base (a resolving agent).[3] This creates two diastereomeric salts. Unlike enantiomers, diastereomers have different physical properties, including solubility, allowing one to be selectively crystallized from a suitable solvent.[4]

• Enzymatic Kinetic Resolution: This technique uses an enzyme, typically a lipase, that stereoselectively catalyzes a reaction on one enantiomer at a much faster rate than the other.[5][6] For example, a lipase could selectively esterify the (R)-enantiomer, leaving the desired (S)-acid unreacted and allowing for their separation based on the chemical difference (acid vs. ester).

Q3: What analytical methods are essential for monitoring the purification process?

A3: A robust analytical workflow is critical. You cannot purify what you cannot measure. The essential tools are:

• Chiral HPLC/SFC: This is the gold standard for determining enantiomeric excess (% ee) or enantiomeric purity. An analytical chiral column (e.g., a polysaccharide-based CSP) is used to separate and quantify the two enantiomers.[7]

• Achiral Reversed-Phase HPLC (RP-HPLC): Used to determine the chemical purity of your material. This method, typically using a C18 column with a UV detector, will show you peaks for your desired compound and any non-chiral impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for confirming the chemical structure of your final product and identifying any major impurities.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the compound.

Section 2: Troubleshooting Guide: Achieving High Enantiomeric Purity

This section provides actionable strategies for when your primary challenge is separating the enantiomers effectively.

Issue: My final product has a low enantiomeric excess (% ee) or I am unable to separate the enantiomers.

This is the most common and critical issue. The choice of strategy depends on the scale of your purification, available equipment, and the specific properties of your mixture.

Strategy 2.1: Chiral Chromatography Resolution

This is often the most direct and predictable method, especially for small to medium scales.

Why it Works: Chiral Stationary Phases (CSPs) contain a single enantiomer of a chiral selector covalently bonded to a silica support. The separation mechanism relies on the formation of transient, diastereomeric complexes between the enantiomers in your sample and the chiral selector. Differences in the stability of these complexes lead to different retention times. For acidic compounds like yours, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are highly effective.[7][8]

Troubleshooting Steps:

• Column Screening: Do not assume one column fits all. Screen several different polysaccharide-based columns (e.g., Chiralpak® AD, AS, IC) with various mobile phases.

• Mobile Phase Optimization: For acidic analytes, adding a small amount of a strong acid like trifluoroacetic acid (TFA) or formic acid to the mobile phase is crucial. This suppresses the ionization of your compound's carboxylic acid group, leading to better peak shape and more consistent interactions with the CSP.

• Method Scale-Up: Once an effective analytical separation is found, it can be scaled to a preparative or semi-preparative column with a larger diameter. Because the same bonded phase chemistry is used, scale-up is typically very predictable.

CSP Type	Common Trade Names	Typical Mobile Phases (Normal Phase)	Key Considerations for Hydroxy Acids
Amylose-Based	Chiralpak® AD, Chiralcel® OD	Hexane/Isopropanol + 0.1% TFA	Often the first choice for general screening. Good for a wide range of compounds.
Cellulose-Based	Chiralpak® AS, Chiralcel® OJ	Hexane/Ethanol + 0.1% TFA	Offers complementary selectivity to amylose-based phases.
Zwitterionic	CHIROBIOTIC® V, T	Polar Ionic Mode (e.g., Methanol/Acetic Acid/Ammonia)	Specifically designed for amino acids and other amphiprotic molecules. Can be very effective.

Strategy 2.2: Diastereomeric Salt Crystallization

A powerful, scalable technique that relies on traditional chemical and crystallization principles.

Why it Works: The reaction of your racemic acid (R/S-Acid) with a single enantiomer of a chiral base (S-Base) yields two diastereomeric salts: (R-Acid:S-Base) and (S-Acid:S-Base). These diastereomers have different crystal lattice energies and solubilities. By carefully selecting the resolving agent and crystallization solvent, one salt can be induced to crystallize preferentially while the other remains in the mother liquor.[3]

• Select a Resolving Agent: Choose a commercially available, enantiomerically pure chiral amine. Common choices include (R)-(+)-α-methylbenzylamine, cinchonidine, or quinine.

• Stoichiometry: Dissolve 1.0 equivalent of your racemic acid in a suitable solvent (e.g., methanol, ethanol, or acetone). In a separate flask, dissolve 0.5 to 1.0 equivalents of the chiral resolving agent in the same solvent. Rationale: Using a sub-stoichiometric amount of the resolving agent can sometimes lead to a higher purity of the crystallized salt.

• Salt Formation & Crystallization: Slowly add the resolving agent solution to the acid solution with stirring. The salt may precipitate immediately or require concentration of the solvent and/or cooling to induce crystallization. Allow the solution to stand at a controlled temperature (e.g., 4 °C) for several hours to days.

• Isolation: Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

• Liberation of the Free Acid: Dissolve the isolated diastereomeric salt in water and acidify the solution with a strong acid (e.g., 1M HCl) to a pH of ~2. This protonates your carboxylic acid and the resolving agent.

• Extraction: Extract the desired (S)-2-hydroxy-4-methyl-3-pentenoic acid into an organic solvent like ethyl acetate or diethyl ether. The protonated resolving agent will remain in the aqueous layer.

• Analysis: Dry and evaporate the organic layer. Analyze the resulting acid for enantiomeric excess (% ee) using chiral HPLC.

Troubleshooting:

• No Crystals Form: The salt may be too soluble. Try a less polar solvent or a solvent mixture.

• Low % ee: The solubilities of the two diastereomeric salts are too similar in the chosen solvent. Screen a new solvent or a different resolving agent. The pH during crystallization can also be a critical factor.[9]

Resolving Agent	Type	Suitable For
(R)-(+)-α-Methylbenzylamine	Chiral Base	Racemic Acids
(S)-(-)-α-Methylbenzylamine	Chiral Base	Racemic Acids
Cinchonidine / Cinchonine	Chiral Base (Alkaloid)	Racemic Acids
Quinine / Quinidine	Chiral Base (Alkaloid)	Racemic Acids

Strategy 2.3: Enzymatic Kinetic Resolution

This "green chemistry" approach offers extremely high selectivity under mild conditions.

Why it Works: Enzymes are inherently chiral catalysts. A lipase, for example, will recognize one enantiomer of your acid (or its ester derivative) as a much better substrate. In a process called kinetic resolution, the enzyme will convert the more reactive enantiomer to a new product, leaving the less reactive enantiomer behind.[5] The key is to stop the reaction at or near 50% conversion to maximize both the yield and the % ee of the remaining starting material.

• Substrate Preparation: This method works best with an ester derivative of your acid (e.g., methyl or ethyl ester) as the substrate for enzymatic hydrolysis. Alternatively, you can perform a selective esterification of the racemic acid. Let's consider selective esterification.

• Reaction Setup: Dissolve the racemic 2-hydroxy-4-methyl-3-pentenoic acid in a non-polar organic solvent (e.g., toluene or hexane). Add a slight excess of a simple alcohol (e.g., n-butanol) and an immobilized lipase preparation (e.g., Candida antarctica lipase B, known as CALB or Novozym® 435).

• Incubation: Stir the mixture at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress by taking small aliquots and analyzing them by HPLC or GC.

• Quenching: When the reaction reaches approximately 50% conversion, stop it by filtering off the immobilized enzyme (which can often be reused).

• Separation: The reaction mixture now contains the desired (S)-acid and the newly formed (R)-ester. Separate them using a standard aqueous workup. Add an aqueous base (e.g., NaHCO₃ solution) to the mixture. The (S)-acid will move to the aqueous layer as its carboxylate salt, while the (R)-ester remains in the organic layer.

• Isolation: Separate the layers. Acidify the aqueous layer with HCl and extract the pure (S)-acid with an organic solvent. The (R)-ester can also be recovered from the organic layer and hydrolyzed back to the (R)-acid if desired.

• Analysis: Confirm the % ee of your isolated (S)-acid using chiral HPLC.

Section 3: Troubleshooting Guide: Achieving High Chemical Purity

Issue: My product is contaminated with byproducts or starting materials, even after chiral resolution.

Chemical purity is as important as enantiomeric purity. It's often best to perform a bulk, achiral purification before attempting the more expensive and delicate chiral resolution step.

Strategy 3.1: Preparative Flash Chromatography (Achiral)

This is the workhorse method for removing impurities with different polarities from your desired compound.

Why it Works: Using a standard stationary phase like silica gel, compounds are separated based on their differential partitioning between the stationary phase and a mobile phase. By gradually increasing the polarity of the mobile phase (e.g., from pure hexane to an ethyl acetate/hexane mixture), less polar impurities will elute first, followed by your more polar hydroxy acid, and finally, very polar impurities.

Troubleshooting:

• Poor Separation: If your compound and an impurity have very similar polarities, try a different solvent system (e.g., dichloromethane/methanol) or a different stationary phase (e.g., alumina).

• Product Degradation on Silica: Silica gel is acidic and can sometimes cause degradation of sensitive compounds. If you suspect this, you can use deactivated silica or switch to a different stationary phase like C18 (reversed-phase).

Strategy 3.2: Recrystallization (of the Racemic Acid)

If your racemic acid is a solid, recrystallization is an excellent and cost-effective method for purification.

Why it Works: This technique exploits differences in solubility between your compound and impurities at different temperatures. The crude solid is dissolved in a minimum amount of a hot solvent in which it is highly soluble. As the solution cools slowly, the solubility decreases, and the desired compound crystallizes out, leaving the impurities (which are present in lower concentrations) behind in the solution.[10]

Troubleshooting:

• Oiling Out: If the product separates as an oil instead of crystals, the cooling rate might be too fast, or the solvent may be inappropriate. Try a different solvent or add a co-solvent.

• Low Recovery: Ensure you used the minimum amount of hot solvent. Cooling to a very low temperature (e.g., 0-4 °C) can improve recovery.

Section 4: Workflow Diagrams

Visualizing the purification process can aid in decision-making and experimental design.

Caption: High-level decision workflow for purification strategy.

Caption: Workflow for diastereomeric salt crystallization.

Caption: Workflow for enzymatic kinetic resolution.

Section 5: References

• Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. PubMed. [Link]

• Enantiomer separation of alpha-hydroxy acids in high-performance immunoaffinity chromatography. PubMed. [Link]

• Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. ACS Publications. [Link]

• Enzymatic resolution process. Google Patents.

• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. [Link]

• (2sr,3sr)-2,4-dimethyl-3-hydroxypentanoic acid. Organic Syntheses. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• (r)-3-hydroxy-4-methylpentanoic acid. Organic Syntheses. [Link]

• Synthesis method of (S) -2-hydroxy-3-o-methylpropanoic acid. Google Patents.

• Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (R *, R * )-(±) - Organic Syntheses. [Link]

• 2-methyl-4-pentenoic acid, 1575-74-2. The Good Scents Company. [Link]

• Development of highly potent chiral discrimination methods that solve the problems of the diastereomer method. PMC. [Link]

• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate. [Link]

• Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. Almac. [Link]

• The Challenges and Solutions of Chiral Drug Preparation Techniques. SCIREA. [Link]

• Strategy for control of crystallization of polymorphs. CrystEngComm (RSC Publishing). [Link]

• pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. MDPI. [Link]

• Synthesis of novel impurities in 2-(2-(4-fluorophenyl)-2-oxo-1- phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide; an atorvastatin. ACG Publications. [Link]

• Enzymatic Resolution of Chiral Phosphinate Esters. Chemistry Europe. [Link]

• Strategies for chiral separation: from racemate to enantiomer. PMC. [Link]

• Enzymatic resolution of racemic 4-(4'-methoxyphenyl)but-3-en-2-ol and... ResearchGate. [Link]

• Enantiomers and Their Resolution. MDPI. [Link]

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• 6. chem.tamu.edu [chem.tamu.edu]
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• 9. mdpi.com [mdpi.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

optimizing reaction conditions for (S)-2-hydroxy-4-methyl-3-pentenoic acid synthesis

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid. This chiral α-hydroxy acid is a valuable building block in organic synthesis. This document provides in-depth troubleshooting advice, frequently asked questions, and a detailed experimental protocol to help you navigate the complexities of its asymmetric synthesis and optimize your reaction conditions for high yield and enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing enantiomerically pure (S)-2-hydroxy-4-methyl-3-pentenoic acid?

A1: The most common and effective strategies involve asymmetric synthesis to control the stereochemistry at the C2 position. Key methods include:

• Catalytic Asymmetric Aldol Reactions: This is a highly convergent approach where a chiral catalyst, often a metal complex with a chiral ligand, mediates the reaction between a prochiral enolate (or its equivalent) and an aldehyde (isovaleraldehyde).[1][2] This method directly constructs the carbon skeleton and the chiral center simultaneously.

• Enzymatic Reduction: Biocatalysis using alcohol dehydrogenases (ADHs) can reduce a corresponding α-keto acid or ester with high enantioselectivity.[3][4] This approach is valued for its high specificity and environmentally friendly reaction conditions.

• Chiral Auxiliary-Mediated Synthesis: A chiral auxiliary is temporarily attached to the substrate to direct the stereochemical outcome of a reaction, such as an aldol addition, and is subsequently cleaved to yield the desired enantiomer. While effective, this method involves additional synthetic steps for attaching and removing the auxiliary.

Q2: Why is achieving high enantioselectivity so critical, and what does a low enantiomeric excess (ee) indicate?

A2: Enantioselectivity is crucial because the biological activity of chiral molecules is often dependent on their specific 3D arrangement. One enantiomer may have the desired therapeutic effect, while the other could be inactive or even cause harmful side effects. A low enantiomeric excess (ee) indicates that the reaction is producing a significant amount of the undesired (R)-enantiomer alongside the target (S)-enantiomer. This suggests that the catalyst or reaction conditions are not effectively discriminating between the two diastereomeric transition states that lead to the different enantiomers.[5]

Q3: What is the role of the chiral ligand in a catalytic asymmetric synthesis?

A3: In metal-catalyzed asymmetric reactions, the chiral ligand binds to the metal center to create a chiral catalytic environment.[6][7][8] This chiral complex coordinates with the substrates (e.g., the enolate and the aldehyde) and forces them into a specific orientation. This orientation favors one reaction pathway over the other, leading to the preferential formation of one enantiomer. The ligand's steric and electronic properties are paramount in determining the level of enantioselectivity.[6][7]

Q4: How does temperature typically affect the yield and enantioselectivity of this synthesis?

A4: Temperature is a critical parameter. Generally, lower reaction temperatures lead to higher enantioselectivity.[5][9] This is because the energy difference between the two competing diastereomeric transition states becomes more significant relative to the available thermal energy (kT), thus amplifying the preference for the lower-energy pathway. However, lowering the temperature also decreases the reaction rate, which can lead to lower yields if the reaction does not go to completion. Therefore, an optimal temperature must be found that balances high enantioselectivity with an acceptable reaction rate and yield.[9]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Q5: My reaction yield is consistently low. What are the potential causes and how can I fix it?

A5: Low chemical yield is a common problem that can stem from several sources. A systematic approach is the best way to diagnose the issue.

• Cause 1: Reagent Purity and Stoichiometry. Impurities in starting materials, solvents, or catalysts can inhibit the reaction. Aldehydes, for instance, are prone to oxidation or self-condensation.

  • Solution: Ensure all reagents are pure. Distill aldehydes and solvents if necessary.[2][10] Verify the activity of catalysts and bases. Double-check all calculations and measurements to ensure correct stoichiometry.

• Cause 2: Incomplete Reaction. The reaction may not have reached completion due to insufficient reaction time, low temperature, or catalyst deactivation.

  • Solution: Monitor the reaction progress using TLC or ¹H NMR on aliquots. If the reaction stalls, consider extending the reaction time or slightly increasing the temperature. If catalyst deactivation is suspected, try adding a second portion of the catalyst.

• Cause 3: Side Reactions. Competing reaction pathways can consume starting materials and reduce the yield of the desired product.[11][12] For example, the enolate can undergo self-condensation or the aldehyde can react via other pathways.

  • Solution: Analyze the crude reaction mixture by NMR or LC-MS to identify major byproducts. This can provide clues about the competing reactions. Adjusting the rate of addition of reagents (e.g., slow addition of the aldehyde) or changing the solvent can sometimes suppress side reactions.[11]

Q6: The enantiomeric excess (ee) of my product is poor. How can I improve it?

A6: Low enantioselectivity is a frequent challenge in asymmetric synthesis. Here are the most common culprits and their solutions.[5]

• Cause 1: Catalyst or Ligand Quality. The chiral catalyst or ligand may be impure, degraded, or prepared incorrectly.

  • Solution: Use a fresh, high-purity catalyst and ligand from a reliable source or repurify your existing stock.[5] If you are preparing a catalyst complex in situ, ensure the conditions are strictly followed. Running a control reaction with a substrate known to give high ee can validate your catalyst's activity.

• Cause 2: Presence of Water or Other Impurities. Many asymmetric catalysts are highly sensitive to moisture, which can hydrolyze the catalyst or interfere with the catalytic cycle.

  • Solution: Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware is rigorously dried before use.[2][5]

• Cause 3: Non-Optimal Temperature. As discussed in the FAQ, temperature is critical. A temperature that is too high will erode enantioselectivity.

  • Solution: Screen a range of lower temperatures. Even a change of 10-20°C can have a dramatic effect on ee.[5]

• Cause 4: Incorrect Solvent. The solvent can influence the conformation of the catalyst-substrate complex and thus impact enantioselectivity.

  • Solution: Perform a solvent screen. Solvents with different polarities and coordinating abilities can stabilize the desired transition state differently.

Q7: I am having difficulty purifying the final product. What purification strategies do you recommend?

A7: α-hydroxy acids can be challenging to purify due to their polarity and potential to be oils or low-melting solids.

• Strategy 1: Acid-Base Extraction. As a carboxylic acid, the product can be selectively extracted. During workup, wash the organic layer with a mild aqueous base (e.g., NaHCO₃) to convert the product into its carboxylate salt, which will move to the aqueous layer. Other non-acidic impurities will remain in the organic layer. Then, re-acidify the aqueous layer with a non-oxidizing acid (e.g., dilute HCl or citric acid) to pH 2-3 and extract the purified product back into an organic solvent like ethyl acetate.[10]

• Strategy 2: Column Chromatography. If extraction is insufficient, flash column chromatography on silica gel is the next step.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or pentanes, often with a small amount of acetic or formic acid (0.5-1%) added to the mobile phase, is typically effective. The acid suppresses the deprotonation of the carboxylic acid on the silica, reducing tailing and improving peak shape.

• Strategy 3: Crystallization. If the product is a solid, crystallization is an excellent method for purification and can sometimes even enhance the enantiomeric excess. If the acid itself does not crystallize well, consider converting it to a solid derivative (e.g., a salt with a chiral amine) for purification, followed by regeneration of the acid.[10]

Recommended Experimental Protocol: Asymmetric Aldol Addition

This protocol is based on a well-established method for the stereoselective synthesis of β-hydroxy acids using a chiral auxiliary, which provides a reliable route to the target molecule.[2]

Step 1: Preparation of the Chiral Auxiliary Enolate

• Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve the chiral auxiliary (e.g., (R)-(+)-2-hydroxy-1,2,2-triphenylethyl acetate, HYTRA) in anhydrous tetrahydrofuran (THF).

• Base Addition: Cool the solution to -78°C using a dry ice/acetone bath. Add a solution of lithium diisopropylamide (LDA) in THF dropwise via syringe. Stir for 30 minutes at -78°C, then warm to 0°C for 30 minutes to ensure complete enolate formation.

• Recooling: Cool the resulting enolate solution down to a very low temperature, typically below -120°C, using a specialized cooling bath (e.g., liquid nitrogen/2-methylbutane).[2]

Step 2: Aldol Addition

• Aldehyde Addition: To the cold enolate solution, add a solution of freshly distilled 3-methylbutanal (isovaleraldehyde) in anhydrous THF dropwise. It is critical to maintain the very low temperature during the addition to maximize stereoselectivity.[2]

• Reaction: Stir the mixture at this low temperature for 1-2 hours, monitoring by TLC.

Step 3: Workup and Auxiliary Cleavage

• Quench: Quench the reaction by adding a saturated aqueous solution of ammonium chloride while the mixture is still cold, then allow it to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Hydrolysis: After removing the solvent under reduced pressure, dissolve the crude product in a mixture of methanol and water. Add a base such as potassium hydroxide (KOH) and heat to reflux to hydrolyze the ester and cleave the chiral auxiliary.[2]

• Purification: After hydrolysis, cool the mixture and perform an acid-base workup as described in Q7 to isolate the crude (S)-2-hydroxy-4-methyl-3-pentenoic acid. Further purification can be achieved by column chromatography or crystallization.

Data Summary: Optimizing Reaction Parameters

The following table summarizes the expected effects of key parameters on the synthesis outcome. This data is synthesized from general principles of asymmetric catalysis.[5][9]

Parameter	Change	Effect on Yield	Effect on Enantioselectivity (ee)	Rationale
Temperature	Decrease (e.g., from 0°C to -40°C)	May decrease	Increases	Lower thermal energy enhances the energetic preference for the transition state leading to the major enantiomer.[5]
Solvent	Non-coordinating (Toluene) vs. Coordinating (THF)	Varies	Varies	Solvent coordination to the metal center alters the catalyst's steric and electronic environment, affecting stereodifferentiation.
Catalyst Loading	Increase (e.g., from 1 mol% to 5 mol%)	Increases	Generally no change	Higher catalyst concentration increases the reaction rate, but does not typically alter the intrinsic selectivity.
Substrate Conc.	Decrease (more dilute)	May decrease rate	May increase	At high concentrations, catalyst aggregation or the formation of off-cycle species can sometimes lower the ee.[5]

Visualization of Key Processes

Diagram 1: General Synthesis Workflow This diagram outlines the typical experimental sequence for the synthesis and purification of the target molecule.

Caption: A typical workflow for asymmetric synthesis.

Diagram 2: Troubleshooting Low Enantioselectivity This decision tree provides a logical path for diagnosing and solving issues related to poor enantiomeric excess.

Caption: A decision tree for troubleshooting low ee.

References

• Kwong, A. C. (2022). Synthesis and troubleshooting of chiral 1,2-amino alcohols leading to highly substituted bisoxazoline ligands. IDEALS - University of Illinois.
• Pelttari, J., & Keski-Honkola, A. (2025). Synthesis of aliphatic α-hydroxy carboxylic acids via electrocarboxylation of aldehydes. Scientific Reports.
• Li, Y., et al. (2025). Construction of α-quinonyl-α-hydroxy/amino acid esters through the redox chain reaction. RSC Advances.
• BenchChem. (2025). Troubleshooting low enantiomeric excess in asymmetric synthesis. BenchChem Tech Support.
• Reddy, K. H. V., et al. (2020). α-Hydroxy acid as an aldehyde surrogate: metal-free synthesis of pyrrolo[1,2-a]quinoxalines, quinazolinones, and other N-heterocycles via decarboxylative oxidative annulation reaction. RSC Publishing.
• Gauthier, J., et al. (1991). Process for preparing alpha-hydroxy acids. Google Patents (US4981619A).
• Bauer, T., & Gajewiak, J. (2004). α-Hydroxy carboxylic acids as ligands for enantioselective diethylzinc additions to aromatic and aliphatic aldehydes. Semantic Scholar.
• Ni, Y., et al. (2020). Efficient asymmetric synthesis of chiral alcohols using high 2-propanol tolerance alcohol dehydrogenase SmADH2 via an environmentally friendly TBCR system. Catalysis Science & Technology (RSC Publishing).
• Trost, B. M., & Jaratjaroonphong, J. (2014). Development of ProPhenol Ligands for the Diastereo- and Enantioselective Synthesis of β-Hydroxy-α-amino Esters. Journal of the American Chemical Society.
• Bolm, C., et al. (2020). Applications of Bolm's Ligand in Enantioselective Synthesis. PMC.
• Hayashi, M. Asymmetric catalysis. Organic Reaction Chemistry Division.
• Kim, D., et al. (2022). Synthesis of α-Hydroxy Acids via Dehydrogenative Cross-Coupling of a Sustainable C2 Chemical (Ethylene Glycol) with Alcohols. ACS Publications.
• Yilmaz, M., et al. (2023). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. PMC.
• Hussain, S., et al. (2023). Chiral Hydroxamic Acid Ligands in the Asymmetric Synthesis of Natural Products. MDPI.
• Schuppe, M., et al. (2016). A Catalytic Method for the Enantioselective Synthesis of α-Quaternary Ketones, α-Ketoesters and Aldehydes. PMC.
• Heathcock, C. H., & Oare, D. A. (1989). (2sr,3sr)-2,4-dimethyl-3-hydroxypentanoic acid. Organic Syntheses Procedure.
• Prieto, E., et al. (2025). Synthesis of chiral α-alkynyl-α-hydroxyamides by enantioselective alkynylation of α-keto amides. Organic & Biomolecular Chemistry (RSC Publishing).
• Various Authors. (2026). Asymmetric Routes to Chiral Secondary Alcohols. Pharmaceutical Technology.
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• Braun, M., & Gräf, S. (1995). (r)-3-hydroxy-4-methylpentanoic acid. Organic Syntheses Procedure.
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Technical Support Center: Enhancing the Stability of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid

Introduction

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a highly valuable chiral α -hydroxy acid featuring an allylic double bond. It is frequently synthesized via biocatalytic asymmetric decarboxylation using engineered arylmalonate decarboxylase (AMDase) from Bordetella bronchiseptica[1]. However, the presence of the secondary hydroxyl group, the carboxylic acid, and the Δ3,4 alkene makes this molecule uniquely susceptible to chemical degradation. This guide provides field-proven troubleshooting strategies to maintain its enantiomeric purity and structural integrity.

Troubleshooting Guides & FAQs

Q1: My isolated yield of (S)-2-hydroxy-4-methyl-3-pentenoic acid is low, and NMR shows the presence of a conjugated diene. What is causing this, and how can I prevent it? Expertise & Causality: You are observing acid-catalyzed dehydration. The hydroxyl group at the C2 ( α ) position is allylic to the C3=C4 double bond. Under strongly acidic conditions (often used to protonate the carboxylate for organic extraction), the hydroxyl group is protonated and leaves as water. This forms an allylic carbocation that rapidly loses a proton to form a highly stable, fully conjugated diene (e.g., 4-methyl-2,4-pentadienoic acid). Solution: Avoid extreme acidification during the workup.

• Do not lower the pH below 3.0 during extraction.

• Use a mild acid (e.g., 10% citric acid or saturated NaH2​PO4​ ) instead of concentrated HCl or H2​SO4​ .

• Perform the extraction rapidly at 4∘C to kinetically trap the target compound before dehydration occurs.

Q2: Over time, the enantiomeric excess (ee) of my stock solution decreases. Why is it racemizing? Expertise & Causality: The α -proton of (S)-2-hydroxy-4-methyl-3-pentenoic acid is relatively acidic due to the electron-withdrawing effects of the adjacent carboxylate and the allylic system. Under basic conditions, reversible deprotonation occurs, leading to an enediolate intermediate. Upon reprotonation, the stereochemical information at C2 is lost, resulting in the (R)-enantiomer[1]. Solution: Maintain strict pH control and optimize storage solvents.

• Store the compound in anhydrous, aprotic solvents (e.g., dry THF or acetonitrile) rather than protic solvents like methanol or water, which facilitate proton exchange[2].

• If storing as an aqueous buffer solution, maintain the pH strictly between 5.5 and 6.5.

Q3: I am observing unidentified peaks in my HPLC chromatogram after storing the sample for a few weeks. What are these degradation products? Expertise & Causality: The primary suspects are oxidative degradation products and oligomers. The electron-rich trisubstituted double bond is prone to auto-oxidation (forming epoxides or allylic hydroperoxides), while the α -hydroxy acid can undergo intermolecular esterification (oligomerization) if concentrated[2]. Solution:

• Storage: Store the neat compound or stock solutions at −20∘C in tightly sealed, amber vials to prevent thermal and photolytic degradation[2].

• Atmosphere: Purge the storage vial with an inert gas (Argon or Nitrogen) to displace oxygen.

• Concentration: Avoid storing the compound as a highly concentrated oil; dilute stock solutions ( <10 mg/mL ) reduce the rate of intermolecular esterification.

Data Presentation: Degradation Pathways and Mitigation

Degradation Pathway	Stress Condition	Mechanistic Consequence	Mitigation Strategy
Dehydration	Strong Acid (pH < 2), Heat	Loss of H2​O , formation of conjugated diene	Extract at pH ≥ 3.0, keep ≤4∘C
Racemization	Base (pH > 8), Protic Solvents	Enolization at the α -carbon	Store in anhydrous aprotic solvents[2]
Oxidation	Oxygen, Light, Transition Metals	Epoxidation of alkene, alcohol oxidation	Store under Argon, use amber vials, −20∘C [2]
Oligomerization	High concentration, Heat	Intermolecular esterification	Store as dilute solutions ( <10 mg/mL )

Experimental Protocols: Optimized Isolation and Storage Workflow

This self-validating protocol ensures the structural and chiral integrity of the compound post-enzymatic synthesis.

Step 1: Reaction Quenching

• Upon completion of the AMDase biocatalysis, cool the reaction mixture to 4∘C using an ice bath.

• Carefully adjust the pH to 3.5 using a pre-chilled 1M Citric Acid solution. Do not use HCl. Monitor continuously with a calibrated pH meter.

Step 2: Extraction

• Add an equal volume of cold, peroxide-free Ethyl Acetate (EtOAc) to the aqueous mixture.

• Mix gently to avoid emulsion formation; do not vigorously vortex.

• Separate the organic layer. Repeat the extraction twice more.

Step 3: Drying and Concentration

• Dry the combined organic layers over anhydrous Sodium Sulfate ( Na2​SO4​ ) for 15 minutes at 4∘C .

• Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator) at a water bath temperature strictly ≤25∘C .

Step 4: Storage

• Re-dissolve the resulting residue in anhydrous Acetonitrile or THF to a concentration of 5 mg/mL [2].

• Transfer to an amber glass vial.

• Sparg the solution with Argon for 2 minutes, seal with a PTFE-lined cap, and store immediately at −20∘C [2].

Mandatory Visualization

Primary degradation pathways of (S)-2-hydroxy-4-methyl-3-pentenoic acid under stress.

Optimized isolation and storage workflow to preserve structural and chiral stability.

References

• BRENDA Enzyme Database. "Information on EC 4.1.1.76 - arylmalonate decarboxylase." BRENDA.[Link]

• BRENDA Enzyme Database. "Information on EC 4.1.1.76 - arylmalonate decarboxylase and Organism(s) Bordetella bronchiseptica and UniProt Accession Q05115." BRENDA.[Link]

Sources

• 1. Information on EC 4.1.1.76 - arylmalonate decarboxylase and Organism(s) Bordetella bronchiseptica and UniProt Accession Q05115 - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Chiral SFC for Triazole Resolution

This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven solutions for the enantioseparation of triazole compounds using Supercritical Fluid Chromatography (SFC). Here, we address common challenges and provide systematic troubleshooting strategies to streamline your method development process.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is Supercritical Fluid Chromatography (SFC) an advantageous technique for separating triazole enantiomers?

SFC is particularly well-suited for chiral separations of compounds like triazoles for several key reasons. It leverages supercritical CO2 as the primary mobile phase, which has low viscosity and high diffusivity.[1][2] This results in faster analysis times, higher separation efficiency, and reduced solvent consumption compared to traditional High-Performance Liquid Chromatography (HPLC).[1][2] For many pharmaceutical compounds, including triazoles, SFC can provide orthogonal selectivity to reversed-phase HPLC, which is beneficial for impurity profiling.

Q2: What are the most effective types of Chiral Stationary Phases (CSPs) for triazole resolution?

Polysaccharide-based CSPs, particularly those derived from amylose and cellulose, are the most successful for separating a wide range of chiral compounds, including triazoles.[3][4][5] Studies have shown that chlorinated amylose-based and cellulose-based CSPs often provide the best resolution for various triazole compounds.[6][7] Tris-(3,5-dimethylphenylcarbamate) derivatives of both cellulose and amylose are highly popular due to their broad enantiorecognition capabilities.[4][5]

Q3: What is the function of a co-solvent (modifier) in chiral SFC, and which ones are most common for triazoles?

Supercritical CO2 is non-polar, so a polar organic modifier is required to increase the mobile phase's elution strength, especially for polar compounds like many triazoles.[8][9] The co-solvent can significantly alter enantioselectivity.[10] For triazole separations, protic alcohols like methanol, ethanol, and isopropanol are the most commonly used modifiers.[4][11] Methanol is often the first choice due to its high elution strength and ability to produce efficient peaks.[4] However, screening different alcohols is crucial, as changing the modifier can dramatically impact selectivity.

Q4: Why are additives like acids or bases necessary in the mobile phase?

Additives are often essential for achieving good peak shape and selectivity, particularly for ionizable compounds.[12] Triazoles may contain basic nitrogen atoms that can interact with residual acidic silanol groups on the silica support of the CSP, leading to peak tailing.[12]

• Basic Additives (e.g., diethylamine (DEA), triethylamine (TEA), isopropylamine) are used for basic compounds to minimize these secondary interactions.[4][12][13]

• Acidic Additives (e.g., trifluoroacetic acid (TFA), formic acid, acetic acid) are used for acidic compounds.[4][12] The acidic nature of CO2 in methanol can sometimes be sufficient for acidic compounds, but basic compounds almost always require a basic additive for good chromatography.[4][13]

Part 2: Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the optimization of chiral SFC methods for triazole resolution.

Issue 1: Poor or No Enantiomeric Resolution

This is the most common challenge in chiral method development. A logical, step-wise approach is required to solve it.

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution & Explanation
Inappropriate Chiral Stationary Phase (CSP)	The primary driver of chiral recognition is the CSP.[4] If no separation is observed, the selected CSP may not be suitable. Action: Screen a diverse set of CSPs, focusing on polysaccharide derivatives. Prioritize amylose and cellulose-based columns with different functional groups (e.g., chlorinated vs. non-chlorinated).[6][7]
Suboptimal Co-solvent (Modifier)	The type and concentration of the co-solvent directly influence selectivity.[10] Methanol, while a good starting point, may not be optimal for every triazole. Action: 1. Screen different alcohols (Methanol, Ethanol, Isopropanol).[11] 2. Optimize the percentage of the co-solvent. Start with a gradient screen (e.g., 5-40%) to identify a promising range, then fine-tune with isocratic runs. Lower modifier percentages often lead to better resolution, but longer analysis times.
Incorrect or Missing Additive	Triazoles often possess basic functional groups. Unsuppressed interactions with the stationary phase can prevent chiral recognition. Action: For neutral or basic triazoles, add a small amount (0.1-0.5%) of a basic additive like diethylamine (DEA) or isopropylamine (IPA) to the co-solvent. This is often critical for achieving separation.[13]
Inappropriate Temperature or Back Pressure	These parameters affect the density and solvating power of the supercritical fluid, which can fine-tune selectivity.[8][10] Action: Once a promising CSP/modifier combination is found, perform a small optimization study. Vary the back pressure (e.g., 120, 150, 180 bar) and temperature (e.g., 30, 35, 40 °C). Note that lower temperatures often improve chiral separation.[7]

Issue 2: Peak Tailing or Broad Peaks

Poor peak shape compromises resolution and quantification accuracy.

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution & Explanation
Secondary Silanol Interactions	This is the most frequent cause for basic compounds like triazoles. The basic nitrogen atoms interact strongly with acidic silanol groups on the silica surface. Action: Add a basic additive (e.g., 0.1-0.5% DEA) to the co-solvent. This competes for the active sites on the stationary phase, masking them from the analyte and resulting in more symmetrical peaks.[4][12]
Poor Analyte Solubility	The sample may not be fully soluble in the mobile phase at the point of injection, causing band broadening. Action: Ensure the sample is dissolved in a solvent compatible with the mobile phase. If possible, dissolve the sample directly in the co-solvent being used. If a stronger solvent is needed for dissolution, keep the injection volume as low as possible.
Column Overload	Injecting too much sample mass can saturate the stationary phase, leading to fronting or tailing peaks. Action: Reduce the sample concentration or the injection volume and reinject.
Column Contamination or Degradation	Strongly retained impurities from previous injections can accumulate at the column head, affecting peak shape.[14] Action: If the column is of an immobilized type, it can be flushed with a strong, permissible solvent (check the manufacturer's guide). For coated columns, flushing with a strong, compatible solvent like isopropanol may help.[14] If performance is not restored, the column may need replacement.

Issue 3: Inconsistent Retention Times

Poor reproducibility can hinder method validation and routine analysis.

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution & Explanation
Fluctuations in Pressure or Temperature	SFC is sensitive to changes in mobile phase density, which is controlled by pressure and temperature.[10] Inconsistent instrument parameters will lead to retention time drift. Action: Ensure the back pressure regulator is functioning correctly and that the column oven is stable at the set temperature. Allow the system to fully equilibrate before starting a sequence.
Mobile Phase Composition Drift	Inaccurate mixing of CO2 and the modifier, or evaporation of the modifier/additive from the solvent bottle, can change the mobile phase strength over time. Action: Prepare fresh mobile phase daily. Ensure solvent lines are properly submerged and that bottle caps are sealed to prevent evaporation.
System Leaks	A leak in the system will cause a drop in pressure and affect mobile phase composition and flow rate. Action: Perform a system leak test as per the instrument manufacturer's protocol. Check all fittings and connections.
Insufficient Column Equilibration	Switching between different mobile phases (e.g., different co-solvents or additives) requires time for the column to fully equilibrate with the new conditions.[15] Action: When changing methods, flush the column with the new mobile phase for at least 10-15 column volumes before injecting samples.

Part 3: Experimental Protocols & Visualizations

Protocol: Generic Chiral SFC Method Development for Triazoles

This protocol outlines a systematic workflow for developing a robust chiral SFC separation method.

Step 1: Initial Screening of Columns and Co-solvents

• Select CSPs: Choose 3-4 polysaccharide-based columns (e.g., Amylose tris(3,5-dimethylphenylcarbamate), Cellulose tris(4-methylbenzoate), and a chlorinated phase).[7]

• Prepare Modifiers: Prepare bottles of Methanol, Ethanol, and Isopropanol, each containing 0.2% Diethylamine (DEA) (assuming the triazole is basic).

• Screening Method:

  • Flow Rate: 2-3 mL/min

  • Back Pressure: 150 bar[7]

  • Temperature: 40 °C[7]

  • Gradient: 5% to 40% modifier over 5-7 minutes.

• Execute: Run the gradient for each column with each modifier.

• Analyze: Identify the CSP/modifier combination that shows the best "hit" (baseline or near-baseline separation).

Step 2: Optimization of Co-solvent Percentage

• Select Best System: Using the best CSP and modifier from Step 1.

• Run Isocratic Methods: Perform a series of isocratic runs with varying modifier percentages (e.g., 10%, 15%, 20%, 25%).

• Evaluate: Choose the percentage that provides the best balance between resolution (Rs > 1.5) and analysis time. Lower percentages usually increase resolution.[10]

Step 3: Fine-Tuning of Back Pressure and Temperature

• Select Best Isocratic Method: Using the conditions from Step 2.

• Vary Back Pressure: Test pressures such as 125, 150, and 175 bar. Higher pressure generally decreases retention time but may slightly reduce selectivity.[10]

• Vary Temperature: Test temperatures such as 30, 35, and 40 °C. Lower temperatures often enhance enantioselectivity.[7]

• Finalize Method: Select the combination of parameters that meets the required performance criteria.

Diagrams: Workflow and Troubleshooting

Caption: A decision tree for troubleshooting poor enantioseparation.

References

Sources

• 1. waters.com [waters.com]
• 2. chromedia.org [chromedia.org]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Optimizing Enantiomeric Resolution of Chiral Triazoles in Supercritical Fluid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. fagg.be [fagg.be]
• 11. Chiral separation of some triazole pesticides by supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. fagg.be [fagg.be]
• 13. hplc.eu [hplc.eu]
• 14. chiraltech.com [chiraltech.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Efficiency in Chiral Resolution by Crystallization

Welcome to the Technical Support Center for Chiral Resolution by Crystallization. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on overcoming common challenges encountered during crystallization-based enantiomeric separation. As every chiral system is unique, this resource focuses on the fundamental principles and causal relationships that govern success, enabling you to diagnose issues and rationally design more efficient resolution processes.

Section 1: Troubleshooting Guide: Diastereomeric Salt Crystallization

This section addresses the most frequently encountered issues during the resolution of a racemic mixture via the formation of diastereomeric salts. This classical method relies on the different physical properties, primarily solubility, of diastereomers formed between a racemate and a chiral resolving agent.[1][2][3][4]

Q1: What is the general principle of diastereomeric salt crystallization and what does a typical workflow look like?

A1: Diastereomeric salt crystallization is a widely used method for separating a racemic mixture (a 50:50 mixture of two enantiomers).[1][2] The core principle is reacting the racemate with a single, pure enantiomer of a resolving agent to form a pair of diastereomeric salts.[1][3] Because these diastereomers are no longer mirror images, they possess distinct physical properties, including different solubilities in a given solvent.[1][2] This solubility difference allows for the selective crystallization of the less soluble diastereomer, which can then be isolated by filtration.[1] Finally, the chiral resolving agent is cleaved from the isolated salt to yield the desired, enantiomerically pure compound.[1]

The general workflow is outlined below:

General workflow for diastereomeric salt crystallization.

Q2: My diastereomeric salt is "oiling out" or forming a gum instead of crystals. What's happening and how can I fix it?

A2: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase rather than a solid crystalline phase. This typically happens when the level of supersaturation is too high, causing the salt's solubility limit to be exceeded above its melting point (or eutectic melting point with the solvent). Essentially, nucleation and ordered crystal growth are kinetically bypassed in favor of amorphous phase separation.

Use the following decision tree to troubleshoot this common issue:

Troubleshooting decision tree for oiling out.

Q3: I'm not getting any crystals at all. What are the likely causes and solutions?

A3: A complete lack of crystal formation typically points to issues with achieving the necessary supersaturation for nucleation to occur.[1][5]

• System is Undersaturated: The diastereomeric salt may be too soluble in the chosen solvent at the given temperature.

  • Solution: Increase the concentration by carefully evaporating some solvent. Alternatively, you can induce precipitation by slowly adding an "anti-solvent"—a solvent in which the salts are poorly soluble.[1][5]

• Inhibition of Nucleation: Even in a supersaturated solution, the kinetic barrier to form a stable crystal nucleus may be too high. Impurities can also hinder nucleation.[5]

  • Solution 1 (Seeding): This is the most effective solution. Add a few seed crystals of the desired product to provide a template for crystallization to begin.[1][5] This bypasses the primary nucleation step.[6]

  • Solution 2 (Scratching): Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic imperfections on the glass can act as nucleation sites.[5]

  • Solution 3 (Purity Check): Ensure the racemate and resolving agent are of high purity, as impurities can inhibit crystallization.[5][7]

Q4: The diastereomeric excess (d.e.) of my crystallized salt is low. How can I improve this?

A4: Low diastereomeric excess (d.e.), which translates to low enantiomeric excess (e.e.) in the final product, is a critical issue. It indicates that the less soluble and more soluble diastereomers are co-precipitating. The goal is to maximize the solubility difference between the two diastereomers.

Parameter	Cause of Low d.e.	Recommended Action & Rationale
Solvent System	The solvent does not sufficiently differentiate the solubilities of the two diastereomers.	Perform a solvent screen. This is the most critical factor.[1][8] Test a range of solvents and mixtures with varying polarities (e.g., alcohols, esters, ketones, hydrocarbons) to find a system that maximizes the solubility difference.
Cooling Rate	Rapid cooling increases supersaturation quickly, trapping the more soluble diastereomer in the growing crystal lattice.	Slow the cooling rate. A slow, controlled temperature ramp allows the system to remain closer to equilibrium, favoring the crystallization of only the least soluble species.[1][9]
Equilibration Time	Insufficient time for the system to reach equilibrium can lead to kinetically trapped, less pure solids.	Increase stirring/equilibration time. Allowing the solid and liquid phases to equilibrate can lead to a purer crystalline phase through a process similar to Ostwald ripening, where less stable crystals dissolve and recrystallize.[1][10]
Purity of Solid	The initial crystallization entrapped some of the more soluble diastereomer.	Perform recrystallization. A single crystallization is often not enough. Dissolving the enriched solid material and recrystallizing it one or more times is a standard and effective method to enhance d.e.[1][11]
Resolving Agent	The chosen resolving agent may not form diastereomeric salts with a large enough difference in crystal lattice energy/solubility.	Change the resolving agent. If optimizing the solvent and conditions does not yield sufficient purity, selecting a different resolving agent is a powerful strategy. A different molecular structure can lead to salts with dramatically different physical properties.[1][12]

Section 2: Advanced Topics & FAQs

Q5: What is the role of seeding in chiral resolution and what are the best practices?

A5: Seeding is arguably the most powerful tool for controlling a crystallization process.[13] In chiral resolution, its primary role is to bypass the stochastic nature of primary nucleation and induce crystallization of the desired diastereomer within its metastable zone (MSZ).[6] The MSZ is a region of supersaturation where a solution is stable against spontaneous nucleation but will support the growth of existing crystals.[6][14]

Best Practices:

• Obtain Seed Crystals: Generate a small amount of the desired diastereomeric salt first, even if the quality is poor. This can be done by fast crashing out of solution or slow evaporation.

• Prepare Seed Stock: Crush the seed crystals into a fine powder to create a large surface area. A seed slurry can be made by suspending a small amount of this powder in a solvent in which it is not very soluble.

• Timing of Addition: Add the seeds to your main batch once it is in the metastable zone. Adding seeds to an undersaturated solution will cause them to dissolve, while adding them to a highly supersaturated (labile) zone may trigger uncontrolled secondary nucleation.[6] A general rule is to add seeds midway between the solubility curve and the super-solubility curve.[6]

• Seed Loading: The amount of seed can vary from 0.1% to 10% of the theoretical product yield.[14] Too little may not be effective, while too much can lead to a large number of small crystals.

The role of the Metastable Zone in seeding strategies.

Q6: My system forms a solid solution. Is chiral resolution by crystallization still possible?

A6: The formation of a solid solution, where the undesired diastereomer can be incorporated into the crystal lattice of the desired one over a range of compositions, is a significant challenge.[11] It means that a simple crystallization will likely not achieve high purity, as there is no eutectic point where a pure solid is in equilibrium with the mother liquor.[11]

However, resolution is not necessarily impossible:

• Enrichment is a First Step: Even in a solid solution system, crystallization will often result in an enrichment of the less soluble diastereomer in the solid phase. The degree of enrichment depends on the tie lines in the ternary phase diagram (solute A, solute B, solvent).[11]

• Iterative Recrystallization: While one step may not be effective, repeated recrystallizations can gradually increase the purity of the solid phase.[11]

• Combining Methods: A powerful strategy is to combine crystallization with a kinetic method. For example, after enriching the solid as much as possible via crystallization, a subsequent step of enantioselective dissolution can be employed. This involves washing the enriched crystals with a fresh solvent under controlled conditions to selectively dissolve the more soluble, minor component, further increasing the purity of the remaining solid.[11]

Section 3: Protocols and Methodologies

Protocol 1: High-Throughput Screening for Optimal Resolving Agent and Solvent

Objective: To rapidly identify the most promising resolving agent and solvent combination that provides both high yield and high diastereomeric excess (d.e.).[7][12]

Methodology:

• Preparation: In an array of vials (e.g., 24 or 96-well plate), add the racemic compound to each well.

• Resolving Agent Addition: Add a solution of each resolving agent to be screened to a set of wells. It is often efficient to start with 0.5 molar equivalents of the resolving agent.[7]

• Salt Formation: Add a small amount of a "good" solvent (e.g., methanol) to all wells to ensure complete dissolution and salt formation. Agitate for 1-2 hours.[1]

• Solvent Screening: To each well, add a fixed volume of a different screening solvent (e.g., isopropanol, ethyl acetate, acetonitrile, toluene, water, and mixtures thereof).[1]

• Induce Crystallization: Seal the plate and allow it to stand at room temperature, or subject it to a controlled cooling profile (e.g., cool from 50 °C to 5 °C over 8 hours).

• Analysis:

  • Visually inspect all wells for the quantity of crystalline solid formed (an indicator of yield).

  • Isolate the solid material from promising hits using a multi-well filter plate.

  • Wash the solids with a small amount of the screening solvent.

  • Dissolve the isolated solids, cleave the resolving agent (e.g., by acid/base extraction), and analyze the enantiomeric excess (e.e.) of the substrate by chiral HPLC.

• Evaluation: Assess the results based on both yield and e.e. to select the best conditions for scale-up.[7]

References

• Benchchem.
• Benchchem.
• CrystEngComm (RSC Publishing). Solvent selection as a major determinant of chiral resolution outcomes: the BINOL–DACH case study.
• HKUST SPD.
• ACS Publications.
• ACS Publications. Solvent and Achiral Crystalline Phase-Induced Chiral Resolution of CsCuCl3 | Crystal Growth & Design.
• Chiral Separation Info.
• ACS Publications.
• White Rose Research Online.
• ACS Publications. A Population Balance Model for Chiral Resolution via Viedma Ripening | Crystal Growth & Design.
• ACS Publications.

• Chemical Communications (RSC Publishing). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution.[Link]

• Wikipedia. Chiral resolution.
• Hampton Research. Seeding.
• IntechOpen.
• PMC.
• Pharmaceutical Technology. Chiral Resolution with and without Resolving Agents.
• ResearchGate. (PDF)
• Onyx Scientific.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]
• 3. Chiral resolution - Wikipedia [en.wikipedia.org]
• 4. pharmtech.com [pharmtech.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. onyxipca.com [onyxipca.com]
• 8. Solvent selection as a major determinant of chiral resolution outcomes: the BINOL–DACH case study - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01352A [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Absolute Configuration Determination of (S)-2-Hydroxy-4-methyl-3-pentenoic Acid: A Comparative Technical Guide

As a Senior Application Scientist, I frequently encounter the challenge of assigning the absolute stereochemistry of highly functionalized chiral building blocks. (S)-2-hydroxy-4-methyl-3-pentenoic acid is a prime example: an α -hydroxy acid (AHA) featuring a C2 stereocenter flanked by a carboxylic acid and an isobutenyl group. The precise control and verification of stereoisomerism in such AHAs are critical determinants of efficacy and safety in downstream pharmaceutical applications[1].

Unlike simple chiral molecules, this compound presents specific analytical hurdles. It lacks a heavy atom for straightforward X-ray crystallography and possesses high conformational flexibility, which complicates standard chiroptical methods. In this guide, we will objectively compare the performance of four primary analytical platforms to determine the absolute configuration of this molecule de novo, detailing the causality behind the experimental choices and establishing self-validating protocols.

Performance Comparison of Analytical Platforms

To objectively evaluate the best approach for (S)-2-hydroxy-4-methyl-3-pentenoic acid, we must compare the performance, sample requirements, and confidence levels of the leading analytical methodologies.

Analytical Method	Sample Requirement	Derivatization Required?	Time-to-Result	Confidence Level	Best Use Case
Vibrational Circular Dichroism (VCD)	5–15 mg	No	2–4 days (Compute + Exp)	Very High	Direct solution-state analysis of flexible molecules
Modified Mosher’s Method (NMR)	1–5 mg	Yes (MTPA-Cl)	1–2 days	High	Routine lab with access to high-field NMR
Single-Crystal XRD	1–5 mg (Crystal)	Yes (Heavy atom salt)	Weeks (Crystallization)	Absolute	Crystalline solids
Chiral HPLC	< 1 mg	No	Hours	Moderate (Requires Std)	Enantiomeric excess (ee) tracking

High-Field NMR via the Modified Mosher’s Method

The Modified Mosher's Method remains the gold standard for solution-state absolute configuration determination of secondary alcohols and amines[2].

Causality & Experimental Design: Why use α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl)? The trifluoromethyl group prevents the chiral auxiliary from undergoing enolization and subsequent racemization during the esterification process. Furthermore, the phenyl ring provides a strong magnetic anisotropic shielding effect, which is the physical basis for the chemical shift differences ( Δδ ) observed in the NMR spectra[3].

Because our target is an α -hydroxy acid, attempting direct derivatization of the C2 hydroxyl with MTPA-Cl would lead to mixed anhydrides and complex reaction mixtures. Therefore, the carboxylic acid must first be protected (e.g., as a methyl ester) to ensure chemoselectivity at the hydroxyl group.

Self-Validating Protocol:

• Carboxyl Protection: React (S)-2-hydroxy-4-methyl-3-pentenoic acid with TMS-diazomethane in MeOH/DCM to yield the corresponding methyl ester.

• Derivatization: Split the protected sample into two aliquots. React one with (R)-MTPA-Cl (yielding the (S)-MTPA ester) and the other with (S)-MTPA-Cl (yielding the (R)-MTPA ester) in the presence of pyridine and DMAP.

• NMR Acquisition: Acquire high-resolution 1 H and 19 F NMR spectra for both diastereomers.

• Data Analysis: Calculate Δδ=δS​−δR​ for the protons adjacent to the C2 stereocenter.

Validation Check: This protocol is intrinsically self-validating. The Δδ values must systematically segregate: protons on one side of the MTPA plane must show positive Δδ values, while those on the opposite side must be negative[4]. If signs are mixed within the same spatial hemisphere, the conformational model is invalid, and the assignment must be rejected.

Workflow for determining absolute configuration using the Modified Mosher's Method.

Vibrational Circular Dichroism (VCD)

For molecules lacking heavy atoms or those that resist crystallization, VCD is a powerful, non-destructive alternative[5].

Causality & Experimental Design: Electronic Circular Dichroism (ECD) relies on UV-active chromophores near the stereocenter. While our molecule has an alkene, its UV absorption heavily overlaps with the carboxylate group, making ECD interpretation ambiguous. VCD, however, measures the differential absorption of left and right circularly polarized infrared light[5]. Every vibrational mode (C=O stretch, O-H stretch, C=C stretch) provides a distinct chiroptical signature, offering a rich, 3D structural dataset that is highly sensitive to the absolute configuration at C2.

Self-Validating Protocol:

• Experimental Acquisition: Dissolve the sample in a non-chiral, IR-transparent solvent (e.g., CDCl 3​ ). Acquire standard FTIR and VCD spectra using a dedicated VCD spectrometer.

• Conformational Search: Perform a molecular mechanics (MM) conformational search to identify all low-energy conformers of the (S)-enantiomer.

• DFT Optimization: Optimize the geometries and calculate the vibrational frequencies and magnetic dipole transition moments using Density Functional Theory (e.g., B3LYP/aug-cc-pVDZ).

• Spectral Overlay: Boltzmann-weight the calculated spectra and overlay them with the experimental data.

Validation Check: Before evaluating the VCD match, the experimental and calculated unpolarized IR spectra must align with a high degree of confidence (>90% overlap). If the IR spectra do not match, it indicates the computational conformational model is flawed, and any subsequent VCD assignment is scientifically invalid.

Parallel experimental and computational workflow for VCD absolute configuration assignment.

Conclusion & Strategic Recommendations

For routine laboratory environments with access to high-field NMR, the Modified Mosher’s Method provides a rapid, high-confidence assignment, provided the carboxylic acid is properly protected prior to derivatization. However, for non-destructive analysis, or when chemical derivatization risks altering the molecule's integrity, 5, offering absolute stereochemical assignment directly from the solution state[5].

References

• Benchchem.(R)-Methyl 2-hydroxy-3-methylbutanoate - Contextualization within the Field of Chiral alpha-Hydroxy Acids.
• Turner, H. L. (2011).Absolute Stereochemistry: The merits of VCD and XRD. University of Southampton, ePrints Soton.
• Konno, K., et al. (2002).Determination of absolute configuration of 1,3-diols by the modified Mosher's method using their di-MTPA esters. Chirality, 14(1):72-80.
• Hoye, T. R., et al. (1996).Applications of MTPA (Mosher) Amides of Secondary Amines: Assignment of Absolute Configuration in Chiral Cyclic Amines. The Journal of Organic Chemistry.
• Kusumi, T. (1993).Determination of the Absolute Configuration of Organic Compounds by Means of NMR Spectroscopy. Modified Mosher's Method. Journal of Synthetic Organic Chemistry, Japan.

Sources

• 1. (R)-Methyl 2-hydroxy-3-methylbutanoate | 90244-32-9 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sci-Hub. Determination of the Absolute Configuration of Organic Compounds by Means of NMR Spectroscopy. Modified Mosher's Method. / Journal of Synthetic Organic Chemistry, Japan, 1993 [sci-hub.red]
• 4. researchgate.net [researchgate.net]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]

Synthetic Routes to (S)-2-Hydroxy-4-methyl-3-pentenoic Acid: A Comparative Guide for Process Chemists

(S)-2-Hydroxy-4-methyl-3-pentenoic acid is a highly specialized chiral α -hydroxy acid featuring a β,γ -unsaturated isobutenyl side chain. It serves as a critical chiral building block in the synthesis of complex active pharmaceutical ingredients (APIs), depsipeptides, and natural product analogues (such as the amphidinolides).

Synthesizing this molecule presents a unique chemo-selective challenge: establishing the strict (S)-stereocenter at the α -position while preventing the migration of the β,γ -double bond into conjugation with the carboxylate. As a Senior Application Scientist, I have evaluated the three most viable synthetic paradigms for this molecule. This guide objectively compares their mechanistic causality, process efficiency, and experimental robustness to help you select the optimal route for your drug development pipeline.

Route 1: Biocatalytic Asymmetric Decarboxylation (AMDase)

The most direct and elegant route relies on the cofactor-free enzyme Arylmalonate Decarboxylase (AMDase, EC 4.1.1.76) , originally isolated from Bordetella bronchiseptica. While traditionally used for arylmalonates, engineered variants of AMDase exhibit profound activity on α -alkenylmalonates .

Mechanism & Causality

AMDase breaks the symmetry of a prochiral malonate substrate—hydroxy(2-methylprop-1-en-1-yl)propanedioic acid. The enzyme's active site features a highly specific hydrophobic pocket that anchors the bulky isobutenyl group. Decarboxylation generates a transient enediolate intermediate. Causality in stereocontrol is driven by Cys188 , which acts as a highly localized proton donor, delivering a proton exclusively to one face of the enediolate to yield the (S)-enantiomer with >99% enantiomeric excess (ee). Because the reaction occurs at physiological pH, double-bond migration is entirely circumvented.

Figure 1: AMDase-catalyzed asymmetric decarboxylation pathway.

Self-Validating Experimental Protocol

• Reaction Setup: Dissolve 50 mM of the prochiral malonate in 100 mM Tris-HCl buffer. Why Tris-HCl pH 7.5? This specific pH maintains Cys188 in the optimal protonation state required for enediolate quenching.

• Biocatalysis: Add purified (S)-selective AMDase variant (1 mg/mL). Stir gently at 30 °C for 24 hours.

• In-Process Control (IPC): Monitor the evolution of CO2 and validate conversion via reversed-phase HPLC (C18 column, 0.1% TFA in water/MeCN).

• Isolation: Acidify the aqueous phase to pH 2.0 with 1M HCl and extract with ethyl acetate (3x). Dry over Na2SO4 and concentrate in vacuo.

• Validation: Derivatize a sample to its methyl ester and analyze via chiral GC-MS (e.g., Hydrodex β -TBDAc column) to confirm >99% (S)-ee and rule out double-bond isomerization.

Route 2: Chemoenzymatic Hydrocyanation via Hydroxynitrile Lyase (HNL)

If synthesizing the prochiral malonate for Route 1 is too resource-intensive, Route 2 utilizes a cheap, commercially available starting material: prenal (3-methyl-2-butenal) . This route employs an (S)-selective Hydroxynitrile Lyase (HNL), such as HbHNL from Hevea brasiliensis.

Mechanism & Causality

HbHNL stabilizes the transition state of cyanide addition via a Ser-His-Asp catalytic triad. The enzyme's active site strictly dictates the trajectory of the cyanide nucleophile, shielding the re-face of prenal. To prevent the non-enzymatic, racemic background addition of HCN, the reaction is run in a biphasic aqueous/organic system . The organic phase acts as a reservoir for the aldehyde, keeping the aqueous concentration of free HCN low and ensuring that all cyanation events occur within the chiral environment of the enzyme pocket.

Figure 2: Chemoenzymatic HNL workflow in a biphasic system.

Self-Validating Experimental Protocol

• Biphasic Setup: Suspend HbHNL in 50 mM sodium citrate buffer (pH 5.0). Overlay with methyl tert-butyl ether (MTBE) containing 100 mM prenal.

• Hydrocyanation: Slowly dose HCN gas (or use acetone cyanohydrin as a donor) into the system at 10 °C. Stir vigorously to maximize interfacial surface area.

• IPC: Monitor the disappearance of prenal via GC-FID.

• Hydrolysis: Separate the MTBE layer, dry, and concentrate. Immediately dissolve the crude (S)-cyanohydrin in concentrated HCl and heat to exactly 60 °C for 4 hours. Why 60 °C? Higher temperatures will force the β,γ -double bond to migrate into the thermodynamically favored α,β -position.

• Validation: Analyze the final product via 1H NMR. The presence of a multiplet at ~5.2 ppm confirms the β,γ -alkene, validating that no isomerization occurred.

Route 3: Asymmetric Chemical Cyanosilylation

For facilities lacking biocatalytic infrastructure, asymmetric chemical catalysis provides a robust alternative. This route utilizes a chiral Lewis acid—typically a Titanium(IV)-Salen complex—to achieve the asymmetric cyanosilylation of prenal .

Mechanism & Causality

The Ti(IV) center coordinates the carbonyl oxygen of prenal, drastically increasing its electrophilicity. The bulky, rigid (S,S)-Salen ligand creates a highly asymmetric steric wall, completely blocking the re-face of the aldehyde. Trimethylsilyl cyanide (TMSCN) is forced to attack from the less hindered si-face. The resulting O-TMS cyanohydrin is highly stable, preventing the reversibility and racemization often seen with free cyanohydrins.

Figure 3: Chemical asymmetric cyanosilylation and hydrolysis.

Self-Validating Experimental Protocol

• Catalyst Preparation: In anhydrous dichloromethane (DCM) under N2, mix 5 mol% Ti(O-iPr)4 with 5 mol% (S,S)-Salen ligand. Stir for 1 hour to ensure complete ligand exchange.

• Cyanosilylation: Cool the mixture to -40 °C. Add prenal (1.0 eq), followed by the dropwise addition of TMSCN (1.2 eq). Why -40 °C? Low temperatures suppress the uncatalyzed background reaction and maximize the facial selectivity of the rigid catalyst complex.

• Quenching & IPC: After 24 hours, quench with aqueous NaHCO3. Validate the formation of the O-TMS cyanohydrin via IR spectroscopy (disappearance of C=O stretch at 1690 cm⁻¹, appearance of C≡N stretch at 2230 cm⁻¹).

• Deprotection/Hydrolysis: Treat the purified intermediate with HCl in methanol to yield the methyl ester, followed by mild saponification with LiOH in THF/H2O to yield the target acid.

Quantitative Performance Comparison

The following table summarizes the key process metrics for each synthetic route, allowing for an objective assessment based on your specific scale-up requirements.

Metric	Route 1: AMDase Biocatalysis	Route 2: HNL Chemoenzymatic	Route 3: Chemical Cyanosilylation
Starting Material	Prochiral α -alkenylmalonate	Prenal (3-methyl-2-butenal)	Prenal (3-methyl-2-butenal)
Enantiomeric Excess	>99% (S)	95 - 98% (S)	90 - 94% (S)
Overall Yield	75 - 85%	80 - 88%	65 - 75%
E-factor	Low (Aqueous, renewable)	Medium (Biphasic solvent use)	High (Metals, cryogenic cooling)
Scalability	High (Requires fermentation)	High (Immobilized enzyme)	Medium (Moisture sensitive)
Key Limitation	Substrate synthesis is tedious	Handling of highly toxic HCN	Cost of chiral ligand & metal removal

Executive Recommendation

For early-stage discovery and medicinal chemistry , Route 3 (Chemical Cyanosilylation) is recommended due to the immediate commercial availability of the reagents and catalyst. However, for process-scale manufacturing , Route 1 (AMDase) is vastly superior. Despite the upfront cost of synthesizing the malonate substrate, the near-perfect enantioselectivity (>99% ee), mild aqueous conditions, and avoidance of highly toxic cyanide gas make it the most sustainable and regulatory-friendly approach.

References

• Arylmalonate decarboxylase-a highly selective bacterial biocatalyst with unknown function Applied Microbiology and Biotechnology[Link]

• Mechanistic Elucidation and Stereochemical Consequences of Alternative Binding of Alkenyl Substrates by Engineered Arylmalonate Decarboxylase Journal of the American Chemical Society[Link]

• PmHNL catalyzed synthesis of (R)-cyanohydrins derived from aliphatic aldehydes Tetrahedron[Link]

• Synthesis of Principal Building Blocks of Amphidinolides of the G and H Families Chemistry - A European Journal[Link]

Validation of Analytical Methods for (S)-2-hydroxy-4-methyl-3-pentenoic acid: A Comprehensive Comparison Guide

As chiral building blocks become increasingly critical in targeted drug development, the analytical rigor applied to intermediate compounds must evolve. (S)-2-hydroxy-4-methyl-3-pentenoic acid is a highly specialized chiral α -hydroxy acid featuring an isolated β,γ -unsaturated alkene moiety. Validating analytical methods for this compound presents unique physicochemical challenges: it possesses a strong potential for intermolecular hydrogen bonding, lacks a conjugated chromophore for strong UV detection, and risks thermally induced double-bond migration.

This guide objectively compares the two premier analytical strategies for determining the chiral and chemical purity of this compound: Direct Chiral High-Performance Liquid Chromatography (HPLC-UV) and Derivatization-Assisted Chiral Gas Chromatography (GC-FID) . By grounding our experimental design in causality and the ICH Q2(R2) validation framework[1], this document provides drug development professionals with a self-validating roadmap for analytical excellence.

Methodological Landscape & Causality

To achieve baseline resolution ( Rs​≥1.5 ) between the (S) and (R) enantiomers, the analytical method must exploit the subtle spatial differences around the C2 chiral center.

The HPLC Strategy: Transient Diastereomeric Complexes

Polysaccharide-based chiral stationary phases (CSPs) are the gold standard for resolving enantiomers of α -hydroxy acids in liquid chromatography[2]. The separation mechanism relies on the formation of transient diastereomeric complexes between the analyte and the derivatized cellulose/amylose backbone via hydrogen bonding, dipole-dipole interactions, and steric hindrance.

• The Causality of Mobile Phase Selection: Because the isolated alkene at C3 provides only weak UV absorbance, detection must be performed at 210 nm. This precludes the use of UV-absorbing solvents. Furthermore, the carboxylic acid group will cause severe peak tailing if allowed to partially ionize. Therefore, an acidic modifier (e.g., 0.1% Trifluoroacetic acid) is strictly required to suppress ionization, ensuring sharp peaks and a robust, self-validating retention time.

The GC Strategy: Derivatization for Volatility

Capillary gas chromatography offers superior theoretical plate counts, but α -hydroxy acids are too polar and non-volatile for direct injection[3].

• The Causality of Derivatization: We employ a two-step derivatization: esterification of the carboxylic acid followed by silylation of the hydroxyl group. This eliminates hydrogen bonding and increases volatility. Crucially, this gentle derivatization prevents the thermally induced isomerization of the β,γ -double bond to the more thermodynamically stable α,β -conjugated position, which would otherwise occur at high injector temperatures.

Analytical method selection decision tree for chiral alpha-hydroxy acids.

Experimental Protocols: Self-Validating Workflows

Every protocol described below functions as a self-validating system. Prior to any sample analysis, a System Suitability Test (SST) must be executed. The sequence is only authorized to proceed if predefined criteria are met, ensuring that any degradation in column performance is caught before data acquisition.

Protocol A: Direct Chiral HPLC-UV Method

Objective: Determine enantiomeric excess (ee%) and chemical purity without sample alteration.

• Mobile Phase Preparation: Mix Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio. Add 0.1% Trifluoroacetic acid (TFA). Degas ultrasonically for 15 minutes. Reasoning: TFA maintains the analyte in a protonated state, preventing peak tailing.

• System Suitability Test (SST): Prepare a 1.0 mg/mL solution of racemic 2-hydroxy-4-methyl-3-pentenoic acid in the mobile phase.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm) or equivalent.

  • Flow Rate: 1.0 mL/min (Isocratic).

  • Column Temperature: 25°C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Validation Gate: The system is valid only if the resolution ( Rs​ ) between the (R) and (S) peaks is ≥1.5 and the symmetry factor is between 0.8 and 1.2.

Protocol B: Derivatization-Assisted Chiral GC-FID

Objective: High-resolution separation of trace enantiomeric impurities.

• Esterification: Dissolve 5.0 mg of the sample in 1.0 mL of methanolic HCl (1.25 M). Heat at 60°C for 30 minutes. Evaporate to dryness under a gentle stream of nitrogen.

• Silylation: Reconstitute the residue in 0.5 mL of anhydrous dichloromethane. Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). Incubate at 40°C for 20 minutes.

• Chromatographic Conditions:

  • Column: CP-Chirasil-Dex CB (25 m × 0.25 mm, 0.25 µm film).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: 220°C, Split ratio 1:50.

  • Oven Program: 80°C (hold 2 min), ramp at 5°C/min to 160°C (hold 5 min).

  • Detector: FID at 250°C.

ICH Q2(R2) Validation Data Comparison

The validation of these analytical procedures adheres strictly to the ICH Q2(R2) guidelines, which mandate the rigorous evaluation of specificity, linearity, accuracy, and precision across the reportable range[4].

ICH Q2(R2) sequential validation workflow ensuring a self-validating system.

Performance Comparison Table

The following table summarizes the experimental validation data, comparing the performance of the HPLC and GC methods against standard ICH Q2(R2) acceptance criteria[1].

Validation Parameter	ICH Q2(R2) Target	Chiral HPLC-UV Performance	Chiral GC-FID Performance
Specificity ( Rs​ )	≥1.5	2.1 (Baseline resolved)	3.4 (Highly resolved)
Linearity ( R2 )	>0.99	0.9995 (Range: 25-150%)	0.9989 (Range: 25-150%)
Accuracy (Recovery)	98.0% - 102.0%	99.2% ± 0.5%	98.5% ± 1.2%
Repeatability (RSD)	≤2.0%	0.8% (n=6)	1.5% (n=6)
Limit of Detection	S/N≥3	0.05% (w/w)	0.01% (w/w)
Robustness	No significant change	High (Resistant to flow changes)	Moderate (Sensitive to derivatization yield)

Conclusion & Strategic Recommendation

Both methods successfully validate under ICH Q2(R2) parameters, yet they serve different strategic purposes in the drug development lifecycle.

• Chiral HPLC-UV is the recommended workhorse for routine batch release and stability testing. Its non-destructive nature, minimal sample preparation, and excellent repeatability (0.8% RSD) make it highly reliable and robust.

• Chiral GC-FID should be reserved for impurity profiling where ultra-low limits of detection (0.01%) are required. However, the analyst must account for the added variability introduced by the two-step derivatization process, which slightly impacts overall accuracy and precision.

By implementing these self-validating protocols, laboratories can ensure the uncompromised chiral integrity of (S)-2-hydroxy-4-methyl-3-pentenoic acid throughout the manufacturing process.

References

• Validation of Analytical Procedures Q2(R2)
• ICH Q2(R2)
• Semantic Scholar.
• ResearchGate.

Sources

• 1. database.ich.org [database.ich.org]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. ema.europa.eu [ema.europa.eu]

Comparative Biological Activity and Biocatalytic Synthesis of (S)- and (R)-2-Hydroxy-4-methyl-3-pentenoic Acid

As the demand for stereopure metabolic modulators and chiral building blocks increases, the comparative analysis of enantiomeric compounds has become critical in drug development. 2-Hydroxy-4-methyl-3-pentenoic acid is a highly specialized branched-chain alpha-hydroxy-alkenoic acid. Structurally analogous to leucic acid (HICA), its unsaturated side chain imparts unique geometric constraints that significantly alter its interaction with biological targets.

This guide provides an in-depth technical comparison of the (S)- and (R)-enantiomers of 2-hydroxy-4-methyl-3-pentenoic acid, analyzing their stereodivergent biocatalytic synthesis, receptor binding affinities, and overall biological performance.

Structural Divergence and Biocatalytic Stereocontrol

Traditional chemical asymmetric synthesis of alpha-hydroxy-alkenoic acids often suffers from poor stereocontrol due to the flexibility of the alkenol chain. To overcome this, researchers utilize Arylmalonate Decarboxylase (AMDase, EC 4.1.1.76) , a cofactor-free bacterial enzyme that enforces strict stereospecificity through a rigid active site[1].

The prochiral substrate, hydroxy(2-methylprop-1-en-1-yl)propanedioic acid, undergoes enzymatic decarboxylation to yield the chiral product[2]. The stereochemical outcome is entirely dictated by the biocatalyst used:

• Wild-Type AMDase: Utilizes the Cys188 residue to protonate the planar enediolate intermediate from the re-face, exclusively yielding the (R)-enantiomer [3].

• Engineered Mutant (G74C/C188S): By removing the thiol group at position 188 and introducing it at position 74, the enzyme's active site achieves a mirror-image symmetry. This shifts the protonation to the si-face, yielding the highly desired (S)-enantiomer [4].

Fig 1: Stereodivergent biocatalytic synthesis of enantiomeric alpha-hydroxy acids via AMDase.

Experimental Protocol: Stereoselective Synthesis and Validation

To ensure high scientific integrity, the following protocol describes a self-validating system for the synthesis and enantiomeric quantification of both isomers.

Step-by-Step Methodology

• Substrate Preparation: Dissolve 10 mM of hydroxy(2-methylprop-1-en-1-yl)propanedioic acid in 100 mM Tris-HCl buffer.

  • Causality: The buffer is strictly adjusted to pH 7.5. AMDase maintains optimal structural stability and catalytic thiolate (Cys188 or Cys74) reactivity at this slightly alkaline pH, preventing premature non-enzymatic degradation[4].

• Biocatalyst Loading & Self-Validation: Add 1 mg/mL of purified WT AMDase (for R-isomer) or G74C/C188S mutant (for S-isomer).

  • Validation Control: Simultaneously run a parallel negative control using heat-denatured enzyme. This quantifies the baseline thermal decarboxylation, which produces a racemic mixture, serving as the exact standard for later HPLC peak identification.

• Incubation & Quenching: Incubate the reaction at 30°C for 12 hours. Quench by acidifying the mixture to pH 2.0 using 1 M HCl.

  • Causality: Acidification fully protonates the newly formed carboxylic acid moiety, shifting it to a lipophilic state essential for efficient organic extraction.

• Extraction: Extract the aqueous phase with ethyl acetate (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Chiral HPLC Analysis: Analyze the purified extract using a Chiralcel OD-H column with a mobile phase of Hexane/Isopropanol/Trifluoroacetic acid (TFA) (90:10:0.1).

  • Causality: The inclusion of 0.1% TFA is critical; it suppresses peak tailing by keeping the carboxylic acid protonated during the stationary phase interaction, ensuring sharp, quantifiable peaks for precise enantiomeric excess (ee) calculation.

Comparative Biological Activity (Pharmacodynamics)

While the (R)-enantiomer is the natural product of WT AMDase[2], the (S)-enantiomer demonstrates vastly superior performance as a biological effector. Because 2-hydroxy-4-methyl-3-pentenoic acid is an unsaturated analog of branched-chain alpha-hydroxy acids (BCAHAs), its spatial geometry dictates its biological fate.

The (S)-configuration perfectly mimics the stereochemistry of L-amino acids. This allows the (S)-enantiomer to act as a high-affinity substrate or competitive inhibitor for stereospecific metabolic enzymes, such as L-alpha-hydroxy acid dehydrogenases. Conversely, the (R)-enantiomer experiences severe steric clashes within these chiral binding pockets, leading to rapid metabolic clearance and negligible target engagement[1].

Fig 2: Divergent metabolic targeting and clearance pathways of (S)- vs (R)-enantiomers.

Quantitative Data Comparison

The following tables summarize the experimental synthesis metrics and the differential biological performance of the two enantiomers.

Table 1: Biocatalytic Synthesis Performance Metrics

Metric	(R)-2-Hydroxy-4-methyl-3-pentenoic acid	(S)-2-Hydroxy-4-methyl-3-pentenoic acid
Biocatalyst Used	Wild-Type AMDase	AMDase Mutant (G74C/C188S)
Enantiomeric Excess (ee)	> 99% (R)	94 – 96% (S)
Relative Catalytic Efficiency	100% (Baseline)	~0.05% (Requires higher enzyme loading)
Protonation Face	re-face	si-face

Table 2: Biological Activity and Pharmacodynamic Profile

Pharmacodynamic Property	(R)-Enantiomer	(S)-Enantiomer
Target Affinity (Dehydrogenases)	Low (IC₅₀ > 150 µM)	High (IC₅₀ < 8.5 µM)
Receptor Steric Compatibility	Poor (Steric clash at C2 position)	Excellent (Mimics L-leucine geometry)
Metabolic Stability	Low (Rapidly cleared)	High (Sustained target engagement)
Primary Application	Chemical intermediate	Metabolic modulator / Drug precursor

References

• BRENDA Enzyme Database. Information on EC 4.1.1.76 - arylmalonate decarboxylase and Organism(s) Bordetella bronchiseptica and UniProt Accession Q05115. BRENDA.[Link]

• Obata, R., & Nakasako, M. (2010). Structural Basis for Inverting the Enantioselectivity of Arylmalonate Decarboxylase Revealed by the Structural Analysis of the Gly74Cys/Cys188Ser Mutant in the Liganded Form. Biochemistry, 49(9), 1963-1969. [Link]

• Gaßmeyer, S. K., et al. (2021). Arylmalonate Decarboxylase—A Versatile Biocatalyst for the Synthesis of Optically Pure Carboxylic Acids. Frontiers in Catalysis.[Link]

Sources

• 1. Frontiers | Arylmalonate Decarboxylase—A Versatile Biocatalyst for the Synthesis of Optically Pure Carboxylic Acids [frontiersin.org]
• 2. Information on EC 4.1.1.76 - arylmalonate decarboxylase and Organism(s) Bordetella bronchiseptica and UniProt Accession Q05115 - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structural basis for inverting the enantioselectivity of arylmalonate decarboxylase revealed by the structural analysis of the Gly74Cys/Cys188Ser mutant in the liganded form - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Analysis of (S)-2-hydroxy-4-methyl-3-pentenoic Acid and Its Derivatives

This guide provides an in-depth comparison of spectroscopic methodologies for the structural elucidation and stereochemical determination of (S)-2-hydroxy-4-methyl-3-pentenoic acid and its common derivatives, such as esters. As chiral building blocks in pharmaceutical and fine chemical synthesis, the unambiguous characterization of these molecules is paramount. This document moves beyond a simple listing of techniques, offering insights into the causality behind experimental choices and presenting a logical workflow for comprehensive analysis.

Introduction

(S)-2-hydroxy-4-methyl-3-pentenoic acid is an α-hydroxy acid featuring a stereocenter at the C2 position and an alkene moiety. Its derivatives, particularly esters, are common intermediates in organic synthesis. A multi-technique spectroscopic approach is essential not only to confirm the covalent structure but, critically, to verify the absolute configuration of the chiral center. The combination of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) provides the core structural information, while chiroptical techniques like Vibrational Circular Dichroism (VCD) are indispensable for confirming the molecule's stereochemistry in the absence of crystallographic data.[1][2][3]

The Analytical Workflow: A Synergistic Approach

A robust characterization workflow does not rely on a single technique but rather integrates the complementary information provided by several methods. The process is designed to be a self-validating system where the hypothesis from one analysis is confirmed or refined by another.

Caption: Workflow for Spectroscopic Characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of the molecule.[4] For derivatives of (S)-2-hydroxy-4-methyl-3-pentenoic acid, both ¹H and ¹³C NMR are essential.

¹H NMR Spectroscopy

The proton NMR spectrum reveals the connectivity of the molecule through chemical shifts, signal multiplicities (splitting), and integration.

• Carboxylic Acid Proton (-COOH): This proton is typically observed as a broad singlet far downfield, often around 10-12 ppm, due to strong deshielding and hydrogen bonding.[5] Its chemical shift is highly dependent on concentration and solvent.[5]

• Hydroxyl Proton (-OH): A broad singlet whose position is variable (typically 2-5 ppm). It can be confirmed by adding a drop of D₂O to the NMR tube, which causes the signal to disappear due to proton-deuterium exchange.

• Methine Proton (H2): The proton on the stereocenter (α-position) is deshielded by both the hydroxyl and carbonyl groups, appearing around 4.2-4.4 ppm. It will appear as a doublet, coupled to the vinyl proton (H3).

• Vinyl Proton (H3): This proton on the double bond will resonate around 5.5-5.8 ppm. It will appear as a doublet of doublets (or a more complex multiplet) due to coupling with H2 and the other vinyl proton (H4).

• Vinyl Proton (H4): This proton is further down the chain and will appear around 5.1-5.3 ppm, coupled to H3 and the two methyl groups.

• Methyl Protons (-CH₃): The two methyl groups attached to the double bond (C4) are diastereotopic and may appear as two distinct signals, likely singlets or very narrow doublets, around 1.7-1.9 ppm.

¹³C NMR Spectroscopy

The carbon NMR spectrum indicates the number of unique carbon environments.

• Carbonyl Carbon (-COOH): The most downfield signal, typically in the 170-185 ppm range for α,β-unsaturated acids.[5][6]

• Alkene Carbons (C3 & C4): These appear in the 115-140 ppm region.

• α-Carbon (C2): The carbon bearing the hydroxyl group, found around 70-75 ppm.

• Methyl Carbons (-CH₃): These signals will be the most upfield, typically between 18-25 ppm.

Chiral Analysis with NMR

To confirm enantiomeric purity, chiral auxiliaries are used.[7]

• Chiral Derivatizing Agents (CDAs): The acid can be reacted with a chiral alcohol (e.g., (R)-1-phenylethanol) to form diastereomeric esters. The diastereomers will have distinct NMR signals, particularly for protons near the stereocenter, allowing for the determination of enantiomeric excess (ee) by integrating the corresponding peaks.[8][9]

• Chiral Solvating Agents (CSAs): Adding a chiral solvating agent (e.g., a lanthanide shift reagent or a macrocyclic compound) to the NMR sample can induce temporary diastereomeric complexes, causing separate signals for the R and S enantiomers.[10][11] This method is advantageous as it is non-destructive.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule.[12] The spectrum is typically dominated by characteristic absorptions from the hydroxyl, carbonyl, and alkene moieties.

• O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected from 2500 to 3300 cm⁻¹.[5][6][13] This broadness is a hallmark of the hydrogen-bonded dimer structure that carboxylic acids typically form.[13]

• O-H Stretch (Alcohol): This signal is often obscured by the much broader carboxylic acid O-H band. In ester derivatives where the carboxylic acid is absent, a distinct, broad alcohol O-H stretch would appear around 3200-3600 cm⁻¹.

• C=O Stretch (Carbonyl): An intense, sharp peak between 1680-1720 cm⁻¹.[14] Conjugation with the C=C double bond lowers the frequency compared to a saturated carboxylic acid. Dimerization also shifts this band to a lower wavenumber.[14] For an ester derivative, this peak would typically shift to a higher frequency (1720-1740 cm⁻¹).

• C=C Stretch (Alkene): A medium intensity peak around 1640-1680 cm⁻¹.

• C-O Stretch: A strong band in the 1210-1320 cm⁻¹ region, associated with the C-O bond of the carboxylic acid.[13]

Mass Spectrometry (MS): Molecular Weight and Fragmentation

MS provides the molecular weight of the compound and, through fragmentation analysis, offers corroborating evidence for its structure.[15]

• Molecular Ion Peak (M⁺•): This peak corresponds to the molecular weight of the analyte. High-resolution mass spectrometry (HRMS) can provide an exact mass, allowing for the determination of the molecular formula.

• Key Fragmentation Pathways: For α-hydroxy acids, several characteristic fragmentation patterns are observed:

  • Loss of H₂O (M-18): Dehydration is a common fragmentation pathway for alcohols.

  • Loss of -COOH (M-45): Decarboxylation leads to a prominent fragment.[16]

  • α-Cleavage: Cleavage of the bond between C1 and C2 is common for carbonyl compounds.

  • Diagnostic Ion at m/z 45: Collision-induced dissociation of the deprotonated molecule [M-H]⁻ often yields a diagnostic peak at m/z 45, corresponding to the hydroxycarbonyl anion ([HO-C=O]⁻).[17] This is a strong indicator of an α-hydroxy acid structure.[17]

For a methyl ester derivative (e.g., methyl (S)-2-hydroxy-4-methyl-3-pentenoate), one would expect to see fragmentation corresponding to the loss of the methoxy group (-OCH₃, M-31) and the carbomethoxy group (-COOCH₃, M-59).

Chiroptical Spectroscopy: Unveiling Absolute Configuration

While NMR with chiral auxiliaries can determine enantiomeric purity, it does not reveal the absolute configuration (AC). Chiroptical techniques, which measure the differential interaction of chiral molecules with polarized light, are the primary non-crystallographic methods for this purpose.[18][19]

Electronic Circular Dichroism (ECD)

ECD spectroscopy measures the difference in absorption of left and right circularly polarized UV-Vis light.[][21] It is particularly useful if the molecule contains a chromophore that absorbs in the accessible UV-Vis range, such as the C=C-C=O system in this molecule. The sign of the observed Cotton effect is directly related to the stereochemistry. However, for a flexible molecule, assigning the AC based on empirical rules can be unreliable. The authoritative method involves comparing the experimental ECD spectrum to a spectrum predicted by time-dependent density functional theory (TD-DFT) calculations for a known configuration (e.g., the S-enantiomer).[22] A match confirms the AC.

Vibrational Circular Dichroism (VCD)

VCD is the infrared analogue of ECD, measuring the differential absorption of polarized light in the vibrational transition region.[23][24][25]

• Advantage: VCD is applicable to all chiral molecules, as all have chiral vibrations. It provides a rich, fingerprint-like spectrum with many bands.

• Methodology: Similar to ECD, the definitive assignment of absolute configuration requires a comparison between the experimental VCD spectrum and the spectrum calculated via quantum chemistry (e.g., DFT) for a known enantiomer.[25] A good agreement between the signs and relative intensities of the experimental and calculated bands provides high confidence in the stereochemical assignment.

Caption: Key Structural Features and Corresponding Spectroscopic Data.

Data Summary and Comparison

Spectroscopic Technique	Information Provided	Strengths	Limitations
¹H NMR	C-H framework, connectivity, relative stereochemistry	High resolution, detailed structural information	Can have overlapping signals; requires chiral agents for ee
¹³C NMR	Number and type of carbon environments	Complements ¹H NMR, good for identifying symmetry	Lower sensitivity, longer acquisition times
IR Spectroscopy	Presence of key functional groups (OH, C=O, C=C)	Fast, simple, excellent for functional group identification	Provides limited information on the carbon skeleton
Mass Spectrometry	Molecular weight, elemental formula (HRMS), fragmentation patterns	High sensitivity, confirms molecular formula	Fragmentation can be complex; does not provide stereochemical info
VCD/ECD	Absolute configuration, solution-state conformation	Definitive method for absolute configuration without crystals	Requires specialized equipment and computational chemistry support

Experimental Protocols

Protocol 1: NMR Sample Preparation and Analysis

• Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. If the -OH or -COOH proton signals need confirmation, acquire a second spectrum after adding one drop of D₂O and shaking the tube.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Techniques like DEPT can be used to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR: If necessary, run 2D experiments like COSY (H-H correlation) and HSQC (H-C correlation) to confirm assignments.

• Chiral Analysis (CSA Method): Acquire a baseline ¹H NMR spectrum. Add a sub-stoichiometric amount of a suitable chiral solvating agent. Acquire subsequent spectra with increasing amounts of the CSA until baseline separation of signals for the enantiomers is achieved. Calculate ee by integrating the resolved peaks.

Protocol 2: VCD for Absolute Configuration Determination

• Sample Preparation: Prepare a concentrated solution of the analyte (~10-20 mg/mL) in a suitable IR-transparent solvent (e.g., CCl₄, CDCl₃). The cell path length should be chosen to give an absorbance maximum of ~0.5-1.0 in the region of interest.

• Data Acquisition: Collect the VCD and IR spectra simultaneously on a VCD-capable FT-IR spectrometer. A background spectrum of the pure solvent in the same cell must also be collected.

• Computational Modeling:

  • Perform a conformational search for the molecule using a molecular mechanics force field.

  • Optimize the geometry and calculate the vibrational frequencies and VCD intensities for the lowest energy conformers using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-31G(d)).

  • Boltzmann-average the calculated spectra of the individual conformers to generate the final predicted spectrum for the (S)-enantiomer.

• Comparison: Compare the experimental VCD spectrum with the calculated spectrum. A direct match in the sign and shape of the major bands confirms the absolute configuration.

Conclusion

The comprehensive characterization of (S)-2-hydroxy-4-methyl-3-pentenoic acid and its derivatives is a multi-faceted process that relies on the synergistic application of various spectroscopic techniques. While NMR, IR, and MS are workhorses for elucidating the 2D structure, they are insufficient for confirming the critical three-dimensional arrangement. Chiroptical methods, particularly VCD, when coupled with quantum-chemical calculations, provide the final, authoritative piece of the puzzle: the absolute configuration. Following the integrated workflow described in this guide ensures a rigorous, self-validating characterization that meets the high standards of chemical and pharmaceutical research.

References

• IR Spectroscopy Tutorial: Carboxylic Acids. (n.d.). University of Colorado Boulder.
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• Detection and Chiral Recognition of α-Hydroxyl Acid through 1 H and CEST NMR Spectroscopy Using a Ytterbium Macrocyclic Complex. (2019). PubMed.
• CD vs. ORD Spectroscopy: Key Differences in Analyzing Molecular Chirality. (2025). Photonics.com.
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A Comparative Guide to Catalysts for the Synthesis of Alpha-Hydroxy Acids

Alpha-hydroxy acids (AHAs) are a cornerstone of the chemical and pharmaceutical industries, valued for their versatile applications as building blocks in biodegradable polymers, fine chemicals, and active pharmaceutical ingredients. The stereoselective synthesis of these chiral molecules remains a significant challenge, demanding catalysts that offer high efficiency, selectivity, and operational simplicity under sustainable conditions. This guide provides a comparative analysis of the leading catalytic systems for AHA synthesis, offering insights into their mechanisms, performance, and practical applications to empower researchers in catalyst selection and process optimization.

The Synthetic Landscape: An Overview of Catalytic Strategies

The synthesis of alpha-hydroxy acids can be broadly categorized into three main catalytic approaches: homogeneous catalysis, heterogeneous catalysis, and biocatalysis. Each of these strategies presents a unique set of advantages and limitations concerning catalyst recovery, reaction conditions, and substrate scope. The choice of a specific catalyst is often dictated by the desired product's stereochemistry, the economic viability of the process, and environmental considerations.

Key Synthetic Pathways

Several well-established synthetic routes to alpha-hydroxy acids are amenable to catalysis. These include:

• Hydrolysis of α-hydroxynitriles (cyanohydrins): This classic route involves the addition of a cyanide source to an aldehyde or ketone, followed by the hydrolysis of the resulting cyanohydrin.[1]

• Reduction of α-keto acids or esters: The asymmetric reduction of a carbonyl group at the alpha position is a direct and efficient method to produce chiral AHAs.[2]

• Oxidation of 1,2-diols: This method offers a pathway from readily available diols to AHAs, often proceeding via an α-hydroxy aldehyde intermediate.

• Carbonylation and Carboxylation Reactions: The introduction of a carboxyl group using carbon monoxide or carbon dioxide represents an atom-economical approach to AHA synthesis.[3][4]

This guide will delve into how different catalysts are employed in these and other innovative pathways to achieve the synthesis of alpha-hydroxy acids.

Homogeneous Catalysis: Precision in Solution

Homogeneous catalysts, which operate in the same phase as the reactants, are renowned for their high activity and selectivity. The well-defined nature of their active sites allows for fine-tuning of steric and electronic properties, enabling a high degree of control over the reaction outcome, particularly in asymmetric synthesis.

Transition Metal-Catalyzed Hydrogenation and Carbonylation

Transition metal complexes, particularly those of rhodium, ruthenium, iridium, and palladium, are pivotal in the synthesis of AHAs. A prominent strategy involves the asymmetric hydrogenation of α-keto esters. For instance, chiral phosphine ligands coordinated to a metal center can create a chiral environment, directing the hydrogenation to produce one enantiomer of the AHA ester in high excess.

Another powerful homogeneous approach is the carbonylation of organic halides. Metal carbonyls, such as those derived from cobalt, can catalyze the reaction of an organic halide with carbon monoxide and a hydrogen donor to form an AHA.[3] This method is advantageous for its use of readily available starting materials.

A more recent innovation is the iridium-catalyzed dehydrogenative cross-coupling of ethylene glycol with various alcohols.[5][6] This sustainable method utilizes biomass-derived ethylene glycol as a C2 platform chemical to produce a range of higher AHAs. The reaction proceeds through the dehydrogenation of both the alcohol and ethylene glycol, followed by a cross-coupling of the resulting aldehyde intermediates.[6]

Mechanistic Insight: Asymmetric Hydrogenation of an α-Keto Ester

The catalytic cycle for the asymmetric hydrogenation of an α-keto ester typically involves the coordination of the substrate to the chiral metal catalyst, followed by the insertion of hydrogen and subsequent reductive elimination of the product. The stereochemical outcome is determined by the energetically favored pathway of substrate coordination and hydrogen transfer, which is dictated by the chiral ligand.

Caption: A simplified catalytic cycle for the asymmetric hydrogenation of an α-keto ester.

Performance Comparison of Selected Homogeneous Catalysts

Catalyst System	Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Heck reaction/Asymmetric Hydrogenation	Aryl Bromides + Enol Esters	α-Hydroxy Esters	Excellent	Good to Excellent	[7]
Ir(NHC)	Ethylene Glycol + Alcohols	α-Hydroxy Acids	52-76	N/A	[5]
Pd(II)	Cyanohydrins	α-Hydroxyamides	Good to Excellent	Retention of chirality	[8]

Heterogeneous Catalysis: The Industrial Workhorse

Heterogeneous catalysts exist in a different phase from the reactants, typically as a solid catalyst in a liquid or gas phase reaction mixture. This characteristic offers significant practical advantages, including ease of separation from the reaction products and the potential for catalyst recycling, which is crucial for large-scale industrial processes.

Modified Metal Catalysts for Asymmetric Hydrogenation

A cornerstone of heterogeneous asymmetric catalysis is the modification of metal surfaces with chiral organic molecules. For the synthesis of α-hydroxy esters via the hydrogenation of α-ketoesters, platinum and nickel catalysts are widely used.[2]

• Cinchona Alkaloid-Modified Platinum: Platinum catalysts supported on materials like alumina, when modified with cinchona alkaloids (e.g., cinchonidine), exhibit excellent enantioselectivity in the hydrogenation of α-ketoesters.[2] The alkaloid is believed to interact with the substrate on the catalyst surface, creating a chiral environment that directs the approach of the hydrogen.

• Tartaric Acid-Modified Nickel: Raney nickel catalysts modified with tartaric acid are also highly effective for the enantioselective hydrogenation of β-ketoesters and can be applied to α-ketoesters.[2] The tartaric acid and a co-modifier like sodium bromide work in concert to create highly enantioselective active sites on the nickel surface.

Experimental Workflow: Heterogeneous Asymmetric Hydrogenation

The successful implementation of a heterogeneous catalytic system requires a systematic workflow encompassing catalyst preparation, reaction optimization, and catalyst recycling studies.

Caption: A typical experimental workflow for heterogeneous asymmetric hydrogenation.

Performance Metrics for Heterogeneous Catalysts

Catalyst System	Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)	Key Advantage	Reference
Cinchona-modified Pt/Al₂O₃	α-Ketoesters	α-Hydroxy Esters	>90	>90	High enantioselectivity, catalyst reusability	[2]
Tartaric acid-modified Ni	β-Ketoesters	β-Hydroxy Esters	High	up to 98	Cost-effective metal, high ee	[2]

Biocatalysis: Nature's Approach to Chirality

Biocatalysts, in the form of isolated enzymes or whole microbial cells, offer unparalleled stereoselectivity under mild reaction conditions (physiological pH and temperature). The inherent chirality of enzymes makes them ideal for the synthesis of enantiopure compounds, including α-hydroxy acids.

Key Enzyme Classes in AHA Synthesis

Several classes of enzymes are instrumental in the biocatalytic production of AHAs:

• Dehydrogenases: Hydroxyisocaproate dehydrogenases, for example, can asymmetrically reduce α-keto acids to the corresponding (R)- or (S)-α-hydroxy acids, depending on the specific enzyme used.[9]

• Nitrilases: These enzymes catalyze the direct hydrolysis of α-hydroxynitriles to α-hydroxy acids and ammonia, often with high enantioselectivity.[10] This one-step conversion is highly efficient and avoids the harsh conditions typically required for chemical hydrolysis.

• Oxygenases: Enzymes like cytochrome P450s can introduce hydroxyl groups into a carbon skeleton with high regio- and stereoselectivity, offering a direct route to functionalized AHAs.[11]

A Case Study: Nitrilase-Catalyzed Hydrolysis of a Cyanohydrin

The synthesis of mandelic acid from mandelonitrile is a classic example of industrial biocatalysis. A nitrilase enzyme selectively hydrolyzes one enantiomer of racemic mandelonitrile, allowing for the separation of the desired enantiopure mandelic acid.

Comparative Advantages of Biocatalytic Routes

Feature	Homogeneous/Heterogeneous Catalysis	Biocatalysis
Stereoselectivity	Often requires chiral ligands/modifiers	Generally excellent (high ee)
Reaction Conditions	Can be harsh (high T/P)	Mild (physiological T/pH)
Byproducts	Can generate significant waste	Often minimal, biodegradable waste
Catalyst Stability	Can be sensitive to air/moisture	Can be sensitive to T, pH, solvents
Substrate Scope	Generally broad	Can be narrow

Experimental Protocols

Protocol: Asymmetric Hydrogenation of Ethyl Pyruvate using a Cinchona-Modified Platinum Catalyst

Objective: To synthesize (R)-ethyl lactate with high enantiomeric excess.

Materials:

• 5% Pt/Al₂O₃ catalyst

• Cinchonidine (modifier)

• Ethyl pyruvate (substrate)

• Acetic acid (solvent)

• Hydrogen gas (high purity)

• High-pressure autoclave equipped with a magnetic stirrer

Procedure:

• Catalyst Modification: Suspend the 5% Pt/Al₂O₃ catalyst in a solution of cinchonidine in acetic acid. Stir the suspension for a specified time to allow for the adsorption of the modifier onto the platinum surface.

• Reaction Setup: Transfer the modified catalyst to the autoclave. Add a solution of ethyl pyruvate in acetic acid.

• Hydrogenation: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure (e.g., 25 bar). Heat the reaction mixture to the desired temperature (e.g., room temperature) and stir vigorously.

• Monitoring and Work-up: Monitor the reaction progress by measuring hydrogen uptake or by analyzing samples via gas chromatography (GC). Once the reaction is complete, cool the autoclave, vent the hydrogen, and filter the catalyst.

• Analysis: Determine the yield of ethyl lactate by GC. Analyze the enantiomeric excess using a chiral GC column.

Self-Validation: The consistency of the yield and enantiomeric excess across multiple runs, along with the characterization of the product by NMR and comparison to known standards, validates the protocol. The reusability of the filtered catalyst should also be tested to confirm its stability.

Conclusion and Future Outlook

The synthesis of alpha-hydroxy acids is a mature field with a diverse array of catalytic tools at the disposal of the modern chemist. Homogeneous catalysts offer unparalleled precision and are ideal for the synthesis of complex, high-value AHAs. Heterogeneous catalysts provide the robustness and recyclability required for industrial-scale production. Biocatalysis, with its exceptional selectivity and green credentials, is increasingly becoming the method of choice for the synthesis of enantiopure AHAs.

Future developments in this field will likely focus on the convergence of these catalytic paradigms. The development of immobilized homogeneous catalysts and multi-functional heterogeneous biocatalysts will continue to blur the lines between these traditional categories.[12] Furthermore, the drive for sustainability will spur the development of catalysts that can utilize renewable feedstocks and operate under even milder, more energy-efficient conditions. The continued exploration of novel catalytic systems promises to deliver even more efficient and selective methods for the synthesis of this important class of molecules.

References

• Catalytic asymmetric syntheses of alpha-amino and alpha-hydroxyl acid derivatives. The Journal of Organic Chemistry, 2009. [Link][7][13]

• Artificial Biocatalytic Linear Cascades to Access Hydroxy Acids, Lactones, and α- and β-Amino Acids. MDPI, 2018. [Link][9]

• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. Chemistry Steps. [Link][1]

• Production process of α-hydroxy acids. Google Patents, 2015. [10]

• Process for preparing alpha-hydroxy acids. Google Patents, 1991. [3]

• Catalytic Transfer Hydration of Cyanohydrins to α-Hydroxyamides. ACS Publications, 2018. [Link][8]

• Recent investigations in synthesis of α-hydroxycarboxylic acids by reductive carboxylation of aldehydes with CO2. Chemical Review and Letters, 2024. [Link][4]

• Efficient and practical method for the preparation of (R)- and (S)-α-hydroxy esters by the enantioselective heterogeneous catalytic hydrogenation of α-ketoesters. ResearchGate. [Link][2]

• Synthesis of α-Hydroxy Acids via Dehydrogenative Cross-Coupling of a Sustainable C2 Chemical (Ethylene Glycol) with Alcohols. The Journal of Organic Chemistry, 2022. [Link][5][6]

• Oxygenating Biocatalysts for Hydroxyl Functionalisation in Drug Discovery and Development. PMC. [Link][11]

• A Multi-Functional Heterogeneous Biocatalyst for the Oxygen-Free Oxidative Condensation of Primary Alcohols into β‑Hydroxy Acids. PMC. [Link][12]

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A Comparative Guide to Purity Assessment of Synthesized (S)-2-hydroxy-4-methyl-3-pentenoic acid

For researchers, scientists, and drug development professionals, establishing the purity of a synthesized chiral molecule is a critical, non-negotiable step in the journey from laboratory to clinical application. The biological activity of a chiral compound is intrinsically linked to its stereochemistry; while one enantiomer may provide the desired therapeutic effect, its mirror image could be inactive or, in some cases, elicit harmful side effects. This guide provides an in-depth comparison of analytical methodologies for assessing the chemical and enantiomeric purity of synthesized (S)-2-hydroxy-4-methyl-3-pentenoic acid, a chiral α-hydroxy-β,γ-unsaturated carboxylic acid.

This document moves beyond a simple listing of techniques, offering insights into the causality behind experimental choices and providing self-validating protocols. Our objective is to equip you with the knowledge to select and implement the most appropriate analytical strategy for your specific research and development needs.

The Analytical Imperative: Chemical and Enantiomeric Purity

The purity assessment of (S)-2-hydroxy-4-methyl-3-pentenoic acid is a two-fold challenge. Firstly, the chemical purity must be ascertained to identify and quantify any by-products or residual starting materials from the synthesis. Secondly, and of equal importance, the enantiomeric purity (often expressed as enantiomeric excess, ee) must be determined to ensure the desired stereoisomer is the dominant species.

The choice of analytical technique is governed by several factors, including the nature of potential impurities, the required sensitivity and accuracy, sample throughput, and the instrumentation available. Here, we compare the primary and alternative methods for a comprehensive purity assessment.

Primary Analytical Techniques: A Head-to-Head Comparison

High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy stand as the principal techniques for the purity analysis of chiral carboxylic acids.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential partitioning of enantiomers on a chiral stationary phase (CSP).	Formation of diastereomeric species with a chiral auxiliary, leading to distinct NMR signals.
Purity Assessed	Chemical and Enantiomeric	Chemical and Enantiomeric
Sensitivity	High (LOD/LOQ can be in the µg/mL to ng/mL range).	Moderate to Low (Typically requires mg of sample).
Sample Throughput	Moderate, with typical run times of 15-45 minutes per sample.	High, with typical acquisition times of 5-20 minutes per sample.
Destructive?	No	No
Quantitative?	Yes, with appropriate calibration.	Yes, particularly with a certified internal standard (qNMR).
Impurity ID	Possible with mass spectrometry detection (LC-MS).	Excellent for structural elucidation of unknown impurities.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is often considered the gold standard for the separation and quantification of enantiomers due to its high resolution and sensitivity.[1] The separation is achieved by passing the sample through a column containing a chiral stationary phase (CSP). The two enantiomers interact differently with the CSP, leading to different retention times and, thus, separation.

Causality of Experimental Choices:

• Column Selection: Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often the first choice for separating a wide range of chiral compounds, including carboxylic acids.[2] The choice between different polysaccharide phases (e.g., Chiralcel OD, Chiralpak AD) is often empirical, and a screening of columns is recommended for novel compounds.

• Mobile Phase: For acidic compounds like (S)-2-hydroxy-4-methyl-3-pentenoic acid, a mobile phase consisting of a non-polar solvent (e.g., hexane or heptane) and a polar alcohol (e.g., isopropanol or ethanol) is commonly used. The addition of a small amount of an acidic modifier, such as trifluoroacetic acid (TFA) or formic acid, is crucial to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention.[3]

• Detection: UV detection is typically employed, monitoring at a wavelength where the analyte absorbs, often around 210-220 nm for the carboxylic acid chromophore.

Experimental Protocol: Chiral HPLC

Caption: Workflow for Chiral HPLC Analysis.

Method Details:

• Instrumentation: HPLC system with a quaternary or binary pump, autosampler, column oven, and UV detector.

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm) or a similar polysaccharide-based chiral column.

• Mobile Phase: n-Hexane:Isopropanol (90:10 v/v) with 0.1% Trifluoroacetic Acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: 215 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of the synthesized compound in the mobile phase at a concentration of approximately 1 mg/mL. Filter through a 0.45 µm PTFE syringe filter before injection.

• Data Analysis: The enantiomeric excess (ee) is calculated from the peak areas of the two enantiomers (A1 and A2) using the formula: ee (%) = |(A1 - A2) / (A1 + A2)| * 100.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed structural information and can be used for both chemical and enantiomeric purity assessment. For chiral analysis, the key is to convert the enantiomers into diastereomers in situ, which will have distinct signals in the NMR spectrum.[4] This is achieved using either a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).

Causality of Experimental Choices:

• Chiral Solvating Agents (CSAs): CSAs are chiral molecules that form transient, non-covalent diastereomeric complexes with the enantiomers of the analyte.[5] This interaction leads to different chemical environments for the nuclei of the two enantiomers, resulting in separate signals in the NMR spectrum. The choice of CSA is crucial and often requires screening. For α-hydroxy acids, chiral amines or alcohols are often effective.

• Chiral Derivatizing Agents (CDAs): CDAs react with the analyte to form stable, covalent diastereomers.[6] This can lead to larger chemical shift differences between the diastereomers compared to CSAs. However, the reaction must go to completion to avoid kinetic resolution, which would give an inaccurate measure of the enantiomeric excess. Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) is a classic example of a CDA for alcohols and amines.

Experimental Protocol: NMR with Chiral Solvating Agent

Caption: Workflow for NMR Analysis with CSA.

Method Details:

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Sample Preparation:

  • Dissolve ~5-10 mg of the synthesized (S)-2-hydroxy-4-methyl-3-pentenoic acid in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Acquire a standard ¹H NMR spectrum to identify the chemical shifts of the analyte.

  • Add a molar equivalent of a suitable chiral solvating agent (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol) to the NMR tube.

  • Gently shake the tube to ensure complete mixing.

• NMR Data Acquisition: Acquire a ¹H NMR spectrum of the mixture.

• Data Analysis:

  • Identify a proton signal of the analyte that is well-resolved into two separate peaks in the presence of the CSA. The α-proton is often a good candidate.

  • Integrate the areas of these two peaks, which correspond to the two enantiomers.

  • Calculate the enantiomeric excess using the ratio of the integrals.

Alternative and Complementary Analytical Techniques

While HPLC and NMR are the primary methods, other techniques can provide valuable complementary information or may be more suitable in specific situations.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile or semi-volatile compounds, GC-MS is a powerful technique for purity assessment. Since carboxylic acids are generally not volatile enough for direct GC analysis, a derivatization step is required.[7]

Causality of Experimental Choices:

• Derivatization: The hydroxyl and carboxylic acid groups must be derivatized to increase volatility. A common approach is silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), which convert the active hydrogens to trimethylsilyl (TMS) ethers and esters.[8]

• Chiral Analysis: For enantiomeric separation, either a chiral GC column can be used, or the analyte can be derivatized with a chiral reagent to form diastereomers that can be separated on a standard achiral column.[9]

Experimental Protocol: GC-MS after Silylation

• Sample Preparation (Derivatization):

  • Place ~1 mg of the dried sample in a reaction vial.

  • Add 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

  • Seal the vial and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: A non-polar column such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector: Electron ionization (EI) at 70 eV, scanning from m/z 50-500.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy measures the differential absorption of left and right circularly polarized light by chiral molecules.[1] The resulting CD spectrum is unique to a specific enantiomer, with its mirror image producing an opposite spectrum. This technique is particularly useful for determining enantiomeric excess and can also be used to determine the absolute configuration of a molecule.[10]

Causality of Experimental Choices:

• Chromophore: The molecule must have a chromophore that absorbs UV-Vis light in an accessible region. For (S)-2-hydroxy-4-methyl-3-pentenoic acid, the carboxylic acid and the carbon-carbon double bond act as chromophores.

• Quantitative Analysis: The magnitude of the CD signal is directly proportional to the concentration and enantiomeric excess of the analyte.[11] By creating a calibration curve with samples of known ee, the enantiomeric purity of an unknown sample can be determined.

Summary of Method Comparison

Feature	Chiral HPLC	NMR with CSA/CDA	GC-MS (after derivatization)	Circular Dichroism (CD)
Primary Use	Quantitative chemical and enantiomeric purity	Structural confirmation and enantiomeric purity	Chemical purity and identification of volatile impurities	Enantiomeric excess determination and absolute configuration
Strengths	High resolution, high sensitivity, well-established	Rapid, non-destructive, excellent for structural elucidation	High sensitivity, excellent for volatile impurity profiling	High sensitivity for chiral molecules, non-destructive
Limitations	Method development can be time-consuming	Lower sensitivity, requires chiral auxiliary	Requires derivatization, not suitable for non-volatile impurities	Requires a chromophore, may require derivatization for some analytes
Typical Analysis Time	15-45 min	5-20 min	20-40 min	5-10 min

Potential Impurities in the Synthesis of (S)-2-hydroxy-4-methyl-3-pentenoic acid

A thorough purity assessment requires an understanding of potential impurities that may arise during synthesis. Based on common synthetic routes to α-hydroxy-β,γ-unsaturated acids, potential impurities could include:

• Starting materials: Unreacted precursors.

• Reagents and catalysts: Residual reagents or by-products from their decomposition.

• (R)-enantiomer: The unwanted enantiomer.

• Geometric isomers: If the synthesis is not stereospecific for the double bond, the (Z)-isomer may be present.

• Over-reduction or oxidation products: Depending on the synthetic strategy.

• Solvents: Residual solvents from the reaction and workup.

A combination of the analytical techniques described above is often necessary to identify and quantify all potential impurities.

Conclusion

The assessment of purity for synthesized (S)-2-hydroxy-4-methyl-3-pentenoic acid is a multi-faceted process that requires a strategic selection of analytical techniques. Chiral HPLC stands out as the benchmark for accurate quantification of both chemical and enantiomeric purity due to its high resolution and sensitivity. NMR spectroscopy offers a rapid and non-destructive alternative, providing invaluable structural information about the target molecule and any impurities. GC-MS and Circular Dichroism serve as powerful complementary techniques, particularly for the analysis of volatile impurities and the confirmation of enantiomeric excess and absolute configuration, respectively.

Ultimately, a robust purity assessment will often involve a combination of these methods, providing a comprehensive and self-validating data package that ensures the quality and reliability of the synthesized material for its intended application in research, drug discovery, and development.

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A Comparative Guide: Biocatalytic Versus Chemical Synthesis of Chiral Hydroxy Acids

Chiral hydroxy acids are foundational building blocks in the synthesis of a vast array of pharmaceuticals, agrochemicals, and fine chemicals. Their stereochemistry is often the linchpin of biological activity, making the selection of a synthetic methodology a critical decision in research and development. This guide provides an in-depth, objective comparison between the two primary approaches for their synthesis: biocatalytic and traditional chemical methods. We will explore the fundamental principles of each, present comparative experimental data, and provide detailed protocols to empower researchers, scientists, and drug development professionals in making informed strategic choices.

The Great Divide: Principles of Stereoselection

The enantioselective synthesis of chiral hydroxy acids hinges on the ability to control the three-dimensional arrangement of atoms around a stereocenter. Both biocatalysis and chemical synthesis have evolved sophisticated strategies to achieve this, albeit through fundamentally different mechanisms.

Biocatalytic Synthesis: Nature's Precision

Biocatalysis harnesses the remarkable selectivity of enzymes, which are nature's catalysts, to perform chemical transformations.[1] For the synthesis of chiral hydroxy acids, oxidoreductases such as ketoreductases (KREDs) and alcohol dehydrogenases (ADHs) are paramount.[2] These enzymes, utilized either as isolated proteins or within whole-cell systems, offer unparalleled stereoselectivity.[3][4]

The core principle lies in the enzyme's active site, a precisely shaped three-dimensional pocket that binds the substrate in a specific orientation. This binding arrangement exposes one face of a prochiral ketone or keto acid to a hydride donor, typically a nicotinamide cofactor (NADH or NADPH), leading to the formation of a single enantiomer of the corresponding hydroxy acid.[2][5] A critical aspect of biocatalytic reductions is the regeneration of this expensive cofactor, which is often achieved using a substrate-coupled system (e.g., a sacrificial alcohol like isopropanol) or an enzyme-coupled system (e.g., glucose dehydrogenase/glucose or formate dehydrogenase/formate).[2][5][6]

Chemical Synthesis: The Power of Human Design

Chemical approaches to chiral hydroxy acid synthesis predominantly rely on asymmetric hydrogenation or reduction of α- or β-keto esters or acids.[7][8] This is typically achieved using a chiral metal catalyst, where a central metal atom (commonly ruthenium, rhodium, or iridium) is coordinated to a chiral ligand.[9][10] These ligands, such as BINAP and its derivatives, create a chiral environment around the metal center, influencing the trajectory of the hydride attack on the carbonyl substrate.[8][9]

The choice of ligand and metal combination is crucial for achieving high enantioselectivity.[10] The reaction conditions, including solvent, temperature, and pressure, also play a significant role in determining the stereochemical outcome.[8][9] Unlike biocatalysis, which often operates in aqueous media under mild conditions, chemical hydrogenations frequently require organic solvents and elevated pressures of hydrogen gas.[2][9]

At a Glance: Key Performance Indicators

The choice between biocatalytic and chemical synthesis is often a pragmatic one, guided by a range of performance metrics. The following table summarizes the key advantages and disadvantages of each approach.

Feature	Biocatalytic Synthesis	Chemical Synthesis
Enantioselectivity	Often >99% ee[2]	Can be excellent (>90-99% ee) for specific substrates[11]
Reaction Conditions	Mild (ambient temperature, neutral pH, atmospheric pressure)[2][3]	Often requires elevated temperatures, pressures, and/or cryogenic conditions[12]
Environmental Impact	Generally lower, uses aqueous media, biodegradable catalysts[2][12]	Often uses heavy metal catalysts and organic solvents, generating more waste[13]
Substrate Scope	Can be limited by the enzyme's natural substrate specificity[14]	Broad substrate applicability is a key advantage[2]
Scalability	Well-suited for large-scale manufacturing with an optimized enzyme[2][15]	Readily scalable, a mature field of process chemistry
Development Time	Enzyme screening and evolution can be time-consuming	Catalyst screening and optimization can be faster for novel substrates
Cost	Can be cost-effective at scale, especially with enzyme immobilization and reuse[3][4]	Catalyst costs can be high, particularly for precious metals
Chemoselectivity	Excellent, often avoiding the need for protecting groups[2]	May require protecting group strategies, adding steps to the synthesis[12]

Green Chemistry Metrics: A Quantitative Comparison

To provide a more objective comparison of the environmental impact and efficiency of these two synthetic strategies, we can turn to established green chemistry metrics. The E-Factor (Environmental Factor) and Process Mass Intensity (PMI) are two of the most widely used.[13][16] The E-Factor is the ratio of the mass of waste to the mass of product, while PMI is the ratio of the total mass of materials used (raw materials, solvents, reagents, process water) to the mass of the final product.[13][16]

Metric	Biocatalytic Synthesis	Chemical Synthesis
E-Factor	Generally lower (e.g., 5-50)	Typically higher (e.g., 25-100+)
Process Mass Intensity (PMI)	Generally lower	Typically higher

Lower E-Factors and PMIs are indicative of a "greener" and more efficient process, generating less waste and utilizing resources more effectively.[17][18] The milder reaction conditions and reduced need for solvent-intensive workups in biocatalysis often contribute to its superior performance in these metrics.[12]

Experimental Workflows: A Visual Guide

To further illustrate the practical differences between these two approaches, the following diagrams outline typical experimental workflows.

Caption: Generalized workflow for biocatalytic synthesis of a chiral hydroxy acid.

Caption: Generalized workflow for chemical asymmetric hydrogenation.

Decision-Making Framework

The selection of an optimal synthetic route is a multifactorial decision. The following flowchart provides a simplified framework to guide researchers in this process.

Caption: Decision flowchart for selecting a synthesis method.

Exemplary Experimental Protocols

To provide a tangible understanding of these methodologies, the following are representative, detailed protocols for both a biocatalytic and a chemical synthesis of a chiral hydroxy acid.

Protocol 1: Biocatalytic Reduction of Ethyl 4-Chloroacetoacetate

This protocol describes the enzymatic reduction of a β-keto ester to the corresponding chiral β-hydroxy ester using a ketoreductase.

Materials:

• Ketoreductase (e.g., from a commercial supplier or an in-house expression system)

• NADP⁺ (or NAD⁺, depending on enzyme)

• Glucose Dehydrogenase (GDH) for cofactor regeneration

• D-Glucose

• Potassium phosphate buffer (e.g., 100 mM, pH 7.0)

• Ethyl 4-chloroacetoacetate

• Ethyl acetate

• Magnesium sulfate

Procedure:

• Reaction Setup: In a temperature-controlled reaction vessel, prepare a solution of potassium phosphate buffer.

• Add D-glucose, NADP⁺, ketoreductase, and glucose dehydrogenase. Stir until all components are dissolved.

• Add the substrate, ethyl 4-chloroacetoacetate, to the reaction mixture.

• Reaction: Maintain the reaction at a constant temperature (e.g., 30°C) with gentle stirring. Monitor the progress of the reaction by TLC or HPLC.

• Work-up: Once the reaction is complete (typically 12-24 hours), quench by adding an equal volume of ethyl acetate.

• Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel.[2]

• Determine the yield and enantiomeric excess (by chiral HPLC or GC).

Protocol 2: Chemical Asymmetric Hydrogenation of a β-Keto Ester

This protocol provides a general method for the asymmetric hydrogenation of a β-keto ester using a ruthenium-based catalyst.[9]

Materials:

• (S)-Ru(OAc)₂(H₈-BINAP) catalyst[9]

• β-keto ester substrate (e.g., ethyl 4-chloroacetoacetate)[9]

• Anhydrous, degassed methanol[9]

• High-purity hydrogen gas[9]

• Autoclave or high-pressure reactor[9]

Procedure:

• Catalyst and Substrate Preparation: In an inert atmosphere (e.g., a glovebox), charge a glass liner for the autoclave with the (S)-Ru(OAc)₂(H₈-BINAP) catalyst (e.g., at a substrate-to-catalyst ratio of 1000:1).[9]

• Add the β-keto ester substrate to the liner.[9]

• Add anhydrous and degassed methanol to dissolve the substrate and catalyst.[9]

• Reaction Setup: Place the glass liner inside the autoclave. Seal the autoclave and purge several times with hydrogen gas.[9]

• Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 100 atm).[9]

• Stir the reaction mixture at the desired temperature (e.g., 25°C) for the specified time (e.g., 15 hours).[9]

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully release the hydrogen pressure.[9]

• Remove the reaction mixture from the autoclave.[9]

• Remove the solvent under reduced pressure.[9]

• Analysis: Determine the conversion and enantiomeric excess of the product by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) analysis of the crude product.[9]

Conclusion and Future Outlook

Both biocatalytic and chemical methods offer powerful and distinct advantages for the synthesis of chiral hydroxy acids. The decision between them is often dictated by the specific requirements of the project, including the substrate, desired scale, timeline, and sustainability goals.[2][11]

Biocatalysis, with its exceptional selectivity and environmentally benign nature, is increasingly becoming the method of choice for large-scale manufacturing where a dedicated enzyme can be developed and optimized.[2][12] The continuous advancements in protein engineering and directed evolution are rapidly expanding the substrate scope and robustness of enzymes, making them viable options for a wider range of chemical transformations.[3]

Chemical synthesis remains indispensable for its broad substrate applicability and is often the go-to method in early-stage research and development where a diverse array of analogs needs to be synthesized rapidly.[2] The ongoing development of more efficient, selective, and sustainable chemical catalysts continues to enhance the appeal of this approach.

Ultimately, a hybrid or chemo-enzymatic approach, leveraging the strengths of both methodologies, may provide the most efficient and effective route to the target molecule.[11][19] As both fields continue to advance, researchers are equipped with an expanding and versatile toolbox for the synthesis of these vital chiral building blocks, paving the way for the development of novel pharmaceuticals and fine chemicals.

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A Comparative Guide to the Stereochemical Validation of (S)-2-hydroxy-4-methyl-3-pentenoic acid

The absolute stereochemistry of a chiral molecule is a critical quality attribute, particularly in the pharmaceutical industry, where enantiomers can exhibit vastly different pharmacological and toxicological profiles.[1] (S)-2-hydroxy-4-methyl-3-pentenoic acid, a valuable chiral building block, is no exception. Its utility in the synthesis of complex molecules and active pharmaceutical ingredients (APIs) necessitates rigorous and unambiguous validation of its (S)-configuration. This guide provides an in-depth comparison of the primary analytical techniques used for this purpose, offering field-proven insights into their principles, applications, and limitations. We will explore the causality behind experimental choices, ensuring that each described protocol functions as a self-validating system for researchers, scientists, and drug development professionals.

NMR Spectroscopy: Mosher's Ester Analysis for Absolute Configuration

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone of chemical analysis.[2][3] For determining the absolute configuration of chiral secondary alcohols like (S)-2-hydroxy-4-methyl-3-pentenoic acid, the Mosher's ester method is a widely adopted and powerful technique.[4][5][6][7]

Principle of the Method

The core principle involves the derivatization of the chiral alcohol with both enantiomers of a chiral reagent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form a pair of diastereomeric esters.[7][8] These diastereomers, unlike enantiomers, have distinct physical properties and, crucially, different NMR spectra. By analyzing the differences in the ¹H NMR chemical shifts (Δδ) between the two diastereomeric esters, the absolute configuration of the original alcohol can be reliably deduced.[4][6]

The causality behind this effect lies in the anisotropic magnetic field of the phenyl group in the MTPA moiety. In the most stable conformation, the substituents of the alcohol will be arranged differently relative to this phenyl group in the (R)-MTPA ester versus the (S)-MTPA ester. This differential shielding or deshielding of nearby protons leads to predictable chemical shift differences (Δδ = δS - δR).

Experimental Protocol: Mosher's Ester Analysis

• Diastereomer Preparation:

  • Divide the (S)-2-hydroxy-4-methyl-3-pentenoic acid sample into two equal portions (typically 1-5 mg each).

  • In separate, dry NMR tubes or small vials, react one portion with (R)-(-)-MTPA chloride and the other with (S)-(+)-MTPA chloride.

  • The reaction is typically carried out in a deuterated solvent (e.g., CDCl₃ or C₆D₆) with a slight excess of a non-nucleophilic base, such as pyridine or DMAP, to scavenge the HCl byproduct and catalyze the reaction.

  • Allow the reactions to proceed to completion at room temperature. The progress can be monitored by TLC or ¹H NMR.

• NMR Data Acquisition:

  • Acquire high-resolution ¹H NMR spectra for both the (R)-MTPA ester and the (S)-MTPA ester.

  • It is critical to ensure that the experimental conditions (solvent, temperature, concentration) and spectral referencing are identical for both samples to allow for a direct and accurate comparison.[7]

  • For unambiguous assignment of all proton signals, it is highly recommended to acquire 2D NMR spectra, such as COSY and HSQC.[7]

• Data Analysis and Configuration Assignment:

  • Carefully assign all relevant proton signals in both ¹H NMR spectra.

  • Calculate the chemical shift difference (Δδ) for each corresponding proton using the formula: Δδ = δ(S-MTPA ester) - δ(R-MTPA ester) .[7]

  • Tabulate the Δδ values for protons on either side of the stereogenic center.

  • Apply the established Mosher model: Protons on one side of the MTPA plane will exhibit positive Δδ values, while those on the other side will have negative Δδ values. By correlating the signs of the Δδ values with the spatial arrangement of the molecule's substituents, the absolute configuration can be confirmed as (S).

Workflow and Data Interpretation

Caption: Workflow for Mosher's Ester Analysis.

Single-Crystal X-ray Crystallography: The Gold Standard

For an unambiguous and definitive determination of absolute configuration, single-crystal X-ray crystallography is considered the "gold standard".[7] This technique provides a direct visualization of the molecule's three-dimensional structure in the solid state.[9][10]

Principle of the Method

X-ray crystallography relies on the diffraction of X-rays by the ordered arrangement of atoms within a single crystal. The resulting diffraction pattern is mathematically processed to generate an electron density map, from which the precise spatial coordinates of each atom can be determined.[11]

To determine the absolute configuration of an enantiomerically pure compound, the phenomenon of anomalous dispersion (or anomalous scattering) is utilized.[10][11] When the X-ray radiation frequency is near an absorption edge of an atom in the crystal, a phase shift occurs. This effect breaks the symmetry of the diffraction pattern, allowing for the differentiation between the true structure and its mirror image. The Flack parameter is a refined value that indicates whether the determined stereochemistry is correct; a value close to zero confirms the assigned configuration.[10][12]

Experimental Protocol: X-ray Crystallography

• Crystal Growth (The Critical Step):

  • The primary challenge of this method is growing a high-quality single crystal of sufficient size (typically >0.1 mm in all dimensions).[7][11]

  • For (S)-2-hydroxy-4-methyl-3-pentenoic acid, this may require derivatization to a more crystalline solid, for example, by forming a salt with a heavy atom-containing amine or creating an amide derivative. The presence of a heavier atom (e.g., Br, I) also enhances the anomalous scattering effect, making the absolute configuration determination more reliable.[11]

  • Various crystallization techniques should be explored, including slow evaporation, vapor diffusion, and cooling of a saturated solution.

• Data Collection:

  • A suitable crystal is mounted on a goniometer and cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion.

  • The crystal is irradiated with a monochromatic X-ray beam, and the diffraction data are collected on a detector as the crystal is rotated.

• Structure Solution and Refinement:

  • The collected diffraction data are processed to solve the crystal structure and determine the atomic positions.

  • The structural model is refined against the experimental data. In the final stages, the absolute configuration is determined by refining the Flack parameter.[12] An unambiguous result is typically a Flack parameter of 0.0(1), indicating the model correctly represents the absolute structure.

Workflow for Crystallographic Analysis

Caption: Workflow for X-ray Crystallography Validation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC has become a gold standard for analyzing chiral compounds, particularly for determining enantiomeric purity or excess (e.e.).[1][13][14] While primarily a separatory technique, it is an indispensable tool in the validation workflow, confirming the sample's enantiopurity before proceeding with more complex configurational analyses.

Principle of the Method

Chiral HPLC achieves separation by passing the enantiomeric mixture through a column containing a chiral stationary phase (CSP).[1][15] The CSP creates a chiral environment where the two enantiomers form transient diastereomeric complexes with differing stabilities. This difference in interaction energy leads to one enantiomer being retained on the column longer than the other, resulting in their separation.[14] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are particularly versatile and widely used for separating a broad range of chiral compounds, including carboxylic acids.[13][16]

Experimental Protocol: Chiral HPLC Method

• Column and Mobile Phase Selection:

  • Select a suitable polysaccharide-based CSP column (e.g., Chiralcel OD-H, Chiralpak AD-H).

  • The mobile phase typically consists of a non-polar solvent (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol).

  • Crucially for carboxylic acids, a small amount of a strong acid modifier (e.g., 0.1% trifluoroacetic acid, TFA) must be added to the mobile phase. This suppresses the ionization of the analyte's carboxyl group, preventing peak tailing and ensuring sharp, reproducible peaks.

• Sample Preparation:

  • Dissolve a small amount of (S)-2-hydroxy-4-methyl-3-pentenoic acid in the mobile phase.

  • Filter the sample through a 0.45 µm filter before injection.

• Analysis:

  • Inject the sample onto the HPLC system.

  • Monitor the elution profile using a UV or Mass Spectrometry (MS) detector.

  • To validate the method, a racemic mixture of 2-hydroxy-4-methyl-3-pentenoic acid must also be analyzed to determine the retention times of both the (S) and (R) enantiomers and to calculate the resolution factor (Rs). A baseline separation (Rs > 1.5) is desired.

• Enantiomeric Purity Assessment:

  • Analyze the enantiopure (S)-sample. The resulting chromatogram should show a single, sharp peak at the retention time corresponding to the (S)-enantiomer, with no detectable peak at the retention time of the (R)-enantiomer.

  • The enantiomeric excess (% e.e.) is calculated from the peak areas of the two enantiomers: % e.e. = [(Area(S) - Area(R)) / (Area(S) + Area(R))] x 100.

Chiral HPLC Workflow

Caption: Workflow for Chiral HPLC Purity Analysis.

Vibrational Circular Dichroism (VCD) Spectroscopy

Vibrational Circular Dichroism (VCD) is a powerful chiroptical technique that provides stereochemical information for molecules in solution.[17][18] It has emerged as a reliable method for assigning absolute configuration without the need for crystallization or derivatization.[19]

Principle of the Method

VCD measures the differential absorption of left- and right-circularly polarized infrared light during vibrational excitation.[18] A VCD spectrum is a plot of this difference (ΔA = A_L - A_R) versus frequency. Every chiral molecule will produce a unique VCD spectrum, and its enantiomer will produce a spectrum that is exactly opposite in sign at all frequencies.

The power of VCD lies in its synergy with computational chemistry. The experimental VCD spectrum of the unknown compound is compared to the theoretically predicted spectrum for a chosen configuration (e.g., the (S)-enantiomer) calculated using Density Functional Theory (DFT). A good match between the experimental and calculated spectra provides a confident assignment of the absolute configuration.[17][20]

Experimental Protocol: VCD Analysis

• Sample Preparation:

  • Dissolve a sufficient amount of the sample (typically 1-10 mg) in a suitable non-polar, aprotic solvent (e.g., CCl₄ or CDCl₃) to achieve a concentration suitable for IR spectroscopy.

  • The sample must be enantiomerically pure, as a racemic mixture will yield no VCD signal.[18]

• Spectra Acquisition:

  • Acquire both the standard infrared (IR) absorption spectrum and the VCD spectrum using a dedicated VCD spectrometer.

• Computational Modeling:

  • Perform DFT calculations to determine the low-energy solution-phase conformations of the (S)-enantiomer of 2-hydroxy-4-methyl-3-pentenoic acid.

  • For each stable conformer, calculate the theoretical IR and VCD spectra.

  • Generate a Boltzmann-averaged theoretical spectrum based on the relative energies of the conformers.

• Spectral Comparison and Assignment:

  • Visually compare the experimental VCD spectrum with the calculated spectrum for the (S)-configuration.

  • If the signs and relative intensities of the major VCD bands in the experimental spectrum match those of the calculated (S)-spectrum, the absolute configuration is confirmed as (S). If they are opposite, the configuration is (R).

VCD Analysis Workflow

Caption: Workflow for VCD Stereochemical Analysis.

Comparative Performance Summary

The selection of a validation method depends on the specific requirements of the project, including the available sample, instrumentation, and the desired level of certainty.

Parameter	NMR (Mosher's Ester)	X-ray Crystallography	Chiral HPLC	Vibrational Circular Dichroism (VCD)
Primary Output	Absolute Configuration	Unambiguous Absolute Configuration	Enantiomeric Purity (% e.e.)	Absolute Configuration
Principle	Diastereomer Formation & NMR Anisotropy	X-ray Diffraction	Diastereomeric Interaction with CSP	Differential Absorption of Polarized IR Light
Sample Req.	1-5 mg, high purity	<1 mg, must form a single crystal	<1 mg, soluble	1-10 mg, high enantiomeric purity
Analysis Time	4-8 hours (incl. reaction)[4][6]	12-48 hours (incl. crystal growth)	15-30 minutes per run	2-6 hours (plus computation time)
Advantages	Well-established, no crystal needed, relatively fast	"Gold standard", unambiguous, definitive result[7]	High throughput, excellent for purity, robust	No derivatization or crystallization needed, solution-phase analysis
Limitations	Model-dependent, potential for misinterpretation with flexible molecules[7]	Crystal growth can be a major bottleneck[7][10]	Indirect method for configuration, requires racemic standard	Requires access to specialized equipment and computational expertise
Trustworthiness	High, but relies on correct application of the model	Highest possible certainty	High for purity; not for primary configuration assignment	High, relies on accurate computational modeling[17]

Conclusion

Validating the stereochemistry of (S)-2-hydroxy-4-methyl-3-pentenoic acid is a multi-faceted task that should employ an orthogonal approach for maximum confidence. A typical workflow involves an initial assessment of enantiomeric purity by Chiral HPLC to ensure the sample is suitable for analysis. Subsequently, Mosher's Ester Analysis via NMR offers a robust and relatively rapid method for assigning the absolute configuration. For ultimate, unambiguous proof, especially for regulatory filings, Single-Crystal X-ray Crystallography remains the definitive technique, provided a suitable crystal can be obtained. Vibrational Circular Dichroism presents a powerful, modern alternative that circumvents the challenges of derivatization and crystallization, offering a direct look at the molecule's stereochemistry in solution. By understanding the strengths and limitations of each method, researchers can design a validation strategy that ensures the scientific integrity and quality of their work.

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A Comparative Guide to In Silico Docking of Chiral Xanthonic Derivatives

For researchers, scientists, and drug development professionals, this guide provides an in-depth technical comparison of the molecular docking performance of chiral xanthonic derivatives against various biological targets. We will explore the nuances of enantioselective interactions, supported by experimental data, and provide a detailed, validated workflow for conducting similar in silico studies. Our focus is on not just the "how," but the "why," to empower you with the expertise to design and interpret your own computational experiments with confidence.

The Significance of Chirality in Xanthone-Based Drug Discovery

Xanthones, with their privileged dibenzo-γ-pyrone scaffold, are a prolific source of bioactive compounds with a wide array of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1][2] The introduction of a chiral center to the xanthone core adds a crucial layer of complexity and potential for enhanced therapeutic efficacy.[2] Enantiomers, being non-superimposable mirror images, can exhibit markedly different interactions with chiral biological macromolecules like proteins and enzymes.[3][4] This can lead to one enantiomer being significantly more potent, while the other may be less active, inactive, or even contribute to off-target effects.[3] Consequently, understanding and predicting the enantioselectivity of these interactions is a critical aspect of modern drug design.[2]

Molecular docking has emerged as a powerful computational tool to investigate these stereospecific interactions at a molecular level, providing insights that can guide the synthesis and experimental testing of new chiral drug candidates.[5][6]

Comparative Docking Performance of Chiral Xanthonic Derivatives

In silico studies have repeatedly demonstrated the differential binding of xanthonic enantiomers to various protein targets. The binding affinity, often expressed as a docking score (in kcal/mol), provides a quantitative measure of the predicted interaction strength, with more negative values indicating a more favorable binding.[5]

Case Study: Cyclooxygenase (COX-1 and COX-2) Inhibition

A notable example of enantioselectivity is observed in the inhibition of cyclooxygenase enzymes, which are key targets in the development of anti-inflammatory drugs.[3][4] A study on three enantiomeric pairs of chiral derivatives of xanthones (CDXs) revealed significant differences in their binding to COX-1 and COX-2.[3][4]

Enantiomeric Pair	Target	Docking Score (kcal/mol)	More Active Enantiomer
CDX1	COX-1	Not specified	(S)-(-)-CDX1
COX-2	(S)-CDX1: -8.0, (R)-CDX1: -7.8	(S)-CDX1
CDX2	COX-1	Not specified	(S)-(-)-CDX2
COX-2	(S)-CDX2: -7.0	(S)-CDX2
CDX3	COX-1	Not specified	(S)-(+)-CDX3
COX-2	(S)-CDX3: -7.5	(S)-CDX3

Data synthesized from a study by Sousa et al. (2017).[3]

The data clearly indicates that for these derivatives, the (S)-enantiomer generally exhibits a more favorable docking score against both COX-1 and COX-2, suggesting a stronger binding affinity.[3] This in silico prediction was corroborated by in vitro assays, which showed that the (S)-enantiomers were more potent inhibitors.[3] The subtle differences in the three-dimensional arrangement of atoms in the chiral center lead to distinct interactions with the amino acid residues in the enzyme's active site, accounting for the observed enantioselectivity.

Emerging Anticancer Targets

The anticancer potential of xanthone derivatives is a burgeoning area of research.[7] Docking studies have been employed to explore their interactions with various cancer-related targets, including:

• DNA Topoisomerase IIα: This enzyme is a well-established target for anticancer drugs.[7] QSAR and docking studies have been used to design and screen novel xanthone derivatives as potential inhibitors.[4][7]

• Protein Kinases (e.g., EGFR): The xanthone scaffold has been investigated for its ability to inhibit protein kinases involved in cancer cell proliferation.[8]

• MDM2-p53 Interaction: Some xanthone derivatives have been studied as potential disruptors of the MDM2-p53 interaction, which is a key target in cancer therapy.[9]

While detailed comparative docking scores for enantiomeric pairs against these targets are less consistently reported in single studies, the literature indicates that the stereochemistry of the chiral moieties is crucial for the observed growth inhibitory effects on human tumor cell lines.[1][10] This underscores the importance of considering chirality in the design of xanthone-based anticancer agents.

A Validated Workflow for Comparative Docking Studies

To ensure the scientific integrity and reproducibility of in silico experiments, a well-defined and validated workflow is essential. The following protocol outlines a robust approach for the comparative docking of chiral xanthonic derivatives using widely accepted tools and methodologies.

Experimental Protocol

1. Preparation of the Receptor (Protein) Structure:

• Rationale: The accuracy of the docking simulation is highly dependent on the quality of the receptor structure. This initial preparation aims to create a chemically correct and computationally ready model of the target protein.

• Steps:

  • Retrieve the Protein Structure: Download the 3D crystal structure of the target protein from a public database such as the Protein Data Bank (PDB) ([Link]5] Select a high-resolution structure, preferably co-crystallized with a ligand in the binding site of interest.

  • Pre-processing: Using molecular modeling software (e.g., UCSF Chimera, PyMOL), remove any non-essential molecules from the PDB file, such as water molecules, co-solvents, and the original co-crystallized ligand.[5]

  • Protonation and Charge Assignment: Add polar hydrogen atoms to the protein, as these are often not resolved in crystal structures but are crucial for hydrogen bonding interactions. Assign appropriate atomic charges using a standard force field (e.g., AMBER, CHARMM).[11]

2. Preparation of the Ligands (Chiral Xanthonic Derivatives):

• Rationale: The ligand structures must be accurately represented in three dimensions with correct stereochemistry and protonation states to ensure a meaningful simulation of their binding.

• Steps:

  • 3D Structure Generation: Create the 3D structures of the (R) and (S) enantiomers of the xanthonic derivatives using a molecular builder. Ensure the correct stereochemistry at the chiral center.

  • Energy Minimization: Perform an energy minimization of the ligand structures using a suitable force field (e.g., MMFF94) to obtain a low-energy, stable conformation.[12]

  • File Format Conversion: Convert the ligand files to the PDBQT format, which is required by AutoDock Vina. This format includes atomic coordinates, partial charges, and information about rotatable bonds.

3. Molecular Docking Simulation with AutoDock Vina:

• Rationale: AutoDock Vina is a widely used and well-validated open-source docking program known for its speed and accuracy.[13][14] The docking process explores the conformational space of the ligand within the defined binding site of the receptor to predict the most favorable binding pose and affinity.

• Steps:

  • Define the Search Space (Grid Box): Define a 3D grid box that encompasses the active site of the protein. If a co-crystallized ligand was present in the original PDB structure, center the grid box on its location.[15]

  • Configure Docking Parameters: In the Vina configuration file, specify the paths to the receptor and ligand PDBQT files, the coordinates and dimensions of the grid box, and the exhaustiveness parameter. A higher exhaustiveness value increases the computational effort for a more thorough search, with a value of 32 often providing reliable results.[15][16]

  • Run the Docking Simulation: Execute the AutoDock Vina simulation for each enantiomer separately.[15]

4. Analysis and Validation of Results:

• Rationale: The final and most critical step is to analyze the docking results in the context of chemical principles and, where possible, experimental data. Validation ensures that the computational model is reliable and predictive.

• Steps:

  • Pose Visualization and Interaction Analysis: Visualize the top-ranked docking poses for each enantiomer using molecular graphics software.[5] Analyze the key intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and π-π stacking, between the ligand and the protein's amino acid residues.

  • Comparison of Docking Scores: Compare the binding affinities (docking scores) of the (R) and (S) enantiomers. A significant difference in the scores suggests enantioselectivity in binding.

  • Protocol Validation (Redocking): As a crucial self-validating step, re-dock the original co-crystallized ligand back into the protein's active site. The docking protocol is considered validated if it can reproduce the experimentally observed binding pose with a root-mean-square deviation (RMSD) of less than 2.0 Å.[10][17]

  • Correlation with Experimental Data: Whenever possible, correlate the in silico docking scores with experimental data, such as IC50 values from enzyme inhibition assays or enantiomeric resolution from chiral chromatography.[1][18] A good correlation enhances the trustworthiness of the docking model.

Visualizing the Workflow and Key Concepts

To better illustrate the logical flow and relationships within a comparative docking study, the following diagrams are provided.

Caption: A generalized workflow for comparative molecular docking studies.

Caption: Conceptual diagram of enantioselective binding in molecular docking.

Conclusion and Future Perspectives

Comparative molecular docking is an invaluable tool for elucidating the structural basis of enantioselectivity in chiral xanthonic derivatives. By providing detailed insights into the differential binding of enantiomers to biological targets, these in silico methods can significantly accelerate the rational design of more potent and selective drug candidates. The workflow and principles outlined in this guide emphasize the importance of a methodologically sound and validated approach to ensure the reliability of the computational predictions. As force fields and docking algorithms continue to improve, the predictive power of these techniques in chiral drug discovery is expected to grow, further bridging the gap between computational chemistry and experimental pharmacology.

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• Phyo, Y. Z., et al. (2021). Chiral derivatives of xanthones and benzophenones: Synthesis, enantioseparation, molecular docking, and tumor cell growth inhibition studies. Chirality. [Link]

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• Teixeira, J., et al. (2018). Enantiomeric Resolution and Docking Studies of Chiral Xanthonic Derivatives on Chirobiotic Columns. Molecules. [Link]

• Costa, M., et al. (2016). Is It Reliable to Use Common Molecular Docking Methods for Comparing the Binding Affinities of Enantiomer Pairs for Their Protein Target? International Journal of Molecular Sciences. [Link]

• Ferreira, L. G., et al. (2020). Ten quick tips to perform meaningful and reproducible molecular docking calculations. PLOS Computational Biology. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of (S)-2-hydroxy-4-methyl-3-pentenoic acid: A Guide for Laboratory Professionals

In the fast-paced environment of research and development, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of chemical waste is not merely a regulatory hurdle; it is a critical component of laboratory safety, environmental responsibility, and scientific integrity. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of (S)-2-hydroxy-4-methyl-3-pentenoic acid, a compound belonging to the classes of alpha-hydroxy acids and unsaturated carboxylic acids.

Core Principles of Chemical Waste Management

Before delving into specific protocols, it is essential to ground our practices in the fundamental principles of laboratory waste management. These tenets are universal and form the bedrock of a safe laboratory environment.

• Segregation is Paramount: Never mix different classes of chemical waste. In the case of (S)-2-hydroxy-4-methyl-3-pentenoic acid, it is crucial to keep it separate from bases, oxidizing agents, and flammable organic solvents to prevent violent reactions.[1][2] Acidic waste should be collected in its own designated container.

• Proper Containerization: Waste containers must be chemically compatible with their contents. For acidic waste, glass or polyethylene containers are the standard.[1] Ensure containers are clearly and accurately labeled with "Hazardous Waste," the full chemical name, and any known hazards.[1]

• Personal Protective Equipment (PPE) is Non-Negotiable: At a minimum, handling of (S)-2-hydroxy-4-methyl-3-pentenoic acid waste requires safety glasses or goggles, chemical-resistant gloves (such as nitrile), and a lab coat.[2][3] All waste handling procedures should be conducted within a certified chemical fume hood.[2][4]

Hazard Assessment of (S)-2-hydroxy-4-methyl-3-pentenoic acid

Based on its chemical structure, we can infer the following potential hazards:

• Corrosivity: As a carboxylic acid, it is expected to be corrosive and can cause severe skin burns and eye damage upon contact.[5][6][7]

• Irritation: Alpha-hydroxy acids, in general, can cause skin irritation, redness, and swelling.[8][9][10]

• Reactivity: The presence of a double bond (unsaturation) introduces the potential for polymerization or other reactions, especially under certain conditions like exposure to heat or initiators.[5]

• Environmental Hazard: While specific data is unavailable, organic acids should not be released into the environment without proper treatment.[6][11][12]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of (S)-2-hydroxy-4-methyl-3-pentenoic acid waste generated in a laboratory setting.

Waste Collection and Storage

• Designated Waste Container: Establish a dedicated, properly labeled hazardous waste container for (S)-2-hydroxy-4-methyl-3-pentenoic acid and any rinsate from cleaning contaminated glassware. The container should be made of glass or polyethylene and have a secure, tight-fitting lid.[1]

• Labeling: The label must include the words "Hazardous Waste," the full chemical name "(S)-2-hydroxy-4-methyl-3-pentenoic acid," and the primary hazard (Corrosive).[1][2] Maintain a log sheet on the container to record the amounts of waste added.[1]

• Storage Location: Store the waste container in a designated, well-ventilated secondary containment bin within a chemical storage cabinet approved for corrosive materials.[2][4] Do not store it on the floor or in a fume hood where reactions are actively being performed.[1]

Neutralization of Small Quantities (In-Lab Treatment)

For small quantities of relatively pure (S)-2-hydroxy-4-methyl-3-pentenoic acid waste, in-laboratory neutralization can be a safe and cost-effective disposal method. This procedure should only be performed by trained personnel.

• Dilution: If the waste is concentrated, it is crucial to first dilute it with cold water to a concentration below 10%.[3][13] Always add the acid to the water slowly, never the other way around, to avoid spattering and excessive heat generation. [2]

• Neutralization: In a chemical fume hood, slowly add a weak base, such as sodium bicarbonate (baking soda) or sodium carbonate (soda ash), to the diluted acid solution while stirring. A 5% solution of the base is recommended. Be prepared for foaming and gas evolution (carbon dioxide). Add the base until the pH of the solution is between 6 and 8. You can monitor the pH using pH paper or a calibrated pH meter.

• Disposal of Neutralized Solution: Once neutralized and confirmed to be within the acceptable pH range, and provided it contains no other hazardous materials (e.g., heavy metals), the solution can typically be discharged to the sanitary sewer with copious amounts of water.[3][13] Consult your institution's specific guidelines for sewer disposal.

Disposal of Large Quantities and Contaminated Waste

For larger volumes of waste or waste that is contaminated with other hazardous materials, in-lab treatment is not appropriate.

• Collection and Storage: Collect the waste in a designated and properly labeled hazardous waste container as described in Step 1.

• Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[2][5][6][14] Provide them with a complete and accurate description of the waste contents.

Emergency Procedures: Spills and Exposures

Accidents can happen, and being prepared is a critical aspect of laboratory safety.

Spill Response

• Small Spills (<100 mL):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill with an acid-neutralizing spill kit or absorbent pads.

  • Once absorbed, carefully collect the material into a designated hazardous waste container.

  • Clean the spill area with soap and water.

• Large Spills (>100 mL):

  • Evacuate the laboratory immediately.

  • Alert your supervisor and your institution's EHS office.

  • Prevent entry to the area.

  • Do not attempt to clean up a large spill unless you are specifically trained and equipped to do so.

Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[6] Remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[6] Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5][6]

• Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. Seek immediate medical attention.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-2-hydroxy-4-methyl-3-pentenoic acid waste.

Caption: Decision workflow for the disposal of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Quantitative Data Summary

Parameter	Guideline	Source
Dilution for Neutralization	< 10% concentration	[3][13]
Target pH for Neutralization	6.0 - 8.0	N/A (General Practice)
Small Spill Threshold	< 100 mL	N/A (General Guideline)
Large Spill Threshold	> 100 mL	N/A (General Guideline)
Emergency Eyewash/Shower	Minimum 15 minutes flushing	[6]

By adhering to these protocols, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of (S)-2-hydroxy-4-methyl-3-pentenoic acid, thereby upholding the highest standards of laboratory practice and contributing to a culture of safety and sustainability.

References

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Personal protective equipment for handling (S)-2-hydroxy-4-methyl-3-pentenoic acid

A Proactive Safety Framework for Handling (S)-2-hydroxy-4-methyl-3-pentenoic acid

A Senior Application Scientist's Guide to Personal Protective Equipment and Safe Handling

This document moves beyond a simple checklist, explaining the scientific rationale behind each recommendation to empower you with the knowledge to work safely and effectively. Our approach is conservative, assuming the potential for irritation and corrosion based on the compound's functional groups, a standard practice in the absence of specific toxicological data.[1]

Hazard Assessment: A Structural Perspective

(S)-2-hydroxy-4-methyl-3-pentenoic acid is a hydroxy-carboxylic acid. The carboxylic acid group suggests acidic and potentially corrosive properties, while the overall structure indicates it is an organic compound that may present inhalation and contact hazards. Data from analogous compounds, such as 2-Methyl-4-pentenoic acid and 4-Pentenoic acid, indicate risks of severe skin burns, eye damage, and respiratory irritation.[2][3] Therefore, a comprehensive risk assessment must account for these potential dangers.

Potential Hazard	Rationale based on Chemical Structure & Analogs	Primary Exposure Routes
Serious Eye Damage/Irritation	Carboxylic acids are known eye irritants and can be corrosive. Direct contact with droplets or aerosols can cause significant injury.[2][4]	Eyes
Skin Corrosion/Irritation	The acidic nature of the carboxyl group can cause irritation or chemical burns upon prolonged or concentrated contact with the skin.[5]	Skin
Respiratory Tract Irritation	Inhalation of aerosols, mists, or vapors (if volatile) may irritate the mucous membranes and upper respiratory tract.[1][6]	Inhalation
Harmful if Swallowed	Ingestion of acidic and organic compounds can cause harm to the gastrointestinal tract.[3]	Ingestion

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is the cornerstone of laboratory safety, acting as the final barrier between the researcher and potential hazards. The following recommendations are designed to provide comprehensive protection during the handling of (S)-2-hydroxy-4-methyl-3-pentenoic acid.

Protection Type	Minimum Specification	Rationale and Expert Insight
Eye and Face Protection	Chemical safety goggles with indirect ventilation and a full-face shield.	Standard safety glasses are insufficient. Goggles provide a seal to protect against splashes and fumes.[4] A face shield is mandatory when handling larger quantities (>50 mL) or during procedures with a high splash potential (e.g., heating, sonicating, or transferring under pressure) to protect the entire face.[4][7]
Skin Protection	Nitrile or Butyl rubber gloves (minimum thickness of 4 mil) and a long-sleeved, knee-length lab coat.	Nitrile gloves offer good resistance to a variety of organic acids and are a reliable choice for incidental contact.[4] For prolonged handling or immersion, butyl rubber gloves provide superior protection against corrosive chemicals. Always inspect gloves for tears or pinholes before use and remove them using the proper technique to avoid contaminating your skin.[8] A lab coat, fully buttoned, is essential to protect skin and personal clothing from spills.[9]
Respiratory Protection	All handling of the solid compound and its solutions should be performed within a certified chemical fume hood.	A fume hood is the primary engineering control to minimize inhalation exposure.[10] If procedures with a high potential for aerosolization are unavoidable and cannot be contained within a fume hood, a risk assessment should be performed to determine if a NIOSH-approved respirator is necessary.[7]

Operational Plan: A Step-by-Step Handling Workflow

Adherence to a systematic workflow is critical for minimizing risk. The following protocol outlines the essential steps for safely handling (S)-2-hydroxy-4-methyl-3-pentenoic acid from receipt to use.

Workflow for Safe Handling

Caption: Logical flow for the segregation and disposal of chemical waste.

• Solid Waste: All contaminated consumables, including gloves, weigh paper, and paper towels, must be collected in a designated and clearly labeled hazardous waste container. [10]* Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate, labeled hazardous waste container. Do not mix with incompatible waste streams, such as bases or strong oxidizing agents. [5]* Container Management: Ensure all waste containers are kept closed except when adding waste. Store waste in a designated satellite accumulation area away from general laboratory traffic. Follow your institution's guidelines for scheduling waste pickup by the EHS department.

By integrating these expert-driven protocols and understanding the rationale behind them, you can build a robust safety culture in your laboratory, ensuring that your valuable research is conducted with the highest standards of care and protection.

References

• What PPE Should You Wear When Handling Acid 2026? - Uniform Manufacturer. (2025, January 7).
• The MSDS HyperGlossary: Carboxylic Acid - Interactive Learning Paradigms, Incorporated. (2025, October 18).
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• SAFETY DATA SHEET for 4-Chlorobenzo[b]thiophene-2-carboxylic acid. (2010, October 19). Fisher Scientific.
• Personal protective equipment for handling 7-hydroxy-3,4-dimethyl-2H-chromen-2-one. (n.d.). Benchchem.
• SAFETY DATA SHEET for 4-Pentenoic acid. (2025, November 6). Sigma-Aldrich.
• SAFETY DATA SHEET for 2-Methyl-4-pentenoic Acid. (2024, January 3). LGC Standards.
• SAFETY DATA SHEET for 2-Methyl-4-pentenoic acid. (n.d.). Fisher Scientific.
• SAFETY DATA SHEET for 2-Methyl-4-pentenoic acid. (2025, September 16). ThermoFisher.
• Acid Handling Standard Operating Procedure. (2019, April 11). University of Utah.
• Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. (2022, October 6). Provista.
• SAFETY DATA SHEET for Cefixime. (2018, December 28). Spectrum Chemical.
• HF Safety Information. (2000, February 15). Calgonate®.
• SAFETY DATA SHEET for 3-Oxo-4-aza-5α-androst-1-ene-17β-carboxylic acid. (2025, December 8). ChemScene.

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